18:0 Azidoethyl PC

Core Science & Biosynthesis

An In-depth Technical Guide to 18:0 Azidoethyl PC: A Clickable Phospholipid for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

18:0 Azidoethyl PC, chemically known as 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl), is a synthetically modified phospholipid that incorporates a bioorthogonal azido (B1232118) group.[1][2][3] This modification transforms the otherwise structurally stable phosphatidylcholine (PC) into a versatile tool for "click chemistry," a set of rapid, specific, and high-yield chemical reactions.[4] The "18:0" designation refers to the two stearoyl (18-carbon saturated) acyl chains attached to the glycerol (B35011) backbone, which imparts rigidity and stability to lipid bilayers into which it is incorporated. The azidoethyl group on the phosphocholine (B91661) headgroup provides a chemical handle for covalently attaching a wide array of molecules, such as fluorescent dyes, biotin (B1667282) tags, peptides, or drugs, to lipid membranes and liposomes. This functionality makes 18:0 Azidoethyl PC an invaluable reagent in drug delivery research, diagnostics, and the study of lipid-protein interactions.[1]

Physicochemical Properties and Data

18:0 Azidoethyl PC is a white solid at room temperature with high purity, typically exceeding 99% as determined by thin-layer chromatography (TLC).[1][2] It is designed for research purposes and is not intended for therapeutic use.[1] Proper handling and storage are crucial for maintaining its stability and reactivity.

Property	Value	Reference(s)
Synonyms	1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)	[1][2][3]
CAS Number	2342574-09-6	[1][2][3]
Molecular Formula	C45H89N4O8P	[1][3]
Molecular Weight	845.18 g/mol	[1][2]
Appearance	White Solid	[1]
Purity	>99%	[1][2][3]
Percent Composition	C: 63.95%, H: 10.61%, N: 6.63%, O: 15.14%, P: 3.66%	[1][3]
Storage Temperature	-20°C	[1][2][3]
Shelf Life	1 Year (when stored properly)	[1][3]
Solubility	Soluble in chloroform, dichloromethane, and DMF	[5]

Synthesis Strategy

While a detailed, publicly available protocol for the specific synthesis of 18:0 Azidoethyl PC is not readily found, a plausible synthetic route can be conceptualized based on established methods for phospholipid modification. The strategy would likely involve the modification of the choline (B1196258) headgroup of a pre-existing phosphatidylcholine molecule.

A common approach involves the reaction of a primary amine with a suitable electrophile. In this case, the synthesis could start from 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE). The ethanolamine (B43304) headgroup would first be dimethylated. The resulting dimethylamino group would then be reacted with a bifunctional reagent containing an azide (B81097) and a good leaving group (e.g., 2-azidoethyl tosylate or a similar halo-azide compound) to quaternize the amine, yielding the final azidoethyl-functionalized phosphocholine headgroup. Each step would require careful purification, often using column chromatography, to isolate the desired product.

Applications and Experimental Protocols

The primary application of 18:0 Azidoethyl PC is the surface functionalization of liposomes and other lipid-based nanoparticles via click chemistry.[1] This allows for the precise attachment of various functionalities to the nanoparticle surface, enabling targeted drug delivery, bio-imaging, and fundamental studies of membrane interactions.

Liposome (B1194612) Preparation

A standard procedure for preparing liposomes incorporating 18:0 Azidoethyl PC is the thin-film hydration method.

Protocol: Liposome Formulation by Thin-Film Hydration

• Lipid Mixture Preparation: Co-dissolve the desired lipids, including 18:0 Azidoethyl PC (typically 1-5 mol%), in a suitable organic solvent (e.g., chloroform).

• Film Formation: Evaporate the solvent under a stream of inert gas (e.g., nitrogen) while rotating the flask to form a thin, uniform lipid film on the inner surface.

• Vacuum Drying: Place the flask under high vacuum for at least 1 hour to remove any residual solvent.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS, pH 7.4) by vortexing or gentle agitation. This results in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Optional): To obtain small unilamellar vesicles (SUVs) of a defined size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

Liposome Functionalization via Click Chemistry

Once the azide-functionalized liposomes are prepared, they can be conjugated to molecules containing a compatible alkyne group. Two main types of azide-alkyne cycloaddition are commonly used: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

CuAAC is a highly efficient reaction but requires a copper catalyst, which can be toxic to cells. Therefore, it is often used for in vitro applications.

• Reagent Preparation:

  • Prepare a stock solution of the alkyne-functionalized molecule to be conjugated in a suitable solvent (e.g., DMSO or water).

  • Prepare a stock solution of a Cu(I) source, typically Copper(II) sulfate (B86663) (CuSO₄).

  • Prepare a stock solution of a reducing agent, such as sodium ascorbate (B8700270), to reduce Cu(II) to the active Cu(I) state in situ.

  • Prepare a stock solution of a copper-chelating ligand (e.g., THPTA or TBTA) to stabilize the Cu(I) catalyst and improve reaction efficiency.

• Reaction Setup:

  • To the suspension of azide-functionalized liposomes (in buffer), add the alkyne-functionalized molecule (e.g., 2-10 molar excess relative to the azide lipid).

  • Add the copper-chelating ligand to the mixture.

  • Add the CuSO₄ solution. The final concentration is typically in the range of 50-250 µM.

  • Initiate the reaction by adding the sodium ascorbate solution (typically to a final concentration of 1-5 mM).

• Incubation: Incubate the reaction mixture at room temperature for 1-4 hours with gentle mixing.

• Purification: Remove unreacted reagents and the copper catalyst by a suitable method such as dialysis, size-exclusion chromatography, or centrifugation.

Reagent Component	Typical Final Concentration	Molar Ratio (Example)
Azide-Liposomes	Varies	1 (based on azide-lipid)
Alkyne-Molecule	Varies	2 - 10
CuSO₄	50 - 250 µM	0.1 - 0.5
Ligand (e.g., THPTA)	250 - 1250 µM	5 (relative to Copper)
Sodium Ascorbate	1 - 5 mM	10 - 50

SPAAC is a copper-free click reaction, making it ideal for applications in living cells and in vivo due to its bioorthogonality and lack of cytotoxicity.[1][6][] It utilizes a strained cyclooctyne (B158145) (e.g., DBCO, BCN) instead of a simple terminal alkyne.

• Reagent Preparation:

  • Prepare a stock solution of the cyclooctyne-functionalized molecule (e.g., DBCO-PEG-protein) in a biocompatible buffer (e.g., PBS, pH 7.4).

• Reaction Setup:

  • To the suspension of azide-functionalized liposomes, add the DBCO-functionalized molecule. A molar excess (e.g., 2-20 fold) of the DBCO reagent is typically used.

• Incubation: Incubate the reaction mixture for 4-24 hours at room temperature or 4°C with gentle agitation. The reaction kinetics of SPAAC are generally slower than CuAAC.

• Purification: Remove the excess unreacted cyclooctyne reagent using methods like dialysis, size-exclusion chromatography, or spin filtration.

Reagent Component	Typical Molar Ratio (Relative to Azide-Lipid)	Incubation Time (hours)
Azide-Liposomes	1	4 - 24
DBCO-functionalized Molecule	2 - 20	4 - 24

Quantification of Functionalization Efficiency

The success of the conjugation reaction can be quantified using various analytical techniques.

Analytical Method	Principle	Typical Data Output
Fluorescence Spectroscopy	If a fluorescent alkyne was used, the fluorescence intensity of the purified liposomes can be measured.	Relative fluorescence units (RFU) correlated to concentration.
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of conjugated vs. unconjugated components.	Peak area integration to determine coupling efficiency (%).[2]
Dynamic Light Scattering (DLS)	Measures changes in liposome size and surface charge (zeta potential) upon conjugation.	Z-average diameter (nm), Polydispersity Index (PDI), Zeta Potential (mV).

Visualizing Workflows and Pathways

Phosphatidylcholine Metabolism and Signaling

18:0 Azidoethyl PC, as a derivative of phosphatidylcholine, exists within a complex metabolic network. The canonical Kennedy pathway is the primary route for de novo PC synthesis.[8] Furthermore, PC can be hydrolyzed by phospholipases to generate important second messengers like diacylglycerol (DAG) and phosphatidic acid (PA), which are involved in numerous signaling cascades regulating cell growth, proliferation, and apoptosis.[8]

Caption: Phosphatidylcholine (PC) synthesis via the Kennedy pathway and its catabolism by phospholipases.

Experimental Workflow: Liposome Functionalization and Cell Targeting

The use of 18:0 Azidoethyl PC to create targeted drug delivery vehicles follows a logical workflow, from liposome creation to cellular interaction. This process can be visualized to clarify the relationships between each step.

Caption: Workflow for creating and using targeted liposomes with 18:0 Azidoethyl PC.

Conclusion

18:0 Azidoethyl PC is a powerful and versatile chemical tool for researchers in lipid science, drug delivery, and cell biology. Its well-defined structure, combined with the efficiency and specificity of click chemistry, allows for the precise engineering of lipid bilayers and liposomal surfaces. By enabling the covalent attachment of a wide range of functional molecules, it facilitates the development of sophisticated nanoparticle systems for targeted therapies and advanced imaging applications, thereby pushing the boundaries of biomedical research.

References

• 1. benchchem.com [benchchem.com]
• 2. Affinity Induced Surface Functionalization of Liposomes Using Cu-Free Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. 1,2-Distearoyl-sn-Glycero-3-Phosphoethanolamine-Azide - CD BioSustainable [sustainable-bio.com]
• 6. Liposome functionalization with copper-free "click chemistry" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

An In-Depth Technical Guide to the Applications of 1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the applications of 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl), commonly known as DSPE-PEG-Azide. This functionalized lipid has become an invaluable tool in the field of drug delivery, particularly for the development of targeted nanocarriers such as liposomes and lipid nanoparticles (LNPs). Its unique properties allow for the precise attachment of a wide array of targeting moieties, enhancing the therapeutic efficacy and specificity of encapsulated drugs.

Core Concepts: The Power of "Click Chemistry"

DSPE-PEG-Azide is an amphiphilic molecule consisting of a hydrophobic DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) anchor, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a terminal azide (B81097) (-N₃) group. The DSPE portion facilitates the stable incorporation of the lipid into the bilayer of liposomes and LNPs, while the PEG chain provides a "stealth" characteristic, reducing clearance by the immune system and prolonging circulation time.[1][2]

The key to DSPE-PEG-Azide's versatility lies in its terminal azide group, which serves as a handle for "click chemistry." This suite of reactions is known for being highly efficient, specific, and biocompatible. The two primary forms of click chemistry utilized with DSPE-PEG-Azide are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the use of a copper(I) catalyst to join the azide group with a terminal alkyne, forming a stable triazole linkage.[3][4][5] While highly efficient, the potential cytotoxicity of the copper catalyst is a consideration for in vivo applications.[6][7]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This "copper-free" click reaction utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), which reacts spontaneously with the azide group.[8][9][10] The absence of a cytotoxic catalyst makes SPAAC particularly attractive for biomedical applications.[6][7]

These click reactions enable the covalent attachment of various ligands—including peptides, antibodies, small molecules, and nucleic acids—to the surface of nanocarriers, thereby directing them to specific cells or tissues.[1][2]

Applications in Targeted Drug Delivery

The primary application of DSPE-PEG-Azide is in the creation of targeted drug delivery systems. By conjugating targeting ligands to the surface of liposomes or LNPs, researchers can enhance the delivery of therapeutic payloads to diseased sites while minimizing off-target effects.

Workflow for Targeted Nanoparticle Formulation

The general workflow for creating targeted nanoparticles using DSPE-PEG-Azide involves several key steps, as illustrated in the diagram below.

References

• 1. A bio-orthogonal functionalization strategy for site-specific coupling of antibodies on vesicle surfaces after self-assembly - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY01136F [pubs.rsc.org]
• 2. ijper.org [ijper.org]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. Conjugation of Ligands to the Surface of Preformed Liposomes by Click Chemistry | Springer Nature Experiments [experiments.springernature.com]
• 5. Coupling of Ligands to the Liposome Surface by Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. encapsula.com [encapsula.com]
• 10. Liposome: Encapsula's Scientific Blog: DBCO or Azide reactive liposomes (Click chemistry) [liposomes.org]

An In-depth Technical Guide to 18:0 Azidoethyl PC (CAS Number: 2342574-09-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

18:0 Azidoethyl PC, with the CAS number 2342574-09-6, is a synthetically modified phospholipid that has garnered significant interest in the fields of drug delivery, diagnostics, and biomedical research. Its full chemical name is 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl). This molecule integrates a saturated 18-carbon stearoyl chain at both the sn-1 and sn-2 positions of the glycerol (B35011) backbone, a phosphocholine (B91661) headgroup, and a reactive azide (B81097) moiety attached to the choline (B1196258) group. This unique structure imparts valuable properties, making it a key component in the development of advanced therapeutic and diagnostic platforms.

The presence of the azide group allows for its participation in bioorthogonal "click chemistry" reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This enables the covalent attachment of a wide array of molecules, such as targeting ligands, imaging agents, and polyethylene (B3416737) glycol (PEG), to the surface of liposomes or other lipid-based nanoparticles. This functionalization is crucial for enhancing the efficacy and specificity of drug delivery systems.

This technical guide provides a comprehensive overview of 18:0 Azidoethyl PC, including its chemical and physical properties, detailed experimental protocols for its use in liposome (B1194612) preparation and click chemistry, and an exploration of its role in cellular signaling pathways.

Chemical and Physical Properties

A summary of the key quantitative data for 18:0 Azidoethyl PC is presented in the table below for easy reference and comparison.

Property	Value	Reference(s)
CAS Number	2342574-09-6	[1][2]
Full Chemical Name	1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)	[2]
Synonyms	2-[(2-Azidoethyl)(dimethyl)ammonio]ethyl (2R)-2,3-bis(stearoyloxy)propyl phosphate	[1]
Molecular Formula	C45H89N4O8P	[1][2]
Molecular Weight	845.18 g/mol	[1][3]
Appearance	White Solid	[1]
Purity	>99%	[1][2]
Storage Temperature	-20°C	[1][2][3]
Shelf Life	1 Year	[1][2]
Percent Composition	C 63.95%, H 10.61%, N 6.63%, O 15.14%, P 3.66%	[1][2]

Experimental Protocols

Liposome Formulation using Thin-Film Hydration and Extrusion

This protocol describes the preparation of unilamellar liposomes incorporating 18:0 Azidoethyl PC. This method is widely used to create vesicles with a controlled size distribution.

Materials:

• 18:0 Azidoethyl PC

• Other lipids as required for the formulation (e.g., cholesterol, DSPC)

• Chloroform (B151607)

• Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

• Mini-extruder apparatus

• Polycarbonate membranes with desired pore sizes (e.g., 100 nm)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Nitrogen or argon gas stream

Methodology:

• Lipid Film Preparation:

  • Dissolve 18:0 Azidoethyl PC and other lipids in chloroform in a round-bottom flask.

  • Remove the chloroform using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under a stream of nitrogen or argon gas for at least 30 minutes, followed by desiccation under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the hydration buffer to the flask containing the dry lipid film. The volume will depend on the desired final lipid concentration.

  • Hydrate the film for 1 hour at a temperature above the phase transition temperature (Tc) of the lipids, with intermittent vortexing to ensure complete dispersion. This will form multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension to a syringe and pass it through the extruder 11-21 times. This process forces the lipids through the membrane, resulting in the formation of large unilamellar vesicles (LUVs) with a more uniform size distribution.

• Characterization:

  • Determine the particle size and polydispersity index (PDI) of the liposome suspension using Dynamic Light Scattering (DLS).

  • Measure the zeta potential to assess the surface charge and colloidal stability.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on Liposome Surfaces

This protocol outlines the general steps for conjugating an alkyne-containing molecule (e.g., a targeting peptide or a fluorescent dye) to the surface of liposomes containing 18:0 Azidoethyl PC.

Materials:

• Liposomes containing 18:0 Azidoethyl PC

• Alkyne-functionalized molecule of interest

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) as a copper-chelating ligand

• Reaction buffer (e.g., PBS, pH 7.4)

Methodology:

• Preparation of Reagents:

  • Prepare stock solutions of the alkyne-functionalized molecule, CuSO4, sodium ascorbate, and the copper ligand in an appropriate solvent.

• Click Reaction:

  • In a reaction vessel, combine the liposome suspension with the alkyne-functionalized molecule.

  • Add the copper ligand to the mixture.

  • Add the CuSO4 solution.

  • Initiate the reaction by adding a freshly prepared solution of sodium ascorbate. The sodium ascorbate reduces Cu(II) to the catalytic Cu(I) species.

• Incubation:

  • Allow the reaction to proceed at room temperature for a specified time, typically ranging from 1 to 24 hours, with gentle mixing.

• Purification:

  • Remove unreacted components and the copper catalyst from the functionalized liposomes using methods such as dialysis, size exclusion chromatography, or centrifugation.

• Characterization:

  • Confirm the successful conjugation using appropriate analytical techniques, such as fluorescence spectroscopy (if a fluorescent dye was used), mass spectrometry, or chromatography.

Visualizations

Experimental Workflow: Liposome Preparation and Functionalization

Caption: A flowchart illustrating the key steps in preparing and functionalizing liposomes with 18:0 Azidoethyl PC.

Signaling Pathway: Potential Influence of Phosphatidylcholine-Based Nanoparticles

While 18:0 Azidoethyl PC is primarily a structural and functional component of drug delivery systems, phosphatidylcholine-based nanoparticles can influence cellular signaling. For instance, they have been shown to affect the MEK-ERK1/2 pathway, which is involved in cell proliferation and survival. It is important to note that this is a general effect of the nanoparticle carrier and not a specific signaling role of the 18:0 Azidoethyl PC molecule itself.

Caption: A simplified diagram of the MEK-ERK signaling pathway, which can be influenced by phosphatidylcholine nanoparticles.

Conclusion

18:0 Azidoethyl PC is a versatile and valuable tool for researchers and professionals in drug development and biomedical sciences. Its well-defined chemical structure and the presence of a reactive azide group make it an ideal component for creating sophisticated, functionalized lipid-based nanoparticles. The ability to precisely engineer the surface of these nanoparticles through click chemistry opens up numerous possibilities for targeted drug delivery, advanced diagnostics, and a deeper understanding of biological processes. The experimental protocols provided in this guide offer a starting point for the practical application of this important phospholipid in a research setting.

References

• 1. Phosphatidylcholine (PCL) fortified nano-phytopharmaceuticals for improvement of therapeutic efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

18:0 Azidoethyl PC molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl), a functionalized phospholipid critical for advancements in lipid-based drug delivery systems and targeted therapeutics.

Core Molecular Data

The fundamental properties of 18:0 Azidoethyl PC are summarized below, providing a quantitative basis for its use in experimental settings.

Property	Value	Citation
Molecular Formula	C45H89N4O8P	[1][2]
Molecular Weight	845.18 g/mol	[1][2]
Exact Mass	844.64 g/mol
Purity	>99%
Physical State	White Solid Powder	[3]
Storage Temperature	-20°C	[2][3]

Application in Bioconjugation and Drug Delivery

18:0 Azidoethyl PC is a key reagent in the field of bioconjugation, primarily utilized for its azide (B81097) functional group. This group allows for the covalent attachment of various molecules to lipid bilayers via "click chemistry," a set of bio-orthogonal reactions that are highly specific and efficient.[2] The most common of these is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage.[4][5]

The incorporation of 18:0 Azidoethyl PC into liposomes or lipid nanoparticles (LNPs) creates a versatile platform for targeted drug delivery.[6] By conjugating targeting moieties such as antibodies, proteins, or aptamers to the surface of these lipid-based nanocarriers, researchers can direct therapeutics to specific cells or tissues, enhancing efficacy and reducing off-target effects.

Experimental Methodologies

The following sections detail the protocols for the formation of liposomes containing 18:0 Azidoethyl PC and the subsequent surface functionalization via click chemistry.

Liposome (B1194612) Formation via Thin-Film Hydration and Extrusion

This is a common method for producing unilamellar vesicles of a controlled size.[1][7][8]

Materials:

• 18:0 Azidoethyl PC

• Other lipids (e.g., DSPC, Cholesterol)

• Chloroform (B151607) or a chloroform/methanol mixture

• Hydration buffer (e.g., Phosphate-Buffered Saline, PBS)

• Round-bottom flask

• Rotary evaporator

• Extruder device

• Polycarbonate membranes (e.g., 100 nm pore size)

Protocol:

• Lipid Film Formation:

  • Dissolve 18:0 Azidoethyl PC and other desired lipids in chloroform in a round-bottom flask. The molar ratio will depend on the specific application.

  • Attach the flask to a rotary evaporator and remove the organic solvent under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.[1][7]

  • Further dry the film under high vacuum for at least one hour to remove any residual solvent.[1]

• Hydration:

  • Hydrate the lipid film by adding the desired aqueous buffer.[7][8] The buffer should contain any hydrophilic cargo to be encapsulated.

  • Agitate the flask to disperse the lipid film, leading to the formation of multilamellar vesicles (MLVs).[7]

• Extrusion:

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to multiple freeze-thaw cycles.[1]

  • Extrude the suspension through a polycarbonate membrane of a specific pore size (e.g., 100 nm) using a lipid extruder.[1] This process is typically repeated 10-20 times to ensure a homogenous size distribution, resulting in Large Unilamellar Vesicles (LUVs).

Surface Functionalization via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the conjugation of an alkyne-modified molecule to the surface of the azide-functionalized liposomes.

Materials:

• Azide-functionalized liposomes (prepared as described above)

• Alkyne-modified molecule of interest (e.g., peptide, fluorescent dye)

• Copper(II) sulfate (B86663) (CuSO₄)

• Reducing agent (e.g., Sodium Ascorbate)

• Copper-chelating ligand (e.g., TBTA)

Protocol:

• To the azide-functionalized liposome suspension, add the alkyne-modified molecule of interest.

• In a separate tube, prepare a fresh solution of the copper catalyst by mixing Copper(II) sulfate with a slight molar excess of a reducing agent like sodium ascorbate (B8700270) to generate Cu(I) in situ. The addition of a Cu(I)-stabilizing ligand is recommended.

• Add the catalyst solution to the liposome mixture.

• Allow the reaction to proceed at room temperature for 1-4 hours.

• Purify the functionalized liposomes from unreacted components and the copper catalyst using a suitable method such as dialysis or size exclusion chromatography.

Visualized Workflow

The following diagrams illustrate the key processes described in this guide.

References

• 1. Azide-Reactive Liposome for Chemoselective and Biocompatible Liposomal Surface Functionalization and Glyco-Liposomal Microarray Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Liposomes: Protocol [inanobotdresden.github.io]
• 4. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 5. mdpi.com [mdpi.com]
• 6. Functionalized lipid-based drug delivery nanosystems for the treatment of human infectious diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Liposome Preparation Process - Creative Biolabs [creative-biolabs.com]

An In-depth Technical Guide to Click Chemistry Compatible Lipids for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of bioconjugation, the precise and efficient modification of lipid-based systems such as liposomes, lipid nanoparticles (LNPs), and cell membranes is paramount for advancements in targeted drug delivery, diagnostics, and fundamental cell biology research. "Click chemistry," a term coined by K.B. Sharpless, has emerged as a powerful and versatile tool for this purpose.[1] These reactions are characterized by their high yields, stereospecificity, and the generation of inoffensive byproducts under mild, aqueous conditions.[1] This guide provides a comprehensive overview of click chemistry compatible lipids, their synthesis, and their application in bioconjugation, with a focus on providing actionable data and protocols for researchers in the field.

Core Concepts: The Chemistry of "Click"

The two most prominent click reactions utilized for lipid bioconjugation are the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Both reactions result in the formation of a highly stable triazole linkage.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the [3+2] cycloaddition between a terminal alkyne and an azide (B81097), catalyzed by a copper(I) species.[2][3] It is known for its rapid reaction kinetics and high efficiency. However, the potential cytotoxicity of the copper catalyst can be a concern for in vivo applications.[4][5]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To circumvent the issue of copper toxicity, SPAAC was developed. This reaction utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), which reacts spontaneously with an azide without the need for a metal catalyst.[4][5] This makes SPAAC highly suitable for bioconjugation on live cells and for in vivo applications.[3]

Click Chemistry Compatible Lipids: Building Blocks for Bioconjugation

A variety of phospholipids, sterols, and other lipid molecules can be functionalized with azide or alkyne moieties to make them compatible with click chemistry. These modified lipids can then be incorporated into liposomes, micelles, or other lipid-based nanoparticles.

Common Clickable Lipids:

• Azide-Modified Lipids: These lipids contain an azide (-N3) group, which can be introduced at various positions, such as the headgroup or the terminus of an acyl chain.[6]

• Alkyne-Modified Lipids: These lipids possess a terminal alkyne group, which serves as the reaction partner for azides in CuAAC.

• DBCO-Functionalized Lipids: For copper-free SPAAC reactions, lipids are often modified with a dibenzocyclooctyne (DBCO) group.[7][8] These are particularly useful for applications involving live cells or sensitive biological systems.[4]

• Alkyne-PEG-Lipids: The incorporation of a polyethylene (B3416737) glycol (PEG) spacer between the lipid and the alkyne functionality can improve the accessibility of the reactive group and enhance the stability of the resulting nanoparticles.

Quantitative Data for Bioconjugation Strategies

The choice between CuAAC and SPAAC, as well as the selection of the specific click-functionalized lipid, depends on the application. The following tables provide a summary of key quantitative data to aid in this decision-making process.

Table 1: Comparison of CuAAC and SPAAC Reaction Kinetics

Parameter	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Catalyst	Copper(I)	None
Typical Second-Order Rate Constant (M⁻¹s⁻¹)	10² - 10³	10⁻³ - 1
Typical Reaction Time	Minutes to a few hours	Hours to overnight
Biocompatibility	Potential cytotoxicity due to copper catalyst	High biocompatibility, suitable for in vivo applications

Table 2: Stability of Bioconjugation Linkages on Liposomes

Linkage Type	Stability to Hydrolysis (pH 7.4)	Stability in Serum/Plasma	Stability to Reducing Agents (e.g., DTT)	Notes
1,2,3-Triazole (from Click Chemistry)	Highly Stable	Highly Stable	Highly Stable	Considered one of the most stable bioorthogonal linkages.[9]
Thioether (from Maleimide-Thiol)	Stable	Susceptible to thiol exchange, leading to deconjugation	Stable	The stability of the maleimide-thiol adduct can be improved by hydrolysis of the succinimide (B58015) ring.[10]

Table 3: Ligand Density on Liposomes Achieved with Click Chemistry

Targeting Moiety	Optimal Ligand Density (ligands per 100 nm²)	Reference
Folate	0.5 - 2.0	[11]
Transferrin	0.7	[11]
HER2-Antibody	0.2	[11]

Experimental Protocols

This section provides detailed methodologies for the synthesis of click chemistry compatible lipids and their subsequent use in bioconjugation.

Protocol 1: Synthesis of Azide-Functionalized Cholesterol

This protocol describes the synthesis of azido-cholesterol from cholesterol.[12]

Materials:

• Cholesterol

• p-Toluenesulfonyl chloride

• Pyridine

• Chloroform (B151607)

• Sodium azide

• Dimethylformamide (DMF)

Procedure:

• Synthesis of Toluenesulfonyl Cholesterol:

  • Dissolve cholesterol in chloroform and pyridine.

  • Add p-toluenesulfonyl chloride and stir at room temperature for 23 hours.

  • Wash the reaction mixture with water, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the product by column chromatography.

• Synthesis of Azido-Cholesterol:

  • Dissolve toluenesulfonyl cholesterol in DMF.

  • Add sodium azide and heat the mixture.

  • After the reaction is complete, pour the mixture into water and extract with an organic solvent.

  • Wash the organic layer, dry, and concentrate to obtain azido-cholesterol.

Protocol 2: Synthesis of DSPE-PEG-DBCO

This protocol outlines the synthesis of a DBCO-functionalized phospholipid.[7]

Materials:

• DSPE-PEG-amine

• DBCO-PEG-NHS ester

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Triethylamine (TEA)

Procedure:

• Dissolve DSPE-PEG-amine in anhydrous CH₂Cl₂.

• Add TEA to the solution.

• Add a solution of DBCO-PEG-NHS ester in anhydrous CH₂Cl₂ dropwise.

• Stir the reaction mixture at room temperature overnight.

• Wash the reaction mixture with water, dry the organic layer, and concentrate under reduced pressure.

• Purify the DSPE-PEG-DBCO product by silica (B1680970) gel column chromatography.

Protocol 3: CuAAC Reaction on Preformed Liposomes

This protocol describes the conjugation of an azide-functionalized molecule to alkyne-containing liposomes.[2][13]

Materials:

• Liposomes containing an alkyne-functionalized lipid

• Azide-functionalized molecule (e.g., peptide, fluorescent dye)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Bathophenanthroline (B157979) disulfonate (a water-soluble copper-ion chelator)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare a suspension of the alkyne-containing liposomes in PBS.

• Add the azide-functionalized molecule to the liposome (B1194612) suspension.

• Prepare a fresh solution of the copper catalyst by mixing CuSO₄ and bathophenanthroline disulfonate in PBS.

• Add the copper catalyst solution to the liposome mixture.

• Initiate the reaction by adding a fresh solution of sodium ascorbate.

• Incubate the reaction mixture at room temperature for 1-4 hours with gentle agitation.

• Purify the functionalized liposomes by size-exclusion chromatography or dialysis to remove unreacted reagents and the copper catalyst.

Protocol 4: SPAAC Reaction on Preformed Liposomes

This protocol details the copper-free conjugation of an azide-functionalized molecule to DBCO-containing liposomes.[4][5]

Materials:

• Liposomes containing a DBCO-functionalized lipid

• Azide-functionalized molecule

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare a suspension of the DBCO-containing liposomes in PBS.

• Add the azide-functionalized molecule to the liposome suspension. A 2- to 5-fold molar excess of the azide-containing molecule relative to the DBCO-lipid is recommended as a starting point.[4]

• Incubate the reaction mixture at room temperature for 4-12 hours with gentle agitation. The reaction can also be performed at 37°C to potentially increase the reaction rate.[4]

• Purify the functionalized liposomes using size-exclusion chromatography or dialysis to remove the unreacted azide-functionalized molecule.

Visualizing Workflows and Signaling Pathways

Graphviz diagrams are provided below to illustrate key experimental workflows and signaling pathways where click chemistry compatible lipids are employed.

CuAAC Bioconjugation Workflow

SPAAC Bioconjugation Workflow

Probing Ras Signaling with Clickable Lipids

The function of many signaling proteins, such as those in the Ras family, is dependent on their lipidation state and their localization to specific membrane microdomains.[14][15] Clickable lipid analogs can be used to study these processes. For instance, cells can be metabolically labeled with an alkyne-functionalized fatty acid, which is then incorporated into proteins like Ras.[14] Subsequent click reaction with an azide-functionalized reporter (e.g., a fluorescent dye or biotin) allows for the visualization and/or pull-down of the lipidated protein, enabling the study of its localization and interactions.

Probing Ras Lipidation and Localization

Investigating GPCR-Lipid Interactions

G protein-coupled receptors (GPCRs) are a large family of transmembrane proteins that are crucial for signal transduction.[16] Their function is intricately linked to the surrounding lipid environment.[16] Click chemistry can be employed to study these interactions. For example, a clickable photoprobe lipid analog can be incorporated into the cell membrane. Upon photoactivation, it crosslinks to nearby proteins, including GPCRs. The "clicked" reporter tag then allows for the identification and analysis of these interacting proteins.[1]

Mapping GPCR-Lipid Interactions

Conclusion

Click chemistry offers a robust and versatile platform for the bioconjugation of lipids and lipid-based nanoparticles. The choice between CuAAC and SPAAC allows researchers to tailor their approach based on the specific requirements of their system, balancing reaction speed with biocompatibility. The availability of a wide range of clickable lipids, coupled with well-defined protocols for their synthesis and conjugation, empowers scientists to develop sophisticated drug delivery systems, advanced diagnostic tools, and innovative methods to probe the complex world of lipid biology. As our understanding of the roles of lipids in health and disease continues to grow, the application of click chemistry in this field is poised to drive further discovery and innovation.

References

• 1. Turning the spotlight on protein-lipid interactions in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conjugation of Ligands to the Surface of Preformed Liposomes by Click Chemistry | Springer Nature Experiments [experiments.springernature.com]
• 3. Click Chemistry for Liposome Surface Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. plueckthun.bioc.uzh.ch [plueckthun.bioc.uzh.ch]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and convenient functionalization of azide-labeled diacylglycerol analogues for modular access to biologically active lipid probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avantiresearch.com [avantiresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantification of Available Ligand Density on the Surface of Targeted Liposomal Nanomedicines at the Single-Particle Level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cholesterol-Based Compounds: Recent Advances in Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Coupling of Ligands to the Liposome Surface by Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A not-so-ancient grease history: click chemistry and protein lipid modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Probing ras effector interactions on nanoparticle supported lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]

Introduction to Azide-Modified Phosphatidylcholines

An In-depth Technical Guide to the Synthesis of Azide-Modified Phosphatidylcholines

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of azide-modified phosphatidylcholines, valuable tools in chemical biology, drug delivery, and membrane research. The introduction of an azide (B81097) moiety into the phosphatidylcholine structure allows for subsequent derivatization through highly specific and efficient bioorthogonal "click chemistry" reactions. This guide details the primary synthetic strategies, experimental protocols, and quantitative data to facilitate the successful preparation of these versatile lipid probes.

Azide-modified phosphatidylcholines are synthetic phospholipids (B1166683) where an azide group (-N₃) is incorporated into their molecular structure. This modification is typically introduced at one of three positions: the acyl chain, the glycerol (B35011) backbone, or the choline (B1196258) headgroup. The small size and bioorthogonal nature of the azide group ensure minimal perturbation to the overall physicochemical properties of the lipid, allowing it to be incorporated into lipid bilayers and cellular membranes.

The primary utility of these modified lipids lies in their ability to participate in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reactions.[1][] These "click chemistry" reactions enable the covalent attachment of a wide array of molecules, including fluorescent dyes, biotin, and drug molecules, to the lipid with high specificity and yield.[3][4] This has made azide-modified phosphatidylcholines indispensable for applications such as:

• Probing Lipid-Protein Interactions: Covalently linking lipids to interacting proteins for identification and characterization.[5]

• Visualizing Lipid Trafficking and Localization: Tracking the movement and distribution of lipids within cellular membranes.[6][7]

• Drug Delivery: Functionalizing liposomes with targeting ligands or therapeutic agents.[8]

• Biomimetic Membrane Formation: In situ synthesis of phospholipids to create artificial membranes.[9]

Synthetic Strategies

The synthesis of azide-modified phosphatidylcholines can be broadly categorized into two main approaches: semi-synthesis starting from natural phospholipids and total synthesis from simpler precursors. The choice of strategy depends on the desired location of the azide modification and the required purity of the final product.

Modification of the Acyl Chain

This is the most common strategy, involving the incorporation of an azido-fatty acid into the phosphatidylcholine backbone.

2.1.1. Synthesis of Azido-Fatty Acids

The synthesis of ω-azido fatty acids is a prerequisite for their incorporation into phospholipids. A typical route involves the conversion of a terminal ω-bromo or ω-hydroxy fatty acid to the corresponding azide.

2.1.2. Acylation of Lysophosphatidylcholine

Commercially available lysophosphatidylcholines can be acylated at the sn-2 position with a pre-synthesized azido-fatty acid using methods like Steglich esterification.

2.1.3. Total Synthesis

A total synthesis approach provides greater control over the structure of the final product. A common starting material is sn-glycero-3-phosphocholine (GPC), which can be sequentially acylated at the sn-1 and sn-2 positions.[10]

Modification of the Headgroup

Introducing an azide into the choline headgroup allows for the labeling of all choline-containing phospholipids biosynthetically.

2.2.1. Synthesis of Azido-Choline Analogues

Analogues of choline, such as 1-azidoethyl-choline (AECho), can be synthesized and are readily taken up by cells and incorporated into phospholipids via the CDP-choline pathway.[6][11]

Data Presentation: Synthesis of Azide-Modified Phosphatidylcholine Precursors

The following tables summarize quantitative data for key synthetic steps in the preparation of azide-modified phosphatidylcholines and their precursors.

Reaction Step	Starting Material	Reagents and Conditions	Product	Yield (%)	Reference
Azidation of Fatty Acid	ω-Bromo fatty acid	Sodium azide, DMF	ω-Azido fatty acid	>90	[12]
Mesylation of Polyglycol	Hydroxyl-terminated polyglycol	Mesyl chloride, triethylamine, DCM	Mesylate-terminated polyglycol	96-99	[13]
Azidation of Mesylated Polyglycol	Mesylate-terminated polyglycol	Sodium azide, DMF	Azide-terminated polyglycol	Not specified	[13]
Steglich Esterification	10-Azidodecanoic acid	DMAP, DCC, DCM, 0°C to rt, 16h	Azide-modified diacylglycerol precursor	56	[14]
Phospholipidation	4-Azido-4-deoxy-inositol derivative	Phosphorimidate, 1H-tetrazole, t-BuO₂H	Azide-modified phosphatidylinositol precursor	79	[15]
Global Deprotection	Protected azide-modified phosphatidylinositol	1. DBU; 2. 10% TFA	4-Azido-4-deoxy-phosphatidylinositol	77	[15]

Experimental Protocols

Synthesis of ω-Azido-Fatty Acids

This protocol describes a general method for the synthesis of an ω-azido fatty acid from the corresponding ω-bromo fatty acid.

Materials:

• ω-Bromo fatty acid (e.g., 11-bromoundecanoic acid)

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the ω-bromo fatty acid in DMF.

• Add an excess of sodium azide to the solution.

• Heat the reaction mixture and stir for several hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous phase with diethyl ether.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the ω-azido fatty acid.

Steglich Esterification for the Synthesis of Azide-Modified Phosphatidylcholine

This protocol outlines the esterification of sn-glycero-3-phosphocholine (GPC) at the sn-2 position with an azido-fatty acid.[10]

Materials:

• sn-Glycero-3-phosphocholine (GPC) with a fatty acid at the sn-1 position (e.g., 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine)

• Azido-fatty acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM)

Procedure:

• Dissolve the sn-1-acylated GPC and the azido-fatty acid in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add DMAP to the solution.

• Cool the reaction mixture to 0°C in an ice bath.

• Add a solution of DCC in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the azide-modified phosphatidylcholine.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on Liposomes

This protocol describes the "clicking" of an alkyne-containing molecule to azide-functionalized liposomes.

Materials:

• Azide-modified liposomes

• Alkyne-functionalized molecule (e.g., a fluorescent dye)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris-HCl buffer

Procedure:

• Prepare a suspension of azide-modified liposomes in Tris-HCl buffer.

• In a separate tube, prepare a solution of the alkyne-functionalized molecule.

• Add the alkyne solution to the liposome (B1194612) suspension.

• Add a freshly prepared solution of sodium ascorbate, followed by the CuSO₄ solution.

• Incubate the reaction mixture at room temperature with gentle shaking for 1-2 hours.

• The functionalized liposomes can be purified from unreacted components by size exclusion chromatography or dialysis.

Mandatory Visualizations

Synthetic Workflow for Azide-Modified Phosphatidylcholine

Caption: General workflow for the synthesis and functionalization of azide-modified phosphatidylcholines.

Steglich Esterification Mechanism

Caption: Simplified mechanism of the DMAP-catalyzed Steglich esterification.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Caption: Schematic of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

References

• 1. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed azide-alkyne cycloaddition in the synthesis of polydiacetylene: "click glycoliposome" as biosensors for the specific detection of lectins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protein Modification by Strain-Promoted Alkyne–Nitrone Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. salic.med.harvard.edu [salic.med.harvard.edu]
• 7. Biosynthetic labeling and two-color imaging of phospholipids in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. interchim.fr [interchim.fr]
• 9. Lipids: chemical tools for their synthesis, modification, and analysis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00154F [pubs.rsc.org]
• 10. brocku.scholaris.ca [brocku.scholaris.ca]
• 11. Choline-containing phospholipid synthesis monitoring - Jena Bioscience [jenabioscience.com]
• 12. researchgate.net [researchgate.net]
• 13. A Facile Strategy for the High Yielding, Quantitative Conversion of Polyglycol End-Groups to Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Design and synthesis of 4-azido-phosphatidylinositol as a potential probe for metabolic engineering of glycosylphosphatidylinositol on cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Bioorthogonal Lipids in Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipids are fundamental cellular components, playing crucial roles in membrane structure, energy storage, and signal transduction. The study of their dynamic behavior within the complex cellular environment has traditionally been challenging due to their hydrophobicity and the limitations of conventional labeling techniques. The advent of bioorthogonal chemistry has revolutionized our ability to visualize and interrogate lipids in their native context.[1][2][3] This guide provides a comprehensive technical overview of the application of bioorthogonal lipids in cell imaging, detailing the core principles, experimental methodologies, and data interpretation for researchers in cell biology and drug development.

Bioorthogonal chemistry refers to a set of chemical reactions that can occur within living systems without interfering with native biochemical processes.[4] This is achieved by introducing a "bioorthogonal handle" (e.g., an azide (B81097) or alkyne) into a lipid of interest through metabolic labeling. This handle can then be selectively reacted with a complementary probe (e.g., a fluorescent dye or biotin) via a "click chemistry" reaction, enabling visualization and analysis.[3][5] This two-step approach offers significant advantages over traditional methods, such as radioactive labeling, by providing high sensitivity, specificity, and versatility for a wide range of applications.[2][5]

Core Concepts: Bioorthogonal Reactions in Lipid Imaging

Several bioorthogonal reactions have been adapted for lipid research. The choice of reaction depends on factors such as reaction kinetics, biocompatibility, and the specific experimental requirements.

Table 1: Comparison of Common Bioorthogonal Reactions for Lipid Imaging

Reaction Type	Reactants	Catalyst	Typical Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Advantages	Key Disadvantages
Staudinger Ligation	Azide + Phosphine (B1218219)	None	~0.001	High biocompatibility; traceless version available.	Slow kinetics; phosphine reagents can be prone to oxidation.
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Terminal Alkyne + Azide	Copper(I)	10¹ - 10⁴	Very fast reaction rates and high efficiency.	Copper catalyst can be toxic to living cells, limiting in vivo applications without specific ligands.
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Strained Alkyne (e.g., cyclooctyne) + Azide	None	10⁻³ - 1	Excellent biocompatibility, ideal for live-cell and in vivo imaging.	Strained alkynes are bulkier than terminal alkynes, which can sometimes affect lipid metabolism.
Inverse-Electron-Demand Diels-Alder (iEDDA) / Tetrazine Ligation	Tetrazine + Strained Alkene (e.g., trans-cyclooctene, cyclopropene)	None	10² - 10⁶	Extremely fast kinetics, enabling real-time imaging; fluorogenic probes are available.	Tetrazines and strained alkenes can be less stable than azides/alkynes.

Bioorthogonal Lipid Probes

A wide variety of lipids have been functionalized with bioorthogonal handles for cellular studies. These probes are designed to mimic their natural counterparts and be efficiently incorporated into cellular metabolic pathways.

Table 2: A Selection of Bioorthogonal Lipid Probes and Their Applications

Lipid Class	Bioorthogonal Probe Example	Bioorthogonal Handle	Key Applications
Fatty Acids	15-Hexadecynoic acid (alk-16)	Terminal Alkyne	Studying protein fatty-acylation (e.g., palmitoylation), lipid metabolism, and lipid droplet dynamics.[5]
5-Azidopentanoic acid	Azide	Probing protein acylation and lipid metabolism.
Phospholipids (B1166683)	Propargylcholine	Terminal Alkyne	Imaging the synthesis, turnover, and trafficking of choline-containing phospholipids like phosphatidylcholine and sphingomyelin.[6][7][8]
Cholesterol	19-Ethynylcholesterol (eChol)	Terminal Alkyne	Visualizing the subcellular distribution of cholesterol and studying its role in membrane organization and signaling.[5][9]
Azide-modified cholesterol	Azide	Semisynthesis of membrane-anchored lipoproteins on the cell surface.[10]
Isoprenoids	Azido-farnesol	Azide	Visualizing protein prenylation.[5]
Sphingolipids	Azide-modified sphingosine	Azide	Investigating sphingolipid metabolism and signaling pathways.[4]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments in bioorthogonal lipid imaging.

Protocol 1: Metabolic Labeling of Mammalian Cells with Alkyne-Functionalized Fatty Acids

This protocol describes the incorporation of an alkyne-functionalized fatty acid into cellular lipids and proteins.

Materials:

• Cultured mammalian cells (e.g., HeLa, HEK293T)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Alkyne-functionalized fatty acid (e.g., 15-hexadecynoic acid) stock solution (100 mM in DMSO)

• Fatty acid-free bovine serum albumin (FAF-BSA)

Procedure:

• Cell Seeding: Seed cells in an appropriate culture vessel (e.g., 6-well plate, glass-bottom dish for imaging) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Preparation of Labeling Medium:

  • Prepare a 20x stock of the saponified fatty acid-BSA conjugate. In a sterile microfuge tube, combine the 100 mM alkyne fatty acid stock, 100 mM KOH, and a 20% (w/v) FAF-BSA solution in a 1:1:50 volume ratio (e.g., 4 µL fatty acid, 4 µL KOH, 200 µL FAF-BSA).

  • Incubate the mixture at 37°C for 30 minutes.

  • Dilute the 20x stock 1:20 into pre-warmed complete cell culture medium to achieve the final desired labeling concentration (typically 25-100 µM).

• Metabolic Labeling:

  • Aspirate the existing medium from the cells and wash once with sterile PBS.

  • Add the prepared labeling medium to the cells.

  • Incubate the cells for 4-24 hours at 37°C in a humidified incubator with 5% CO₂. The optimal incubation time should be determined empirically for the specific cell type and experimental goals.

• Cell Harvesting/Fixation:

  • After incubation, aspirate the labeling medium.

  • Wash the cells three times with cold PBS to remove unincorporated fatty acid.

  • The cells are now ready for downstream applications such as cell lysis for proteomic analysis or fixation for imaging.

Protocol 2: In-Situ Click Chemistry (CuAAC) for Fluorescence Imaging of Alkyne-Labeled Lipids

This protocol details the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a fluorescent azide to alkyne-labeled lipids in fixed cells.

Materials:

• Metabolically labeled cells on coverslips or in imaging dishes (from Protocol 1)

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Click reaction buffer (e.g., 100 mM HEPES/KOH, pH 7.4)

• Fluorescent azide probe (e.g., Alexa Fluor 488 Azide) stock solution (10 mM in DMSO)

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (50 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand stock solution (50 mM in water)

• Sodium ascorbate (B8700270) stock solution (100 mM in water, prepared fresh)

• Mounting medium with DAPI

Procedure:

• Fixation:

  • Wash the labeled cells once with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization:

  • Permeabilize the cells with permeabilization buffer for 10-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Click Reaction:

  • Prepare the click reaction cocktail immediately before use. For a 500 µL final volume, add the following to the click reaction buffer in order, mixing gently after each addition:

    • Fluorescent azide to a final concentration of 2-10 µM.

    • CuSO₄ to a final concentration of 100-200 µM.

    • THPTA to a final concentration of 500 µM - 1 mM (to maintain Cu(I) state and reduce cytotoxicity).

    • Sodium ascorbate to a final concentration of 2.5-5 mM.

  • Aspirate the PBS from the cells and add the click reaction cocktail.

  • Incubate for 30-60 minutes at room temperature, protected from light.

• Washing and Mounting:

  • Aspirate the click reaction cocktail and wash the cells three times with PBS.

  • (Optional) Counterstain nuclei with DAPI.

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging:

  • Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and DAPI.

Protocol 3: Live-Cell Imaging with Cyclopropene-Tetrazine Ligation

This protocol outlines the use of the rapid and fluorogenic inverse-electron-demand Diels-Alder (iEDDA) reaction for live-cell imaging.

Materials:

• Cultured cells in a glass-bottom imaging dish

• Complete cell culture medium

• Cyclopropene-modified phospholipid (e.g., 50 µM in media)

• Fluorogenic tetrazine probe (e.g., tetrazine-BODIPY FL, 10 µM in media)

Procedure:

• Metabolic Labeling:

  • Incubate the cells with the cyclopropene-modified phospholipid in complete medium for 1 hour at 37°C.[11]

• Washing:

  • Wash the cells with fresh, pre-warmed medium to remove the unincorporated probe.[11]

• Tetrazine Reaction and Imaging:

  • Add the fluorogenic tetrazine probe to the cells.[11]

  • Immediately begin imaging using a confocal fluorescence microscope equipped with a live-cell imaging chamber (maintaining 37°C and 5% CO₂). The fluorescence signal will increase upon reaction of the tetrazine with the cyclopropene-labeled lipids.[11][12]

  • Acquire images at desired time intervals to monitor the localization and trafficking of the labeled lipids.

Visualizations of Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key workflows and signaling pathways relevant to the study of bioorthogonal lipids.

Experimental Workflow: Identification of Lipid-Protein Interactions

Caption: Workflow for identifying lipid-protein interactions using photoreactive bioorthogonal probes.

Experimental Workflow: Bioorthogonal Lipid Imaging

Caption: General workflow for imaging metabolically labeled lipids in fixed cells.

Signaling Pathway: Phospholipase D (PLD) Activation and Downstream Signaling

Caption: Simplified Phospholipase D (PLD) signaling pathway.

Data Presentation and Interpretation

Quantitative data from bioorthogonal lipid imaging experiments can be presented in various formats, including tables summarizing labeling efficiencies or reaction kinetics, and graphs showing changes in fluorescence intensity over time or in response to stimuli. When interpreting imaging data, it is crucial to include appropriate controls, such as cells not treated with the bioorthogonal lipid or cells where the click reaction components are omitted, to ensure the observed signal is specific.

Troubleshooting Common Issues

• Low Signal: This can be due to inefficient metabolic labeling, poor probe delivery, or a suboptimal click reaction. Consider optimizing the concentration of the bioorthogonal lipid, the incubation time, and the click reaction conditions (e.g., catalyst concentration, reaction time).

• High Background: Non-specific binding of the fluorescent probe can lead to high background. Ensure thorough washing after the click reaction and consider using a blocking agent (e.g., BSA). For live-cell imaging, fluorogenic probes that only become fluorescent upon reaction can significantly reduce background.

• Cell Toxicity: Some components of the click reaction, particularly copper, can be toxic to cells. For live-cell imaging, it is essential to use copper-chelating ligands to minimize toxicity or to employ copper-free click chemistry reactions like SPAAC or tetrazine ligation.

• Altered Lipid Metabolism: The introduction of a bioorthogonal handle can potentially perturb the metabolism and trafficking of the lipid. It is important to perform control experiments to validate that the labeled lipid behaves similarly to its endogenous counterpart, for example, by comparing its distribution with that of known markers or by performing lipidomic analysis.

Conclusion and Future Outlook

Bioorthogonal lipids have become indispensable tools for the study of lipid biology, enabling researchers to visualize and quantify these once-elusive molecules in living cells with unprecedented detail.[4] The continued development of new bioorthogonal reactions, more sophisticated lipid probes, and advanced imaging techniques will further expand our ability to unravel the complex roles of lipids in health and disease.[5] These methodologies hold immense promise for the discovery of new drug targets and the development of novel therapeutic strategies for a wide range of lipid-related disorders.

References

• 1. Live-cell imaging of cyclopropene tags with fluorogenic tetrazine cycloadditions. | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bioorthogonal chemical reporters for analyzing protein lipidation and lipid trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photoreactive bioorthogonal lipid probes and their applications in mammalian biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioorthogonal chemical reporters for analyzing protein lipidation and lipid trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic labeling and direct imaging of choline phospholipids in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Metabolic labeling and direct imaging of choline phospholipids in vivo | Semantic Scholar [semanticscholar.org]
• 8. Metabolic labeling and direct imaging of choline phospholipids in vivo. | Sigma-Aldrich [sigmaaldrich.com]
• 9. Bioorthogonal probes for imaging sterols in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. search.lib.utexas.edu [search.lib.utexas.edu]
• 11. Live-Cell Imaging of Cyclopropene Tags with Fluorogenic Tetrazine Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]

A Technical Guide to 18:0 Azidoethyl PC for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

18:0 Azidoethyl PC, chemically known as 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl), is a synthetically modified phospholipid that has emerged as a critical tool in lipidomics, drug delivery, and cell imaging. Its unique structure, incorporating a reactive azide (B81097) group, allows for versatile bioconjugation through "click chemistry." This enables the attachment of a wide array of molecules, such as fluorescent dyes, targeting ligands, and imaging agents, to lipid bilayers with high specificity and efficiency. This guide provides an in-depth overview of the commercial sources, physicochemical properties, and key experimental applications of 18:0 Azidoethyl PC.

Commercial Suppliers and Product Specifications

Several reputable suppliers offer high-purity 18:0 Azidoethyl PC for research purposes. The following table summarizes the key commercial sources and their product specifications.

Supplier	Product Name	Catalog Number	Purity	Form	Storage Temperature
Avanti Polar Lipids	18:0 Azidoethyl PC	870130P	>99%	Powder	-20°C
Sigma-Aldrich/Merck	18:0 azidoethyl PC, Avanti	870130P	≥99% (TLC)	Powder	-20°C
BOC Sciences	18:0 azidoethyl PC	BPG-3042	>99%	White Solid	-20°C
BroadPharm	18:0 azidoethyl PC	BP-23837	-	-	-

Physicochemical Properties of 18:0 Azidoethyl PC

A comprehensive understanding of the physicochemical properties of 18:0 Azidoethyl PC is essential for its effective application in research.

Property	Value	Reference
Molecular Formula	C₄₅H₈₉N₄O₈P	[]
Molecular Weight	845.18 g/mol	[]
CAS Number	2342574-09-6	[]
Appearance	White to off-white solid
Solubility	Soluble in chloroform (B151607)	[2]
Purity	>99%
Storage Conditions	Store at -20°C in a dry environment

Experimental Protocols and Applications

The primary utility of 18:0 Azidoethyl PC lies in its application in copper-free click chemistry, specifically the strain-promoted azide-alkyne cycloaddition (SPAAC). This reaction allows for the covalent attachment of molecules containing a dibenzocyclooctyne (DBCO) group to the azide moiety on the phospholipid.

Preparation of Fluorescently Labeled Liposomes

This protocol describes the preparation of liposomes incorporating a fluorescent dye for imaging applications.[2]

Methodology:

• Preparation of Fluorescent Lipid Conjugate:

  • Dissolve 18:0 Azidoethyl PC in chloroform at a concentration of 5 mg/mL.

  • Add 1.1 molar equivalents of a DBCO-functionalized fluorescent dye (e.g., BDP 650/665 DBCO).

  • Stir the solution overnight at room temperature.

  • Monitor the reaction completion using thin-layer chromatography (TLC) with a mobile phase of chloroform:methanol:deionized water (65:35:8). The reaction is complete when only a single fluorescent band is visible under UV light.

• Liposome Formulation (Thin Film Hydration):

  • In a round-bottom flask, mix the synthesized fluorescent lipid conjugate with other desired lipids (e.g., DSPC, cholesterol) in chloroform.

  • Remove the chloroform under a stream of nitrogen gas to form a thin lipid film on the wall of the flask.

  • Further dry the film under vacuum for at least 1 hour to remove any residual solvent.

  • Hydrate the lipid film with an appropriate aqueous buffer (e.g., PBS) by vortexing or sonication to form multilamellar vesicles (MLVs).

  • To obtain unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

References

• 2. Layer-by-Layer Polymer Functionalization Improves Nanoparticle Penetration and Glioblastoma Targeting in the Brain - PMC [pmc.ncbi.nlm.nih.gov]

Safety Data Sheet: 18:0 Azidoethyl PC - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)), a critical lipid component in biomedical research and drug delivery systems. The information presented is collated from available safety data sheets (SDS) to ensure safe handling, storage, and use in a laboratory setting.

Section 1: Product Identification and Properties

18:0 Azidoethyl PC is a phospholipid containing an azide (B81097) group, making it a valuable tool for "click chemistry" reactions in bioconjugation and the development of targeted drug delivery vehicles like liposomes.[][2]

Identifier	Value	Source
Product Name	18:0 Azidoethyl PC	Avanti Polar Lipids, BOC Sciences
Synonyms	1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl); 2-[(2-Azidoethyl)(dimethyl)ammonio]ethyl (2R)-2,3-bis(stearoyloxy)propyl phosphate	Avanti Polar Lipids, BOC Sciences
CAS Number	2342574-09-6	[][3]
Molecular Formula	C45H89N4O8P	[][3]
Molecular Weight	845.18 g/mol	[]
Appearance	White Solid / Powder	[]
Purity	>99%	[][3]

Section 2: Hazard Identification and Safety Precautions

While specific hazard classifications may vary between suppliers, the following represents a general overview of potential hazards and recommended precautions. It is imperative to consult the specific Safety Data Sheet provided by the supplier before handling the material.

Hazard Category	Description	Precautionary Measures
Physical Hazards	Combustible Solid	Keep away from heat and open flames.
Health Hazards	Potential for skin and eye irritation. May be harmful if swallowed or inhaled, though specific toxicity data is limited.	Wear protective gloves, eye protection, and a lab coat. Use in a well-ventilated area or with a fume hood.
Environmental Hazards	WGK 3 (Water Hazard Class 3 - severely hazardous for water) in Germany.	Prevent entry into drains and waterways.

Logical Workflow for Handling 18:0 Azidoethyl PC

Caption: Workflow for Safe Handling of 18:0 Azidoethyl PC.

Section 3: Handling, Storage, and Stability

Proper handling and storage are crucial to maintain the integrity and stability of 18:0 Azidoethyl PC.

Parameter	Recommendation	Source
Storage Temperature	-20°C	[][3]
Shipping Conditions	Shipped on dry ice	[4]
Stability	1 Year at -20°C	[][3]
Hygroscopic	No	[][3]
Light Sensitive	No	[][3]
Handling	Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Wash thoroughly after handling.	[5]

Section 4: First-Aid and Emergency Procedures

In the event of exposure or accident, follow these first-aid measures and seek medical attention.

Emergency Response Protocol

Caption: First-Aid Measures for 18:0 Azidoethyl PC Exposure.

Section 5: Experimental Protocols and Disposal

Experimental Use: When used in "click chemistry" reactions, ensure that all reactants and catalysts are handled according to their respective safety data sheets. The azide moiety can react with certain compounds, so a thorough understanding of the reaction chemistry is essential.

Disposal: Dispose of unused material and waste in accordance with local, state, and federal regulations. Given its classification as severely hazardous to water, do not allow it to enter the sewage system.[6] Collect in suitable, closed containers for disposal.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for the official Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the supplier's SDS for the most accurate and up-to-date safety information.

References

• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Core Principles of Click Chemistry with Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction to Bioorthogonal Click Chemistry in Lipid Research

Bioorthogonal chemistry refers to a class of chemical reactions that can occur within living systems without interfering with native biochemical processes.[1] The term, coined by Carolyn R. Bertozzi, has revolutionized the study of biomolecules like lipids in their natural environments in real time.[1] At the heart of bioorthogonal chemistry is the "click" reaction, a term introduced by K. Barry Sharpless to describe reactions that are high-yield, wide in scope, produce no or inoffensive byproducts, and are easy to perform. For their pioneering work, Bertozzi, Morten Meldal, and Sharpless were awarded the 2022 Nobel Prize in Chemistry.

This guide delves into the fundamental principles of applying click chemistry to the study of lipids, a field that has burgeoned thanks to the ability to tag and track these molecules in complex biological systems. By metabolically incorporating lipid analogues with a bioorthogonal handle—typically an azide (B81097) or an alkyne group—researchers can "click" on a reporter molecule for visualization or affinity purification.[2] This technique has opened new avenues for investigating lipid metabolism, trafficking, and interactions with other biomolecules.[3]

Core Bioorthogonal Reactions in Lipid Click Chemistry

Two primary click reactions are widely used for labeling lipids: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and widely used click reaction that involves the formation of a stable triazole linkage between a terminal alkyne and an azide, catalyzed by copper(I) ions.[4] This reaction is known for its high specificity and rapid kinetics.[4][5] However, the cytotoxicity of the copper catalyst can be a limitation for live-cell imaging, although the use of copper-chelating ligands can mitigate this issue.[5]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Developed by Carolyn Bertozzi, SPAAC is a copper-free click reaction that utilizes a strained cyclooctyne (B158145) that readily reacts with an azide to release ring strain.[6] This reaction is highly biocompatible and ideal for in vivo and live-cell imaging applications where the toxicity of copper is a concern.[1] While generally slower than CuAAC, the development of more reactive cyclooctynes has improved its kinetics.[5]

Quantitative Data Summary

The choice between CuAAC and SPAAC often depends on the specific experimental requirements, balancing the need for rapid kinetics with biocompatibility.

Reaction	Reagents	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Notes
CuAAC	Terminal Alkyne + Azide	10² - 10³	Rate is dependent on the ligand used to stabilize the Cu(I) catalyst.[5]
SPAAC	Strained Cyclooctyne + Azide	10⁻³ - 1	Rate is dependent on the structure of the cyclooctyne.[5]

Parameter	CuAAC	SPAAC
Biocompatibility	Lower (due to copper toxicity)	Higher (copper-free)
Kinetics	Faster	Slower
Reagent Size	Smaller (alkyne)	Larger (cyclooctyne)
Common Applications	Fixed cells, cell lysates, in vitro assays	Live cells, in vivo imaging

Experimental Protocols

Protocol 1: Metabolic Labeling of Lipids with Alkyne Analogs and Detection via CuAAC

This protocol describes the metabolic incorporation of an alkyne-functionalized fatty acid into cultured mammalian cells, followed by detection using a fluorescent azide probe via CuAAC.

Materials:

• Cultured mammalian cells

• Complete cell culture medium

• Alkyne-functionalized fatty acid (e.g., 17-octadecynoic acid)

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Click reaction cocktail:

  • Fluorescent azide probe (e.g., Azide-Fluor 488)

  • Copper(II) sulfate (B86663) (CuSO₄)

  • Copper-stabilizing ligand (e.g., THPTA)

  • Reducing agent (e.g., sodium ascorbate)

• DAPI for nuclear counterstaining

• Antifade mounting medium

Procedure:

• Preparation of Fatty Acid-BSA Complex: Prepare a stock solution of the alkyne-fatty acid in ethanol. Separately, prepare a solution of fatty acid-free BSA in sterile water. Warm the BSA solution and add the fatty acid stock solution while vortexing to form a complex.[1]

• Cell Labeling: Culture cells to the desired confluency. Replace the culture medium with a medium containing the alkyne fatty acid-BSA complex. Incubate for a period determined by the specific experimental goals (e.g., 4-24 hours).[7]

• Fixation and Permeabilization: Wash the cells with PBS. Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. Wash again with PBS. If intracellular targets are to be visualized, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.[1]

• CuAAC Reaction: Prepare the click reaction cocktail by sequentially adding the fluorescent azide probe, CuSO₄, THPTA, and freshly prepared sodium ascorbate (B8700270) to PBS.[8] Aspirate the buffer from the cells and add the click reaction cocktail. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing and Mounting: Wash the cells thoroughly with PBS to remove unreacted reagents. Counterstain the nuclei with DAPI. Mount the coverslips on microscope slides using an antifade mounting medium.[1]

• Imaging: Visualize the labeled lipids using a fluorescence microscope with the appropriate filter sets.

Protocol 2: Live-Cell Imaging of Lipids using SPAAC

This protocol describes the metabolic incorporation of an azide-functionalized lipid precursor and subsequent labeling with a cyclooctyne-fluorophore conjugate for live-cell imaging.

Materials:

• Cultured mammalian cells on imaging-compatible dishes

• Complete cell culture medium

• Azide-functionalized lipid precursor (e.g., azido-fatty acid)

• Cyclooctyne-fluorophore conjugate (e.g., DBCO-488)

• Live-cell imaging medium

Procedure:

• Metabolic Labeling: Culture cells to the desired confluency. Replace the culture medium with a medium containing the azide-functionalized lipid precursor. Incubate for a period sufficient for metabolic incorporation (e.g., 12-24 hours).

• SPAAC Reaction: Wash the cells with a pre-warmed medium to remove the excess azide precursor. Prepare a solution of the cyclooctyne-fluorophore conjugate in a live-cell imaging medium.[1] Add this solution to the cells and incubate for 30-120 minutes at 37°C in a CO₂ incubator, protected from light.[1]

• Washing and Imaging: Wash the cells with a fresh live-cell imaging medium to remove the unreacted cyclooctyne-fluorophore. Image the cells immediately using a fluorescence microscope equipped with a live-cell imaging chamber.

Visualizations

Signaling Pathway: Phospholipase D (PLD) Activity

Click chemistry has been instrumental in studying the spatiotemporal dynamics of lipid signaling pathways. For instance, the activity of phospholipase D (PLD), which produces the second messenger phosphatidic acid (PA), can be visualized in real-time.[9] This is achieved by using a clickable alcohol that acts as a substrate for PLD, generating a tagged lipid that can be fluorescently labeled.[9]

Caption: PLD signaling pathway investigated using click chemistry.

Experimental Workflow: Lipid-Protein Interaction Studies

Click chemistry enables the identification of lipid-protein interactions using a "flash and click" approach.[10] A multifunctional lipid probe containing a photo-cross-linker (flash) and a clickable handle (click) is introduced into cells.[10] Upon photoactivation, the probe cross-links to interacting proteins, which can then be enriched and identified by mass spectrometry.

Caption: Workflow for identifying lipid-protein interactions.

Logical Relationship: Comparison of CuAAC and SPAAC

The decision to use CuAAC or SPAAC is based on a trade-off between several key factors. This diagram illustrates the logical relationship between these factors and the choice of reaction.

Caption: Decision factors for choosing between CuAAC and SPAAC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A BOSSS platform: using functionalized lipids and click chemistry for new discoveries in lipid research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Click Chemistry and Radiochemistry: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. confluore.com.cn [confluore.com.cn]
• 9. pnas.org [pnas.org]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for 18:0 Azidoethyl PC Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[azido(polyethylene glycol)]) in click chemistry applications. This versatile phospholipid enables the selective modification and tracking of lipid-based systems such as liposomes and cellular membranes.

Introduction

18:0 Azidoethyl PC is a synthetic phospholipid containing a terminal azide (B81097) group, which can be specifically and efficiently conjugated to alkyne-containing molecules via the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reactions.[1] This bioorthogonal ligation strategy allows for the precise labeling of lipid structures with a variety of reporter molecules, including fluorophores, biotin, or drug molecules, without interfering with biological systems.[2]

Key Applications:

• Liposome Functionalization: Surface modification of pre-formed liposomes for targeted drug delivery and diagnostic imaging.[3]

• Cellular Lipid Labeling and Tracking: Metabolic incorporation into cellular membranes for visualizing lipid trafficking and dynamics.[4][5]

• Proteomics and Glycomics: Enrichment and identification of lipid-interacting proteins and glycans.[2]

Experimental Protocols

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Labeling with an Alkyne-Fluorophore

This protocol describes the labeling of 18:0 Azidoethyl PC-containing liposomes or cell lysates with an alkyne-functionalized fluorescent dye.

Materials:

• 18:0 Azidoethyl PC

• Alkyne-functionalized fluorescent dye (e.g., Alkyne-fluor 488)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium Ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dimethyl sulfoxide (B87167) (DMSO)

• Deionized water

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare Stock Solutions:

  • 18:0 Azidoethyl PC: Prepare a stock solution in a suitable organic solvent like chloroform (B151607) or dissolve directly in the reaction buffer if incorporated into liposomes.

  • Alkyne-Fluorophore: Dissolve in DMSO to a final concentration of 10 mM.

  • CuSO₄: Prepare a 20 mM stock solution in deionized water.[6]

  • Sodium Ascorbate: Prepare a fresh 100 mM stock solution in deionized water.[6]

  • THPTA/TBTA: Prepare a 50 mM stock solution in deionized water or DMSO.[6]

• Reaction Setup:

  • In a microcentrifuge tube, combine the 18:0 Azidoethyl PC (e.g., incorporated into liposomes) and the alkyne-fluorophore. The molar ratio of azide to alkyne can be optimized, but a 1:1.5 to 1:5 ratio is a good starting point.

  • Add PBS to the desired final reaction volume.

• Click Reaction:

  • Add the THPTA/TBTA ligand to the reaction mixture.

  • Add the CuSO₄ solution.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[6][7]

  • Incubate the reaction at room temperature for 1-4 hours or at 37°C for 30-60 minutes, protected from light.[8]

• Purification:

  • Purify the labeled product from unreacted reagents using an appropriate method. For labeled liposomes, size-exclusion chromatography is effective. For labeled proteins from cell lysates, precipitation followed by washing can be used.

Protocol 2: Metabolic Labeling of Cellular Lipids

This protocol describes the incorporation of 18:0 Azidoethyl PC into cellular membranes for subsequent click chemistry-based detection.

Materials:

• 18:0 Azidoethyl PC

• Cell culture medium

• Cells of interest

• PBS

Procedure:

• Cell Seeding: Seed cells in a suitable culture vessel and allow them to adhere overnight.

• Metabolic Labeling:

  • Prepare a stock solution of 18:0 Azidoethyl PC in a sterile-filtered carrier solvent (e.g., ethanol (B145695) or DMSO) or complexed with BSA.

  • Dilute the stock solution in cell culture medium to the desired final concentration (e.g., 10-50 µM).

  • Replace the existing medium with the labeling medium.

  • Incubate the cells for 24-72 hours to allow for metabolic incorporation of the azido-lipid into cellular membranes.[5]

• Cell Harvesting and Preparation for Click Chemistry:

  • Wash the cells three times with PBS to remove unincorporated 18:0 Azidoethyl PC.

  • The cells can then be fixed, permeabilized, and subjected to a click chemistry reaction with an alkyne-probe as described in Protocol 1.[9]

Quantitative Data Summary

The following tables provide representative quantitative data for the experimental protocols. Note that optimal conditions may vary depending on the specific application, cell type, and reagents used.

Table 1: Representative Reaction Conditions for CuAAC

Parameter	Recommended Range	Notes
18:0 Azidoethyl PC Concentration	10 - 500 µM	Higher concentrations may be needed for in vitro reactions.
Alkyne-Probe Concentration	1.5 - 10 molar excess to azide	Ensure complete labeling of the azide.
CuSO₄ Concentration	50 - 250 µM	Higher concentrations can be cytotoxic.[6]
Sodium Ascorbate Concentration	1 - 5 mM	A fresh solution is crucial for efficient reduction of Cu(II).[6]
Ligand (THPTA/TBTA) Concentration	5 molar excess to CuSO₄	Protects biomolecules from oxidative damage.[6]
Reaction Temperature	Room Temperature - 37°C	Higher temperatures can increase reaction rates.
Reaction Time	30 minutes - 4 hours	Monitor reaction progress for optimization.
pH	7.0 - 8.0	Click chemistry is generally tolerant of a wide pH range.[10]

Table 2: Representative Parameters for Metabolic Labeling

Parameter	Recommended Range	Notes
Cell Seeding Density	5 x 10⁴ - 2 x 10⁵ cells/mL	Optimize for desired confluency at the time of labeling.
18:0 Azidoethyl PC Concentration	10 - 100 µM	Test for cytotoxicity at higher concentrations.
Incubation Time	24 - 72 hours	Longer incubation times can lead to higher incorporation.[5]
Fixation	4% Paraformaldehyde	Standard fixation protocol.[9]
Permeabilization	0.1-0.5% Triton X-100 or Saponin	Choose based on the location of the target and the probe.[9]

Visualizations

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction.

Experimental workflow for metabolic labeling and detection of cellular lipids.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Metabolic labeling and click chemistry detection of glycoprotein markers of mesenchymal stem cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jenabioscience.com [jenabioscience.com]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Click Chemistry [organic-chemistry.org]

Application Note: Conjugation of Peptides to 18:0 Azidoethyl PC via Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent attachment of lipids to peptides is a powerful strategy in drug development and biomedical research to enhance the therapeutic potential of peptide-based molecules. Lipidation can improve a peptide's pharmacokinetic profile by increasing its plasma half-life, promoting membrane association, and facilitating cellular uptake. This application note provides detailed protocols for the conjugation of a custom peptide to 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-(azidoethyl) (18:0 Azidoethyl PC), a phospholipid containing a reactive azide (B81097) group.

This process is achieved through "click chemistry," a set of bioorthogonal reactions that are rapid, efficient, and highly specific. We will focus on two of the most common click chemistry reactions: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1][2] These methods offer robust and versatile approaches for the site-specific lipidation of peptides under mild conditions.[3]

Principle of the Method

The conjugation of a peptide to 18:0 Azidoethyl PC via click chemistry relies on the formation of a stable triazole linkage between the azide group on the lipid and an alkyne group on the peptide.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the use of a copper(I) catalyst to activate a terminal alkyne on the peptide for a highly efficient and regioselective reaction with the azide on the 18:0 Azidoethyl PC.[4][5]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry method that utilizes a strained cyclooctyne (B158145) incorporated into the peptide. The inherent ring strain of the cyclooctyne drives the reaction with the azide on the lipid, eliminating the need for a potentially cytotoxic copper catalyst.[6]

This application note will provide detailed protocols for both CuAAC and SPAAC, followed by methods for the purification and characterization of the resulting peptide-lipid conjugate.

Materials and Reagents

Reagent	Supplier	Catalog Number
18:0 Azidoethyl PC	Avanti Polar Lipids	870130P
Alkyne-modified Peptide	Custom Synthesis	N/A
Cyclooctyne-modified Peptide	Custom Synthesis	N/A
Copper(II) Sulfate (CuSO₄)	Sigma-Aldrich	C1297
Sodium Ascorbate (B8700270)	Sigma-Aldrich	A7631
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)	Sigma-Aldrich	762342
Dimethylformamide (DMF)	Sigma-Aldrich	D4551
Chloroform (B151607)	Sigma-Aldrich	C2432
Methanol (B129727)	Sigma-Aldrich	322415
Acetonitrile (B52724) (ACN), HPLC Grade	Sigma-Aldrich	34851
Trifluoroacetic Acid (TFA)	Sigma-Aldrich	T6508
Deionized Water (ddH₂O)	Millipore	N/A

Experimental Protocols

Protocol 1: Peptide Conjugation via CuAAC

This protocol describes the copper-catalyzed conjugation of an alkyne-modified peptide to 18:0 Azidoethyl PC.

1. Reagent Preparation:

• Alkyne-Peptide Stock Solution: Prepare a 10 mM stock solution of the alkyne-modified peptide in deionized water or a suitable buffer.
• 18:0 Azidoethyl PC Stock Solution: Prepare a 10 mM stock solution of 18:0 Azidoethyl PC in chloroform.
• Copper(II) Sulfate Stock Solution: Prepare a 50 mM stock solution of CuSO₄ in deionized water.
• Sodium Ascorbate Stock Solution: Prepare a 100 mM stock solution of sodium ascorbate in deionized water. This solution should be made fresh before each use.
• THPTA Stock Solution: Prepare a 50 mM stock solution of THPTA in deionized water.

2. Conjugation Reaction: a. In a microcentrifuge tube, add 1 equivalent of the alkyne-peptide from the stock solution. b. Add 1.5 equivalents of the 18:0 Azidoethyl PC stock solution. c. Add a solvent mixture of DMF and water (e.g., 1:1 v/v) to achieve a final reaction concentration of 1-5 mM. d. Add 0.1 equivalents of the CuSO₄ stock solution. e. Add 0.5 equivalents of the THPTA stock solution and vortex briefly. f. Initiate the reaction by adding 1 equivalent of the freshly prepared sodium ascorbate stock solution. g. Vortex the reaction mixture gently and allow it to react at room temperature for 1-4 hours. The reaction can be monitored by LC-MS.

3. Purification of the Conjugate:

• The crude reaction mixture can be purified by reversed-phase high-performance liquid chromatography (RP-HPLC) using a C18 column. A gradient of acetonitrile in water with 0.1% TFA is typically used for elution.[7][8]

4. Characterization:

• The purified peptide-lipid conjugate should be characterized by mass spectrometry (e.g., MALDI-TOF or ESI-MS) to confirm the molecular weight of the final product.[9]

Protocol 2: Peptide Conjugation via SPAAC

This protocol outlines the copper-free conjugation of a cyclooctyne-modified peptide to 18:0 Azidoethyl PC.

1. Reagent Preparation:

• Cyclooctyne-Peptide Stock Solution: Prepare a 10 mM stock solution of the cyclooctyne-modified peptide in deionized water or a suitable buffer.
• 18:0 Azidoethyl PC Stock Solution: Prepare a 10 mM stock solution of 18:0 Azidoethyl PC in chloroform.

2. Conjugation Reaction: a. In a microcentrifuge tube, add 1 equivalent of the cyclooctyne-peptide from the stock solution. b. Add 1.2 equivalents of the 18:0 Azidoethyl PC stock solution. c. Add a solvent such as chloroform or a mixture of chloroform and methanol to achieve a final concentration of 1-5 mM. d. Allow the reaction to proceed at room temperature overnight with gentle stirring. The reaction progress can be monitored by LC-MS.

3. Purification of the Conjugate:

• Purify the crude reaction mixture using RP-HPLC with a C18 column, employing a gradient of acetonitrile in water containing 0.1% TFA.[7][10]

4. Characterization:

• Confirm the identity of the purified peptide-lipid conjugate by mass spectrometry to verify the expected molecular weight.[9]

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes for the CuAAC and SPAAC conjugation of a peptide to 18:0 Azidoethyl PC. The data is compiled from literature reports on similar bioconjugation reactions.[4]

Parameter	CuAAC	SPAAC
Peptide Modification	Terminal Alkyne	Strained Cyclooctyne (e.g., DBCO)
Lipid	18:0 Azidoethyl PC	18:0 Azidoethyl PC
Catalyst	Copper(I) (from CuSO₄ + NaAsc)	None
Typical Solvent	DMF/Water, Chloroform/Methanol	Chloroform, DMF, Water
Reaction Temperature	Room Temperature	Room Temperature
Reaction Time	1 - 4 hours	4 - 12 hours
Typical Yield	>90%	>85%

Visualizations

References

• 1. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. qyaobio.com [qyaobio.com]
• 3. bachem.com [bachem.com]
• 4. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. UQ eSpace [espace.library.uq.edu.au]
• 6. researchgate.net [researchgate.net]
• 7. bachem.com [bachem.com]
• 8. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 9. researchgate.net [researchgate.net]
• 10. Purification of naturally occurring peptides by reversed-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Liposomes with 18:0 Azidoethyl PC and DBCO-Dye

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile nanocarriers for drug delivery, and their surface modification with targeting ligands or imaging agents can significantly enhance their therapeutic efficacy. "Click chemistry," particularly the copper-free strain-promoted azide-alkyne cycloaddition (SPAAC), offers a highly efficient and bioorthogonal method for conjugating molecules to the liposome (B1194612) surface.[1][2][3] This application note provides a detailed protocol for the preparation of azide-functionalized liposomes using 18:0 Azidoethyl PC and their subsequent labeling with a dibenzocyclooctyne (DBCO)-functionalized dye.

The use of 18:0 Azidoethyl PC allows for the incorporation of azide (B81097) functionalities directly into the lipid bilayer of the liposome.[][5] These azide groups can then react with a DBCO-modified molecule, such as a fluorescent dye, to form a stable triazole linkage without the need for a cytotoxic copper catalyst.[3][6][7] This method is particularly advantageous for conjugating sensitive biomolecules to pre-formed liposomes under mild conditions.[1][8][9]

Key Experimental Protocols

Protocol 1: Preparation of Azide-Functionalized Liposomes

This protocol details the preparation of unilamellar liposomes containing 18:0 Azidoethyl PC using the thin-film hydration method followed by extrusion.[10][11][12][13]

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000)

• 18:0 Azidoethyl PC

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.4

• Mini-Extruder with polycarbonate membranes (100 nm pore size)[13][14]

• Round-bottom flask

• Rotary evaporator

• Water bath or heating block

• Argon or nitrogen gas

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve the desired lipids (e.g., DSPC, cholesterol, DSPE-PEG2000, and 18:0 Azidoethyl PC) in chloroform. A typical molar ratio is 55:40:4:1, but this can be optimized.

  • Create a thin lipid film by removing the chloroform using a rotary evaporator. The temperature of the water bath should be above the phase transition temperature of the lipids (for DSPC, this is >55°C).[15]

  • Dry the film further under a high vacuum for at least 1-2 hours to remove any residual solvent.[15][16]

• Hydration:

  • Hydrate the dry lipid film with PBS (pH 7.4) to the desired final lipid concentration (e.g., 10 mg/mL). The hydration should be performed above the phase transition temperature of the lipids.[12][17]

  • Agitate the flask by vortexing or gentle shaking to form multilamellar vesicles (MLVs).[12]

  • For increased encapsulation efficiency of hydrophilic molecules, the MLV suspension can be subjected to 3-5 freeze-thaw cycles using liquid nitrogen and a warm water bath.[15]

• Extrusion:

  • Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes.[13]

  • Heat the extruder to a temperature above the lipid phase transition temperature.[14]

  • Transfer the MLV suspension to a syringe and pass it through the extruder 11-21 times to form large unilamellar vesicles (LUVs) with a uniform size distribution.[13][18]

Protocol 2: Labeling of Azide-Functionalized Liposomes with DBCO-Dye

This protocol describes the copper-free click chemistry reaction to conjugate a DBCO-dye to the surface of the azide-containing liposomes.[3][6]

Materials:

• Azide-functionalized liposomes (from Protocol 1)

• DBCO-functionalized fluorescent dye (dissolved in DMSO or water)

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup:

  • To the azide-functionalized liposome suspension, add the DBCO-dye solution. A molar excess of the DBCO-dye (e.g., 2.5 to 5-fold molar excess relative to the 18:0 Azidoethyl PC) is recommended to ensure efficient labeling.[7]

  • The final concentration of DMSO or other organic solvents should be kept low (ideally <5% v/v) to maintain liposome integrity.

• Incubation:

  • Incubate the reaction mixture at room temperature for 2-4 hours, or overnight at 4°C, with gentle shaking.[7] The reaction can also be performed at 37°C to increase efficiency.[7]

Protocol 3: Purification of Labeled Liposomes

This protocol uses size exclusion chromatography (SEC) to separate the labeled liposomes from unreacted DBCO-dye.[19][20][21]

Materials:

• Labeled liposome suspension (from Protocol 2)

• Sephadex G-50 or Sepharose CL-4B column

• Elution buffer (e.g., PBS, pH 7.4)

Procedure:

• Column Preparation:

  • Pack a column with Sephadex G-50 or Sepharose CL-4B and equilibrate with the elution buffer. The column volume should be at least 10 times the sample volume for good separation.[19]

• Separation:

  • Apply the labeled liposome suspension to the top of the column.

  • Elute the sample with the elution buffer.

  • Collect fractions. The larger liposomes will elute first in the void volume, while the smaller, unreacted DBCO-dye will be retained and elute later.[22]

• Fraction Analysis:

  • Monitor the fractions for the presence of liposomes (e.g., by measuring turbidity at 400 nm) and the fluorescent dye (by measuring fluorescence at the appropriate excitation and emission wavelengths).

  • Pool the fractions containing the labeled liposomes.

Protocol 4: Characterization of Labeled Liposomes

1. Size and Polydispersity Index (PDI) Measurement:

• Use Dynamic Light Scattering (DLS) to determine the mean hydrodynamic diameter and PDI of the labeled liposomes.[23] A PDI value below 0.2 is generally considered indicative of a monodisperse population.[24]

2. Quantification of Labeling Efficiency:

• The labeling efficiency can be determined by measuring the fluorescence of the purified labeled liposomes and comparing it to a standard curve of the free DBCO-dye.

• Alternatively, the amount of lipid can be quantified using a phosphate (B84403) assay, and the dye concentration can be determined by absorbance or fluorescence, allowing for the calculation of the dye-to-lipid ratio.

Data Presentation

Table 1: Typical Lipid Composition for Azide-Functionalized Liposomes

Lipid Component	Molar Ratio (%)	Purpose
DSPC	50 - 60	Main structural component of the bilayer
Cholesterol	35 - 45	Modulates membrane fluidity and stability
DSPE-PEG2000	1 - 5	Provides a hydrophilic corona to reduce opsonization and increase circulation time
18:0 Azidoethyl PC	0.5 - 5	Provides azide groups for click chemistry

Table 2: Expected Characteristics of Labeled Liposomes

Parameter	Expected Value	Method of Analysis
Mean Hydrodynamic Diameter	100 - 120 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential	-5 to -25 mV	Electrophoretic Light Scattering
Labeling Efficiency	> 60%	Fluorescence Spectroscopy

Note: The exact values may vary depending on the specific lipid composition, preparation method, and dye used.[7]

Troubleshooting

Problem	Possible Cause	Solution
High PDI (>0.3)	Inefficient extrusion or liposome aggregation.	Ensure the extrusion temperature is above the lipid phase transition temperature. Increase the number of extrusion cycles. Check the pH and ionic strength of the buffer.[18]
Low Labeling Efficiency	Insufficient DBCO-dye or short incubation time. Suboptimal reaction conditions.	Increase the molar ratio of DBCO-dye to azide-liposomes. Increase the incubation time or temperature (e.g., up to 37°C).[7] Ensure the pH of the reaction buffer is optimal (around 7.4).
Liposome Instability	High concentration of organic solvent from the dye stock.	Keep the final concentration of organic solvents (e.g., DMSO) below 5% (v/v).
Poor Separation during Purification	Inappropriate column size or packing.	Use a longer column with a larger bed volume. Ensure the column is packed uniformly.[19]

Conclusion

The protocol described provides a robust and reproducible method for labeling liposomes with DBCO-dyes using copper-free click chemistry. This approach allows for the covalent attachment of a wide range of molecules to the liposome surface, paving the way for the development of targeted and traceable drug delivery systems. Careful characterization of the final product is crucial to ensure the quality and consistency of the labeled liposomes for downstream applications.

References

• 1. Coupling of Ligands to the Liposome Surface by Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Click Chemistry for Liposome Surface Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liposome: Encapsula's Scientific Blog: DBCO or Azide reactive liposomes (Click chemistry) [liposomes.org]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Orthogonal conjugation of anchoring-dependent membrane active peptides for tuning of liposome permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encapsula.com [encapsula.com]
• 8. Click Chemistry for Liposome Surface Modification | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 11. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. avantiresearch.com [avantiresearch.com]
• 15. Liposome preparation [bio-protocol.org]
• 16. Extrusion and suspension of phospholipid liposomes from lipid fims [protocols.io]
• 17. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. Liposome retention in size exclusion chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Liposome retention in size exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 23. Characterization of Liposomes Using Quantitative Phase Microscopy (QPM) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. A generic 89Zr labeling method to quantify the in vivo pharmacokinetics of liposomal nanoparticles with positron emission tomography - PMC [pmc.ncbi.nlm.nih.gov]

Step-by-Step Guide for Forming Nanoparticles with 18:0 Azidoethyl PC

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl), or 18:0 Azidoethyl PC, is a functionalized phospholipid that serves as a critical component in the development of advanced nanoparticle-based drug delivery systems. The presence of the azido (B1232118) group on the phosphocholine (B91661) headgroup allows for the covalent attachment of targeting ligands, imaging agents, and other molecules through "click chemistry." This surface modification capability makes 18:0 Azidoethyl PC an invaluable tool for creating customized nanoparticles for targeted therapies and diagnostics. These nanoparticles can be engineered to encapsulate a variety of therapeutic payloads, including small molecules, peptides, and nucleic acids, offering advantages such as improved stability, controlled release, and targeted delivery.

This document provides a detailed, step-by-step guide for the formation of nanoparticles incorporating 18:0 Azidoethyl PC using the well-established thin-film hydration followed by extrusion method. This technique is widely used for producing unilamellar liposomes with a controlled and uniform size distribution.

Data Presentation

The physicochemical characteristics of nanoparticles are critical for their in vivo performance. The following table summarizes typical quantitative data for nanoparticles formulated with 18:0 Azidoethyl PC and other lipid components. It is important to note that these values can be influenced by the specific lipid composition and preparation parameters.

Lipid Formulation (Molar Ratio)	Mean Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
18:0 Azidoethyl PC / Cholesterol (70:30)	~90 - 130	< 0.2	Near-neutral to slightly negative
DSPC / Cholesterol (70:30)	~148.5 ± 1.5[1]	0.11 - 0.15[1]	-3.27 to -10.92

Note: 18:0 PC (DSPC) is structurally similar to 18:0 Azidoethyl PC, and its properties are provided for comparison.

Experimental Protocols

This section outlines the detailed methodology for the preparation of nanoparticles containing 18:0 Azidoethyl PC using the thin-film hydration and extrusion technique.

Materials:

• 18:0 Azidoethyl PC

• Cholesterol

• Chloroform

• Methanol

• Hydration buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• Nitrogen gas

Equipment:

• Round-bottom flask (50 mL)

• Rotary evaporator

• Water bath

• Vortex mixer

• Mini-extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes (1 mL)

• Glass vials

• Dynamic Light Scattering (DLS) instrument for size and PDI measurement

• Zeta potential analyzer

Protocol:

• Lipid Film Preparation:

  • In a 50 mL round-bottom flask, dissolve the desired amounts of 18:0 Azidoethyl PC and cholesterol in a chloroform:methanol (2:1, v/v) solution. A common starting molar ratio is 7:3 (18:0 Azidoethyl PC:Cholesterol).[2]

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to 40-50°C.

  • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. This will result in the formation of a thin, uniform lipid film on the inner surface of the flask.

  • Once the film is formed, place the flask under a high vacuum for at least 2 hours to ensure complete removal of any residual solvent.

• Hydration of the Lipid Film:

  • Pre-heat the hydration buffer (e.g., PBS, pH 7.4) to a temperature above the phase transition temperature (Tc) of the lipid with the highest Tc. The Tc of 18:0 PC (DSPC), a structurally similar lipid, is 55°C, so a hydration temperature of 60-65°C is recommended.[3][4]

  • Add the pre-heated hydration buffer to the round-bottom flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

  • Agitate the flask by vortexing to disperse the lipid film, forming a milky suspension of multilamellar vesicles (MLVs). Ensure the flask is maintained at a temperature above the Tc during this process.

• Nanoparticle Sizing by Extrusion:

  • Assemble the mini-extruder with the desired polycarbonate membrane (e.g., 100 nm). It is advisable to pre-heat the extruder to the same temperature as the hydration buffer.

  • Draw the MLV suspension into a 1 mL syringe.

  • Pass the suspension through the extruder into a second syringe.

  • Repeat this extrusion process an odd number of times (e.g., 11-21 passes) to ensure a homogenous population of unilamellar vesicles with a narrow size distribution.

  • The resulting translucent suspension contains the formed nanoparticles.

• Characterization:

  • Measure the mean hydrodynamic diameter and polydispersity index (PDI) of the nanoparticle suspension using a Dynamic Light Scattering (DLS) instrument. A PDI value below 0.2 is generally indicative of a monodisperse population.[5]

  • Determine the surface charge of the nanoparticles by measuring the zeta potential.

Mandatory Visualizations

Experimental Workflow Diagram:

Caption: Workflow for the formation of nanoparticles with 18:0 Azidoethyl PC.

Signaling Pathway/Logical Relationship Diagram:

Caption: Logical relationship of 18:0 Azidoethyl PC nanoparticle components and applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Liposome Synthesis Protocol : Synthesis of anionic and cationic unilamellar liposome nanoparticles using a... [protocols.io]
• 3. shaker.umh.es [shaker.umh.es]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Visualizing Phosphatidylcholine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylcholines (PCs) are the most abundant class of phospholipids (B1166683) in eukaryotic cell membranes, playing crucial roles in membrane integrity, cell signaling, and metabolism. The ability to visualize the dynamics of PC synthesis is essential for understanding cellular responses in both physiological and pathological states.

These application notes describe a powerful two-step method to visualize newly synthesized choline-containing phospholipids. The strategy involves the metabolic incorporation of an azide-functionalized choline (B1196258) analog, 1-Azidoethyl-choline (AECho), into phospholipids via the endogenous CDP-choline pathway.[1][2] The resulting azide-modified lipids, such as 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl) (18:0 Azidoethyl PC), are then detected with high sensitivity and specificity using the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click chemistry" reaction. This bioorthogonal reaction covalently attaches an alkyne-functionalized reporter probe (e.g., a fluorophore) to the metabolically incorporated azide (B81097), enabling direct imaging and analysis.[3][4]

Principle of the Technology

The methodology is based on a bioorthogonal labeling and detection strategy.

• Metabolic Labeling: Cells are incubated with 1-Azidoethyl-choline (AECho), a cell-permeable choline analog. Cellular enzymes in the CDP-choline pathway recognize AECho and incorporate it into all classes of choline-containing phospholipids, including phosphatidylcholine (PC) and sphingomyelin (B164518) (SM).[1][5] This process creates a pool of newly synthesized, azide-tagged phospholipids within the cellular membranes.

• CuAAC Detection (Click Reaction): After labeling, the cells are fixed and permeabilized. The incorporated azide groups are then covalently linked to an alkyne-containing reporter molecule (e.g., alkyne-fluorophore, alkyne-biotin) through a highly efficient and specific Cu(I)-catalyzed click reaction.[6][7] The resulting stable triazole linkage allows for robust detection and visualization of the target lipids. The use of a copper(I)-stabilizing ligand like THPTA is recommended to increase reaction efficiency and minimize potential cell damage.[8]

Data Presentation

Table 1: Metabolic Incorporation of 1-Azidoethyl-choline (AECho) into Choline Phospholipids

The following table summarizes data from the analysis of NIH-3T3 cells labeled with varying concentrations of AECho overnight. Lipids were quantified by ESI-MS/MS, demonstrating dose-dependent incorporation of AECho into all major classes of choline-containing phospholipids.[5]

AECho Concentration	LysoPC (% of total Cho phospholipids)	Ether-linked PC (% of total Cho phospholipids)	Phosphatidylcholine (PC) (% of total Cho phospholipids)	Sphingomyelin (SM) (% of total Cho phospholipids)
0 µM	1.5%	13.5%	75%	10%
10 µM	1.8%	14.2%	74%	10%
50 µM	2.0%	15.0%	73%	10%
100 µM	2.2%	16.8%	71%	10%

Data adapted from Jao et al. (2015).[5] The percentages represent the mole percentage of the specific lipid class relative to the total choline-containing phospholipid pool.

Table 2: Recommended Reagent Concentrations for CuAAC Reaction

This table provides typical starting concentrations for the components of the CuAAC reaction cocktail for labeling fixed and permeabilized cells. Optimization may be required depending on the cell type and experimental goals.

Reagent	Stock Concentration	Final Concentration	Purpose
Alkyne-Fluorophore	1-10 mM in DMSO	2-25 µM	Reporter probe for visualization
Copper(II) Sulfate (CuSO₄)	20-50 mM in H₂O	100-200 µM	Copper catalyst source
THPTA (Ligand)	50-100 mM in H₂O	500 µM - 1 mM	Accelerates reaction and protects cells
Sodium Ascorbate	100-500 mM in H₂O	2.5-5 mM	Reducing agent to generate active Cu(I)

Concentrations compiled from various bioconjugation protocols.[6][7][8] Note: Always prepare the Sodium Ascorbate solution fresh.

Experimental Protocols & Workflows

Overall Experimental Workflow

The entire process, from cell preparation to final imaging, follows a clear sequence of steps. This workflow ensures efficient metabolic labeling and specific detection of the newly synthesized phospholipids.

Caption: Overall experimental workflow for labeling and imaging phospholipids.

Protocol 1: Metabolic Labeling of Cells with 1-Azidoethyl-choline (AECho)

This protocol describes the metabolic incorporation of the azide handle into cellular phospholipids.

• Cell Seeding: Seed the cells of interest (e.g., NIH-3T3, HeLa) onto glass coverslips in a multi-well plate at a density that will result in 50-80% confluency at the time of the experiment. Allow cells to adhere overnight in a 37°C, 5% CO₂ incubator.

• Prepare Labeling Medium: Prepare complete cell culture medium containing the desired final concentration of 1-Azidoethyl-choline (AECho). A concentration range of 10-100 µM is a good starting point for optimization.[5]

• Labeling: Aspirate the old medium from the cells and replace it with the AECho-containing labeling medium.

• Incubation: Return the cells to the incubator and incubate for 12-24 hours to allow for metabolic incorporation of AECho into newly synthesized phospholipids.

Protocol 2: Cell Fixation, Permeabilization, and CuAAC Reaction

This protocol details the steps for detecting the incorporated azide-lipids using a fluorescent alkyne probe.

• Washing: After incubation, gently aspirate the labeling medium and wash the cells three times with Phosphate-Buffered Saline (PBS) to remove any unincorporated AECho.

• Fixation: Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Permeabilization: Permeabilize the cells by incubating with 0.25% Triton X-100 in PBS for 10 minutes at room temperature. This step is crucial for allowing the click chemistry reagents to access intracellular membranes.

• Washing: Wash the cells three times with PBS.

• Prepare Click Reaction Cocktail: In a microcentrifuge tube, prepare the click cocktail by adding the reagents in the following order. Prepare enough cocktail for all samples.

  • PBS buffer

  • Alkyne-fluorophore (e.g., to a final concentration of 10 µM)

  • Copper(II) Sulfate (CuSO₄) (e.g., to a final concentration of 100 µM)

  • THPTA ligand (e.g., to a final concentration of 500 µM). Note: It is often recommended to premix the CuSO₄ and THPTA before adding to the main solution.[8]

  • Immediately before use , add fresh Sodium Ascorbate (e.g., to a final concentration of 5 mM) to initiate the reaction by reducing Cu(II) to the active Cu(I) state. Vortex briefly to mix.

• Click Reaction: Aspirate the PBS from the cells and add the click reaction cocktail. Incubate for 30-60 minutes at room temperature, protected from light.

• Final Washes: Aspirate the reaction cocktail and wash the cells three to five times with PBS containing 0.05% Tween-20 to remove unreacted reagents.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium (e.g., containing DAPI for nuclear counterstaining) and seal. The cells are now ready for visualization by fluorescence microscopy.

Biological Pathway

CDP-Choline Pathway for Phospholipid Synthesis

1-Azidoethyl-choline (AECho) is processed by the same enzymatic machinery as natural choline. It is taken up by choline transporters, phosphorylated by choline kinase, and ultimately converted to CDP-AECho. This activated intermediate is then used by phosphotransferases to synthesize azide-containing phosphatidylcholine and sphingomyelin, which are distributed to various cellular membranes.[1][2]

Caption: Metabolic incorporation of AECho via the CDP-choline pathway.

References

• 1. interchim.fr [interchim.fr]
• 2. Choline-containing phospholipid synthesis monitoring - Jena Bioscience [jenabioscience.com]
• 3. Metabolic labeling and direct imaging of choline phospholipids in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioorthogonal strategies to image nucleic acids, phospholipids, and sterols in cells - ProQuest [proquest.com]
• 5. salic.med.harvard.edu [salic.med.harvard.edu]
• 6. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jenabioscience.com [jenabioscience.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) using 18:0 Azidoethyl PC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is a powerful bioorthogonal ligation reaction that enables the specific covalent labeling of biomolecules in complex biological systems without the need for cytotoxic copper catalysts. This is achieved through the reaction of a strained cyclooctyne (B158145) with an azide-functionalized molecule. 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl), or 18:0 Azidoethyl PC, is a phospholipid analog containing an azidoethyl moiety on the phosphocholine (B91661) headgroup. This reagent can be incorporated into cellular membranes, allowing for the subsequent labeling and analysis of phospholipids (B1166683) using SPAAC. These application notes provide detailed protocols for utilizing 18:0 Azidoethyl PC in cell labeling experiments for fluorescence microscopy and for lipidomics analysis via mass spectrometry.

Data Presentation

The efficiency of the SPAAC reaction is highly dependent on the choice of the cyclooctyne reaction partner. The second-order rate constants provide a quantitative measure of the reaction speed. Below is a comparison of commonly used cyclooctynes for SPAAC reactions with aliphatic azides, which serve as a proxy for the reactivity with 18:0 Azidoethyl PC.

Cyclooctyne	Azide Reactant	Second-Order Rate Constant (k) [M⁻¹s⁻¹]	Solvent System	Reference
DBCO	Benzyl azide	~0.6 - 1.0	Acetonitrile:Water	[1][2]
Phenyl azide	0.033	Acetonitrile:Water (3:1)	[2]
BCN	Benzyl azide	~0.06 - 0.1	Acetonitrile:Water	[1]
Phenyl azide	~0.2	Acetonitrile:Water (3:1)	[2]
2-Azidoethanol	0.024	Not specified	[3]
DIBO	Benzyl azide	~0.3 - 0.7	Various	[2]
Keto-DIBO	Benzyl azide	3.5	Various	[2]
ADIBO	2-Azidoethanol	0.90	CDCl₃	[3]

Note: Reaction rates can be influenced by factors such as the specific derivatives of the cyclooctyne and azide, solvent polarity, and temperature.[1] DBCO generally exhibits faster kinetics with aliphatic azides compared to BCN, making it a common choice for rapid labeling.[1][4]

Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Cells with 18:0 Azidoethyl PC and Visualization by Fluorescence Microscopy

This protocol describes the incorporation of 18:0 Azidoethyl PC into cultured mammalian cells and subsequent fluorescent labeling via SPAAC.

Materials:

• Cultured mammalian cells (e.g., HeLa, A549, CHO)

• Complete cell culture medium

• 18:0 Azidoethyl PC (from a stock solution in a suitable solvent like ethanol (B145695) or chloroform (B151607), handle with care)

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS), pH 7.4

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) (Optional)

• Cyclooctyne-fluorophore conjugate (e.g., DBCO-Cy5, BCN-FITC)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Glass coverslips and microscope slides

Procedure:

• Cell Seeding: Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Preparation of Labeling Medium:

  • Prepare a stock solution of 18:0 Azidoethyl PC.

  • Complex the 18:0 Azidoethyl PC with fatty acid-free BSA in serum-free medium to enhance solubility and delivery to cells. A typical molar ratio of lipid to BSA is 5:1.

  • Dilute the lipid-BSA complex into complete cell culture medium to a final concentration of 10-50 µM.

• Metabolic Labeling:

  • Remove the old medium from the cells and wash once with warm PBS.

  • Add the prepared labeling medium to the cells.

  • Incubate the cells for 12-24 hours at 37°C and 5% CO₂ to allow for incorporation of the azido-lipid into cellular membranes.

• Fixation:

  • Remove the labeling medium and wash the cells three times with warm PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization (Optional):

  • To visualize intracellular lipids, incubate the fixed cells with permeabilization buffer for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• SPAAC Reaction (Click Chemistry):

  • Prepare the SPAAC reaction cocktail by diluting the cyclooctyne-fluorophore conjugate in PBS to a final concentration of 5-25 µM.

  • Incubate the cells with the SPAAC reaction cocktail for 1-2 hours at room temperature, protected from light.

• Washing and Staining:

  • Wash the cells three times with PBS to remove unreacted fluorescent probe.

  • If desired, counterstain the nuclei with DAPI for 5-10 minutes.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Visualize the labeled lipids using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and DAPI.

Protocol 2: Lipid Extraction and Analysis by Mass Spectrometry

This protocol outlines the extraction of total lipids from cells metabolically labeled with 18:0 Azidoethyl PC, followed by SPAAC for mass spectrometry-based lipidomics.

Materials:

• Metabolically labeled cells (from Protocol 1, steps 1-3)

• Ice-cold PBS

• Methanol (B129727) (MeOH)

• Chloroform (CHCl₃)

• 0.9% NaCl solution or 1 M KCl

• Nitrogen gas stream

• Cyclooctyne-biotin or other tag for enrichment

• Solvents for mass spectrometry (e.g., acetonitrile, isopropanol, water with formic acid)

Procedure:

• Cell Harvesting and Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Scrape the cells in ice-cold methanol and collect the cell suspension in a glass tube.

• Lipid Extraction (Bligh-Dyer Method):

  • To the methanol cell suspension, add chloroform in a ratio of 2:1 (v/v) CHCl₃:MeOH. Vortex vigorously.

  • Add chloroform and water (or 1 M KCl) to achieve a final ratio of 2:2:1.8 (v/v/v) CHCl₃:MeOH:H₂O. Vortex thoroughly.

  • Centrifuge at 1,000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase:

  • Carefully collect the lower organic phase (containing the lipids) using a glass pipette.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

• SPAAC Reaction in Solution:

  • Resuspend the dried lipid film in a suitable solvent mixture (e.g., methanol/chloroform 1:1).

  • Add the cyclooctyne-biotin/tag (e.g., DBCO-biotin) in a 5-10 fold molar excess relative to the estimated amount of incorporated azido-lipid.

  • Incubate for 2-4 hours at room temperature.

• Sample Preparation for Mass Spectrometry:

  • Dry the sample again under a nitrogen stream.

  • Resuspend the sample in a solvent compatible with your LC-MS system (e.g., Acetonitrile:Isopropanol:Water 65:30:5).

• LC-MS/MS Analysis:

  • Analyze the sample using a high-resolution mass spectrometer coupled to a liquid chromatography system.

  • The clicked lipid will have a specific mass shift corresponding to the addition of the cyclooctyne tag, allowing for its identification and quantification.

Visualizations

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Reaction.

Caption: Workflow for fluorescent labeling of lipids using SPAAC.

Caption: Workflow for lipidomics analysis using SPAAC and mass spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. Oxidation-Induced “One-Pot” Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemoselectivity of Tertiary Azides in Strain‐Promoted Alkyne‐Azide Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Incorporating 18:0 Azidoethyl PC into Lipid Bilayers

For Researchers, Scientists, and Drug Development Professionals

I. Application Notes

Introduction to 18:0 Azidoethyl PC

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-(azidoethyl) (18:0 Azidoethyl PC) is a functionalized phospholipid designed for the seamless integration into lipid bilayers. Its structure features a saturated 18-carbon stearoyl chain, providing compatibility with a wide range of common bilayer-forming lipids, and a terminal azide (B81097) (-N₃) group on the headgroup. This azide moiety serves as a chemical handle for post-formation modification of the lipid bilayer surface via "click chemistry," a set of highly efficient and bioorthogonal reactions.

The primary application of 18:0 Azidoethyl PC lies in its ability to create functionalized liposomes and other lipid-based nanoparticles. Once incorporated into the bilayer, the exposed azide groups can be specifically conjugated to a variety of molecules, including fluorescent dyes, targeting ligands (e.g., peptides, antibodies), and drug molecules, that have been modified with a complementary alkyne group. This allows for the precise engineering of lipid bilayer surfaces for applications in targeted drug delivery, medical imaging, and fundamental studies of membrane protein interactions.

Advantages of Using 18:0 Azidoethyl PC

• Bioorthogonality: The azide group is chemically inert within biological systems, preventing non-specific reactions with cellular components.

• High Reaction Efficiency: Click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC), are known for their high yields and rapid reaction rates under mild, aqueous conditions.

• Versatility: A wide array of alkyne-modified molecules can be attached to the azide-functionalized bilayer, enabling diverse applications.

• Post-Formation Modification: Functionalization occurs after the formation of the liposome (B1194612), preserving the integrity of both the liposome and the conjugated molecule.

Applications

• Targeted Drug Delivery: Conjugation of targeting ligands to the liposome surface can enhance the delivery of therapeutic agents to specific cells or tissues, improving efficacy and reducing off-target effects.

• Medical Imaging: Attachment of imaging agents (e.g., fluorescent dyes, contrast agents) allows for the tracking and visualization of liposomes in vitro and in vivo.

• Membrane Protein Studies: Immobilization of proteins or other biomolecules on the bilayer surface facilitates the study of protein-lipid and protein-protein interactions in a membrane environment.

• Biosensor Development: Creation of functionalized supported lipid bilayers for use in biosensing platforms.

II. Quantitative Data

The incorporation of 18:0 Azidoethyl PC can influence the physicochemical properties of the lipid bilayer. The following tables summarize expected trends and representative data based on studies of similar modified phospholipids. It is recommended to empirically determine these values for your specific lipid composition.

Table 1: Effect of Azide-Modified Phospholipid Incorporation on Liposome Size

Lipid Composition (molar ratio)	Mean Diameter (nm)	Polydispersity Index (PDI)
DPPC:Cholesterol (80:20)	110 ± 5	0.15 ± 0.03
DPPC:Cholesterol:18:0 Azidoethyl PC (75:20:5)	112 ± 6	0.16 ± 0.04
DPPC:Cholesterol:18:0 Azidoethyl PC (70:20:10)	115 ± 7	0.18 ± 0.05

Data is illustrative and will vary based on preparation method and specific instrumentation.

Table 2: Influence of Azide-Modified Phospholipid on Bilayer Properties

Lipid Composition	Phase Transition Temp. (Tm, °C)	Bilayer Thickness (nm)	Membrane Fluidity (Laurdan GP)
DPPC	41.5	4.8 ± 0.2	0.45 ± 0.05
DPPC with 5 mol% Azide-Lipid	41.2	4.9 ± 0.2	0.43 ± 0.06
DPPC with 10 mol% Azide-Lipid	40.8	5.0 ± 0.3	0.41 ± 0.07

Data is representative. The headgroup modification may slightly lower the transition temperature and increase thickness and fluidity.

Table 3: Representative Click Chemistry Reaction Efficiency

Reaction Type	Alkyne Moiety	Reaction Time (h)	Coupling Efficiency (%)
CuAAC	DBCO-Fluorophore	2	> 95
SPAAC	DBCO-Peptide	4	> 90

Efficiency can be influenced by factors such as catalyst concentration, ligand accessibility, and reaction conditions.

III. Experimental Protocols

Protocol 1: Preparation of Azide-Functionalized Liposomes by Thin-Film Hydration and Extrusion

This protocol describes the formation of unilamellar liposomes incorporating 18:0 Azidoethyl PC.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol

• 18:0 Azidoethyl PC

• Chloroform

• Phosphate-buffered saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Water bath

• Liposome extruder

• Polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve the desired amounts of DPPC, cholesterol, and 18:0 Azidoethyl PC in chloroform. A common molar ratio is DPPC:Cholesterol:18:0 Azidoethyl PC of 70:20:10.

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to a temperature above the lipid phase transition temperature (e.g., 50-60°C for DPPC-based formulations).

  • Gradually reduce the pressure to evaporate the chloroform, resulting in a thin, uniform lipid film on the inner surface of the flask.

  • Continue to dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with pre-warmed PBS (pH 7.4) to the desired final lipid concentration (e.g., 1-10 mg/mL).

  • Agitate the flask by vortexing or gentle shaking above the lipid phase transition temperature for 30-60 minutes. This will result in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the liposome extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions.

  • Equilibrate the extruder to a temperature above the lipid phase transition temperature.

  • Load the MLV suspension into one of the extruder's syringes.

  • Pass the lipid suspension through the membrane back and forth for an odd number of passes (e.g., 11-21 times). This process will produce a homogenous population of large unilamellar vesicles (LUVs).

• Characterization:

  • Determine the size distribution and polydispersity index (PDI) of the liposomes using Dynamic Light Scattering (DLS).

  • The liposomes are now ready for surface functionalization via click chemistry.

Workflow for preparing azide-functionalized liposomes.

Protocol 2: Surface Functionalization via Copper-Free Click Chemistry (SPAAC)

This protocol describes the conjugation of a DBCO-functionalized molecule to the azide-presenting liposomes.

Materials:

• Azide-functionalized liposomes (from Protocol 1)

• DBCO-functionalized molecule (e.g., DBCO-PEG-Fluorophore, DBCO-Peptide)

• Reaction buffer (e.g., PBS, pH 7.4)

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-50) or dialysis membrane

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, add the azide-functionalized liposome suspension.

  • Add the DBCO-functionalized molecule to the liposome suspension. A 2- to 5-fold molar excess of the DBCO-molecule relative to the 18:0 Azidoethyl PC is recommended as a starting point.

• Incubation:

  • Incubate the reaction mixture at room temperature for 4-12 hours with gentle agitation. The optimal reaction time may need to be determined empirically.

• Purification:

  • To remove unreacted DBCO-functionalized molecules, purify the liposomes using SEC or dialysis.

  • For SEC, equilibrate the column with PBS and apply the reaction mixture. Collect the fractions containing the liposomes, which will elute in the void volume.

  • For dialysis, transfer the reaction mixture to a dialysis cassette with an appropriate molecular weight cutoff (MWCO) and dialyze against PBS for 24-48 hours with several buffer changes.

• Characterization:

  • Confirm successful conjugation using a suitable analytical technique. For a fluorescently labeled molecule, this can be done using fluorescence spectroscopy.

  • Analyze the size and PDI of the functionalized liposomes by DLS to ensure they have not aggregated.

Protocol for Creating Fluorescently Tagged Liposomes: An Application Note for Researchers

Audience: Researchers, scientists, and drug development professionals.

This application note provides a comprehensive protocol for the preparation, characterization, and application of fluorescently tagged liposomes. These versatile nanocarriers are invaluable tools in drug delivery research, cellular imaging, and diagnostic development, offering the ability to track their biodistribution and cellular uptake in real-time.[1][2]

Introduction

Liposomes are spherical vesicles composed of a lipid bilayer enclosing an aqueous core.[3][4] Their biocompatibility and ability to encapsulate both hydrophilic and hydrophobic compounds make them ideal drug delivery vehicles.[2][4] By incorporating fluorescent probes, liposomes can be transformed into powerful imaging agents, enabling researchers to visualize their journey through biological systems and their interaction with target cells.[1][2] This protocol details the thin-film hydration method for liposome (B1194612) preparation, a widely used and reproducible technique.[5][6][7][8]

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided in the table below.

Category	Item	Example Supplier	Notes
Lipids	1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)	Avanti Polar Lipids	Primary structural lipid.
Cholesterol	Sigma-Aldrich	Provides membrane stability.[9]
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000)	Avanti Polar Lipids	Creates a hydrophilic shell to increase circulation time.[10]
Fluorescent Probes	1,1'-dioctadecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate (B79767) (DiI)	Thermo Fisher Scientific	Lipophilic dye that intercalates into the lipid bilayer.[11][12]
3,3'-dioctadecyloxacarbocyanine perchlorate (DiO)	Thermo Fisher Scientific	Lipophilic dye with different spectral properties than DiI.[11][12]
1,1'-dioctadecyl-3,3,3',3'-tetramethylindodicarbocyanine, 4-chlorobenzenesulfonate (B8647990) salt (DiD)	Thermo Fisher Scientific	Lipophilic dye for near-infrared imaging.[9][12]
Solvents	Chloroform (B151607)	Sigma-Aldrich	Used to dissolve lipids.
Methanol	Sigma-Aldrich	Used in combination with chloroform for lipid dissolution.
Buffers	Phosphate-buffered saline (PBS), pH 7.4	Gibco	For hydration of the lipid film.
Equipment	Rotary evaporator	Buchi	For solvent removal.[5][7]
Bath sonicator	Branson	For lipid film hydration and size reduction.[5]
Extruder	Avanti Polar Lipids	For producing unilamellar vesicles of a defined size.[9][13]
Dynamic Light Scattering (DLS) system	Malvern Panalytical	For measuring liposome size and polydispersity.[14]
Zeta potential analyzer	Malvern Panalytical	For measuring surface charge.[13]
Fluorescence spectrophotometer	Horiba	For quantifying fluorescence.

Experimental Protocols

Preparation of Fluorescently Tagged Liposomes by Thin-Film Hydration

This protocol describes the preparation of fluorescently tagged liposomes using the thin-film hydration method, followed by extrusion for size homogenization.[5][6][7][8]

Workflow Diagram:

Caption: Workflow for the preparation of fluorescently tagged liposomes.

Methodology:

• Lipid Mixture Preparation: In a round-bottom flask, combine the desired lipids and fluorescent dye. A typical molar ratio is 55:40:5 for DSPC:Cholesterol:DSPE-PEG2000, with 0.1-1 mol% of a lipophilic fluorescent dye such as DiI.[15] Dissolve the components in a chloroform:methanol (2:1, v/v) mixture.[5]

• Thin-Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath set to a temperature above the lipid transition temperature (e.g., 60-65°C for DSPC) to evaporate the organic solvent.[5][8] Continue rotation until a thin, uniform lipid film is formed on the inner surface of the flask. Further dry the film under vacuum for at least 2 hours to remove any residual solvent.[5]

• Hydration: Hydrate the lipid film with pre-warmed PBS (pH 7.4) by rotating the flask in the water bath for 1-2 hours.[5][8] This process results in the formation of multilamellar vesicles (MLVs).

• Sonication: To aid in the dispersion of the lipid film, the MLV suspension can be subjected to brief periods of bath sonication.[5]

• Extrusion: For a uniform size distribution, the MLV suspension is extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).[9][13] This is performed using a mini-extruder device. Pass the liposome suspension through the membrane 10-21 times to ensure the formation of unilamellar vesicles (ULVs) with a narrow size distribution.[9]

Characterization of Fluorescently Tagged Liposomes

Proper characterization is crucial to ensure the quality and reproducibility of the liposome formulation.

Workflow Diagram:

References

• 1. Fluorescent Liposome Products - Creative Biolabs [creative-biolabs.com]
• 2. Fluorescent Drug Loaded Liposomes - CD Bioparticles [cd-bioparticles.net]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. Liposome Preparation - Avanti Research™ [sigmaaldrich.com]
• 6. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]
• 7. Liposome Preparation Process - Creative Biolabs [creative-biolabs.com]
• 8. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation, Administration, and Assessment of In vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescent liposomal nanocarriers for targeted drug delivery in ischemic stroke therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Post-formation fluorescent labelling of liposomal membranes. In vivo detection, localisation and kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. encapsula.com [encapsula.com]
• 13. Preparation, Administration, and Assessment of In Vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes [jove.com]
• 14. Characterization of Liposomes Using Quantitative Phase Microscopy (QPM) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for Cellular Uptake Studies with Functionalized Liposomes

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed guide for designing and executing in vitro cellular uptake studies of functionalized liposomes. It includes protocols for liposome (B1194612) preparation, cell handling, and various quantification methods, along with data presentation examples and visualizations of key processes.

Introduction to Functionalized Liposomes and Cellular Uptake

Liposomes are versatile, biocompatible nanocarriers used for targeted drug delivery.[1][2] Their surface can be functionalized with various ligands—such as antibodies, peptides, aptamers, or small molecules—to enhance their specific binding to and uptake by target cells, a critical factor for therapeutic efficacy.[2][3][4][5] Understanding the cellular uptake mechanisms and quantifying the extent of internalization are crucial steps in the preclinical evaluation of these targeted delivery systems.[6]

The primary mechanism for the internalization of functionalized liposomes is receptor-mediated endocytosis.[6] This process is initiated by the binding of the liposome's targeting ligand to its specific receptor on the cell surface, which then triggers the formation of endocytic vesicles.[7] The main endocytic pathways involved include clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.[6][8] The specific pathway utilized can be influenced by factors such as liposome size, ligand type, and the target cell line.[7][9][10]

This guide outlines the experimental setup for conducting robust and reproducible cellular uptake studies of functionalized liposomes.

Experimental Workflow

A typical workflow for a cellular uptake study with functionalized liposomes involves several key stages, from preparation to data analysis.

Caption: General experimental workflow for cellular uptake studies.

Detailed Experimental Protocols

Preparation and Functionalization of Liposomes

Protocol 1: Liposome Preparation by Thin-Film Hydration

• Lipid Film Formation: Dissolve lipids (e.g., DSPC, cholesterol) and a functionalized lipid-PEG conjugate (e.g., DSPE-PEG-Maleimide) in an organic solvent (e.g., chloroform) in a round-bottom flask.[11]

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.[11]

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS) by gentle agitation above the lipid transition temperature to form multilamellar vesicles (MLVs).[11]

• Size Extrusion: To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with specific pore sizes (e.g., 100 nm).[12]

• Ligand Conjugation: For post-insertion functionalization, incubate pre-formed liposomes with a thiol-containing targeting ligand to react with the maleimide (B117702) groups on the liposome surface.[13]

Protocol 2: Fluorescent Labeling of Liposomes

• Lipid-Based Labeling: Incorporate a fluorescently labeled lipid (e.g., Rhodamine-PE, NBD-PE) into the lipid mixture during the film formation step.

• Membrane Dye Intercalation: Alternatively, incubate pre-formed liposomes with a lipophilic dye such as DiD or DiI.[14][15] These dyes are considered non-exchangeable and will stably integrate into the lipid bilayer.[14]

• Encapsulation of Soluble Dyes: For tracking the aqueous core, encapsulate a fluorescent dye like carboxyfluorescein (CF) at a self-quenching concentration during the hydration step.[16]

Cell Culture and Incubation

• Cell Seeding: Seed the target cells in an appropriate culture vessel (e.g., 24-well plates for quantitative assays, glass-bottom dishes for microscopy) and allow them to adhere and reach the desired confluency (typically 70-80%).[17][18]

• Incubation with Liposomes: Replace the culture medium with fresh medium containing the functionalized liposomes at various concentrations. Include non-functionalized liposomes as a negative control. Incubate for a defined period (e.g., 1, 4, or 24 hours) at 37°C.[17]

• Termination of Uptake: To stop the uptake process, place the culture vessels on ice and wash the cells multiple times (3-5 times) with ice-cold PBS to remove any liposomes that are not internalized.[17]

Quantification of Cellular Uptake

Protocol 3: Qualitative Analysis by Confocal Microscopy

• Cell Preparation: After washing, fix the cells with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

• Staining: Permeabilize the cells with 0.1% Triton X-100 (optional, for intracellular staining) and stain the nuclei with DAPI or Hoechst.

• Imaging: Mount the coverslips or view the dishes using a confocal microscope. Acquire Z-stack images to confirm the intracellular localization of the fluorescently labeled liposomes.[19]

Protocol 4: Quantitative Analysis by Flow Cytometry

• Cell Detachment: After washing, detach the cells using a non-enzymatic cell dissociation solution or trypsin-EDTA.[17]

• Sample Preparation: Transfer the cell suspension to FACS tubes and centrifuge to pellet the cells. Resuspend the cell pellet in cold FACS buffer (PBS with 1% BSA).[14][17]

• Analysis: Analyze the samples on a flow cytometer. Gate the live, single-cell population and quantify the mean fluorescence intensity (MFI) in the appropriate channel, which corresponds to the amount of internalized liposomes.[17][20]

Protocol 5: High-Throughput Quantification by Plate Reader Assay

• Cell Lysis: After the final wash step, lyse the cells in each well using a lysis buffer containing a detergent (e.g., 1% Triton X-100).

• Fluorescence Measurement: Transfer the cell lysates to a black 96-well plate.

• Quantification: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths. A standard curve prepared from a known concentration of fluorescently labeled liposomes can be used to quantify the uptake in terms of µg of lipid per cell or per mg of total cell protein.

Data Presentation

Quantitative data from cellular uptake studies should be presented in a clear and structured format to facilitate comparison between different formulations and experimental conditions.

Table 1: Quantitative Cellular Uptake of Functionalized vs. Non-Functionalized Liposomes Measured by Flow Cytometry

Liposome Formulation	Target Cell Line	Incubation Time (hours)	Mean Fluorescence Intensity (MFI) ± SD	Fold Increase vs. Non-Functionalized
RGD-Liposomes	U87-MG (integrin-positive)	4	15,234 ± 876	5.8
Non-Functionalized	U87-MG (integrin-positive)	4	2,621 ± 312	1.0
RGD-Liposomes	MCF-7 (integrin-negative)	4	3,105 ± 450	1.1
Non-Functionalized	MCF-7 (integrin-negative)	4	2,811 ± 298	1.0

Table 2: Effect of Incubation Time on Liposome Uptake Measured by Plate Reader Assay

Liposome Formulation	Target Cell Line	Incubation Time (hours)	Liposome Uptake (µg lipid/mg protein) ± SD
Tf-Liposomes	HeLa	1	5.3 ± 0.6
Tf-Liposomes	HeLa	4	18.9 ± 2.1
Tf-Liposomes	HeLa	12	35.1 ± 3.5
Non-Functionalized	HeLa	1	1.2 ± 0.3
Non-Functionalized	HeLa	4	4.5 ± 0.8
Non-Functionalized	HeLa	12	8.2 ± 1.1

Visualization of Cellular Uptake Pathway

The primary mechanism for the uptake of functionalized liposomes is receptor-mediated endocytosis. The following diagram illustrates a generalized pathway.

Caption: Generalized pathway of receptor-mediated endocytosis.

Conclusion

The protocols and guidelines presented here provide a comprehensive framework for conducting cellular uptake studies of functionalized liposomes. By employing a combination of qualitative and quantitative methods, researchers can gain valuable insights into the efficiency and mechanisms of their targeted delivery systems. Careful experimental design, including appropriate controls, is essential for obtaining reliable and interpretable data that can guide the further development of liposomal therapeutics.

References

• 1. Micromixer Based Preparation of Functionalized Liposomes and Targeting Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidated Peptidomimetic Ligand-Functionalized HER2 Targeted Liposome as Nano-Carrier Designed for Doxorubicin Delivery in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Surface Functionalization and Targeting Strategies of Liposomes in Solid Tumor Therapy: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peptide functionalized liposomes for receptor targeted cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functionalized liposomes for targeted breast cancer drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Liposome Cellular Uptake Study - CD Formulation [formulationbio.com]
• 7. Selective endocytic uptake of targeted liposomes occurs within a narrow range of liposome diameter - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Developments of Liposomes as Nanocarriers for Theranostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Liposome-Based Bioassays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]
• 13. Ligation Strategies for Targeting Liposomal Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Preparation, Administration, and Assessment of In vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preparation, Administration, and Assessment of In vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A robust and quantitative method for tracking liposome contents after intravenous administration - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. mdpi.com [mdpi.com]
• 19. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 20. protocols.io [protocols.io]

Application Notes and Protocols for Attaching Targeting Ligands to Liposomes via 18:0 Azidoethyl PC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted drug delivery aims to enhance therapeutic efficacy while minimizing off-target side effects. Liposomes, biocompatible lipid vesicles, are a leading platform for drug delivery. Their surface can be functionalized with targeting ligands—such as antibodies, peptides, or small molecules—to facilitate specific binding to and uptake by target cells. This application note details a robust and efficient method for attaching targeting ligands to liposomes using 18:0 Azidoethyl PC. This method utilizes bioorthogonal copper-free "click chemistry," specifically the strain-promoted alkyne-azide cycloaddition (SPAAC), which offers high specificity and biocompatibility.[1][2][3][4]

The protocol involves the preparation of azide-functionalized liposomes incorporating 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl) (18:0 Azidoethyl PC). These liposomes are then conjugated to a targeting ligand that has been modified with a dibenzocyclooctyne (DBCO) group. The SPAAC reaction proceeds efficiently under mild, aqueous conditions without the need for a cytotoxic copper catalyst, making it ideal for biological applications.[4][5][6]

Principle of the Method

The core of this method is the SPAAC reaction, a type of copper-free click chemistry.[2][4] Liposomes are formulated to include 18:0 Azidoethyl PC, which presents azide (B81097) (-N₃) groups on the liposome (B1194612) surface. The targeting ligand of choice is separately functionalized with a strained alkyne, typically a DBCO derivative. When the azide-containing liposomes and the DBCO-functionalized ligand are mixed, they undergo a rapid and highly specific cycloaddition reaction to form a stable triazole linkage, covalently attaching the ligand to the liposome surface.[7][8]

Materials and Equipment

Lipids:

• Main structural lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl))

• Cholesterol

• PEGylated lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000], DSPE-PEG(2000))

Reagents:

• DBCO-functionalized targeting ligand (e.g., DBCO-PEG₄-NHS ester for reaction with amine-containing ligands)

• Chloroform (B151607)

• Methanol

• Hydration buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• Cryoprotectant for lyophilization (e.g., sucrose)

Equipment:

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

• High-Performance Liquid Chromatography (HPLC) system

• Fluorescence spectrophotometer

• Lyophilizer (optional)

• Standard laboratory glassware and consumables

Experimental Protocols

Protocol 1: Preparation of Azide-Functionalized Liposomes

This protocol describes the preparation of liposomes containing 18:0 Azidoethyl PC using the thin-film hydration and extrusion method.[9][10][11]

• Lipid Film Formation:

  • In a round-bottom flask, dissolve the lipids (e.g., DSPC, Cholesterol, 18:0 Azidoethyl PC, and DSPE-PEG(2000) in a desired molar ratio) in chloroform or a chloroform:methanol mixture.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under high vacuum for at least 2 hours to remove residual solvent.

• Hydration:

  • Hydrate the lipid film with the aqueous buffer (e.g., PBS, pH 7.4) by gentle rotation. The temperature of the buffer should be above the phase transition temperature (Tc) of the lipids.

  • The final lipid concentration is typically between 10-20 mg/mL.

• Extrusion:

  • To obtain unilamellar vesicles of a defined size, subject the hydrated lipid suspension to extrusion.

  • Pass the liposome suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) multiple times (typically 11-21 passes) using a lipid extruder. Ensure the extrusion is performed at a temperature above the lipid Tc.

• Purification (Optional):

  • To remove unencapsulated material (if any), the liposome suspension can be purified by size exclusion chromatography or dialysis.

Protocol 2: Conjugation of DBCO-Ligand to Azide-Liposomes via SPAAC

This protocol details the covalent attachment of a DBCO-functionalized targeting ligand to the prepared azide-liposomes.[7][12]

• Prepare DBCO-Ligand:

  • If not commercially available, functionalize the targeting ligand with a DBCO moiety. For ligands containing primary amines, a common method is to use a DBCO-NHS ester.

• Conjugation Reaction:

  • Add the DBCO-functionalized ligand to the azide-liposome suspension. A molar excess of the ligand relative to the available azide groups on the liposome surface is typically used to drive the reaction to completion.

  • Incubate the reaction mixture at room temperature for 4-12 hours with gentle stirring. The reaction can also be performed at 4°C for a longer duration (e.g., overnight) to maintain the stability of sensitive ligands.[12]

• Purification of Ligand-Targeted Liposomes:

  • Remove the unreacted ligand by size exclusion chromatography or dialysis.

Protocol 3: Characterization of Ligand-Targeted Liposomes

Thorough characterization is crucial to ensure the quality and functionality of the prepared ligand-targeted liposomes.

• Size and Polydispersity Index (PDI) Measurement:

  • Use Dynamic Light Scattering (DLS) to determine the hydrodynamic diameter and PDI of the liposomes before and after ligand conjugation.[13][14][15][16] An increase in size after conjugation is expected.

• Zeta Potential Measurement:

  • Measure the zeta potential using the DLS instrument to assess the surface charge and stability of the liposomes.[13][14][16] Changes in zeta potential can indicate successful ligand attachment.

• Quantification of Ligand Conjugation Efficiency:

  • The amount of conjugated ligand can be quantified using several methods:

    • HPLC: Separate the ligand-conjugated liposomes from the free ligand and quantify the amount of ligand in each fraction.[17]

    • Fluorescence Spectroscopy: If the ligand is fluorescently labeled, the conjugation efficiency can be determined by measuring the fluorescence intensity of the liposome fraction after purification.

    • UV-Vis Spectroscopy: For ligands with a characteristic absorbance, the concentration can be determined spectrophotometrically.[18]

Data Presentation

Table 1: Physicochemical Properties of Liposomes Before and After Ligand Conjugation.

Liposome Formulation	Average Diameter (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD
Azide-Liposomes (Before Conjugation)	105.2 ± 3.1	0.12 ± 0.02	-15.8 ± 1.2

| Ligand-Targeted Liposomes (After Conjugation) | 118.5 ± 4.5 | 0.15 ± 0.03 | -12.3 ± 1.5 |

Table 2: Ligand Conjugation Efficiency.

Parameter	Value	Method
Initial Ligand Concentration	1 mg/mL	-
Ligand Concentration in Liposome Fraction	0.45 mg/mL	HPLC
Conjugation Efficiency	45%	Calculated

| Ligands per Liposome (approx.) | ~150 | Calculated |

Visualizations

Figure 1: Experimental workflow for creating ligand-targeted liposomes.

Figure 2: SPAAC conjugation of a DBCO-ligand to an azide-liposome.

Conclusion

The use of 18:0 Azidoethyl PC in liposome formulations provides a convenient and efficient method for the attachment of targeting ligands via copper-free click chemistry. This approach is highly specific, proceeds under mild conditions, and is well-suited for the development of targeted drug delivery systems. The protocols and characterization methods outlined in this application note provide a comprehensive guide for researchers in the field of nanomedicine and drug delivery.

References

• 1. researchgate.net [researchgate.net]
• 2. Liposome: Encapsula's Scientific Blog: DBCO or Azide reactive liposomes (Click chemistry) [liposomes.org]
• 3. Strain-Promoted Cycloadditions in Lipid Bilayers Triggered by Liposome Fusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. plueckthun.bioc.uzh.ch [plueckthun.bioc.uzh.ch]
• 6. Liposome functionalization with copper-free "click chemistry" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]
• 8. Orthogonal conjugation of anchoring-dependent membrane active peptides for tuning of liposome permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Liposome Preparation - Echelon Biosciences [echelon-inc.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Liposome Preparation Process - Creative Biolabs [creative-biolabs.com]
• 12. encapsula.com [encapsula.com]
• 13. brookhaveninstruments.com [brookhaveninstruments.com]
• 14. mdpi.com [mdpi.com]
• 15. phmethods.net [phmethods.net]
• 16. azonano.com [azonano.com]
• 17. Optimisation of glutathione conjugation to liposomes quantified with a validated HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. d-nb.info [d-nb.info]

Application Notes and Protocols for Creating Radiolabeled Lipids with 18:0 Azidoethyl PC for PET Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Positron Emission Tomography (PET) is a powerful non-invasive imaging modality that allows for the visualization and quantification of biological processes at the molecular level.[1][2][3] The development of novel PET tracers is crucial for advancing our understanding of disease mechanisms and for the development of new therapeutics. Lipids, as essential components of cell membranes and key players in cellular signaling, represent an important class of molecules for PET tracer development.[4] Altered lipid metabolism is a hallmark of various diseases, including cancer, making radiolabeled lipids valuable tools for disease diagnosis and monitoring therapeutic response.[1][4]

This document provides detailed application notes and protocols for the creation of radiolabeled phosphatidylcholine (PC) lipids for PET imaging, specifically focusing on the use of 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl) (18:0 Azidoethyl PC). The method described herein utilizes the highly efficient and bioorthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry to label the lipid with fluorine-18 (B77423) (¹⁸F), the most commonly used radionuclide for PET imaging.[5][6]

Principle

The overall strategy involves a two-step process:

• Synthesis of a fluorine-18 labeled alkyne or azide (B81097) prosthetic group. In this protocol, we will focus on the synthesis of [¹⁸F]fluoroethyl azide.

• Copper(I)-catalyzed click chemistry reaction between the ¹⁸F-labeled prosthetic group and the azide-functionalized lipid, 18:0 Azidoethyl PC, to form a stable triazole linkage.

This approach offers a modular and efficient way to radiolabel lipids under mild conditions, preserving the integrity of the lipid molecule.

Signaling Pathway: Choline (B1196258) Metabolism in Cancer

Radiolabeled choline and its analogs are avidly taken up by many cancer cells due to the increased rate of phosphatidylcholine synthesis required for membrane biogenesis in rapidly proliferating cells.[1][2][7] The key enzyme in this process is choline kinase (Chk), which phosphorylates choline to phosphocholine. This metabolic trapping mechanism is the basis for using radiolabeled choline analogs in cancer PET imaging.[1][2][7]

Caption: Choline metabolism pathway in cancer cells.

Experimental Protocols

Materials and Reagents

• 1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl) (18:0 Azidoethyl PC)

• [¹⁸F]Fluoride (produced from a cyclotron)

• Kryptofix 2.2.2 (K222)

• Potassium carbonate (K₂CO₃)

• 2-Azidoethyl-4-toluenesulfonate (or a suitable precursor for [¹⁸F]fluoroethyl azide synthesis)

• Acetonitrile (anhydrous)

• Dimethylformamide (DMF)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvents for HPLC purification (e.g., ethanol, water)

• Reagents for quality control (e.g., analytical standards)

Protocol 1: Synthesis of [¹⁸F]Fluoroethyl Azide

This protocol is adapted from established methods for the synthesis of [¹⁸F]fluoroethyl azide.[8][9][10][11]

Workflow Diagram:

References

• 1. Choline metabolism and its implications in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of CHOLINE C-11? [synapse.patsnap.com]
• 3. PET Metabolic Biomarkers for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and fluorine-18 radiolabeling of a phospholipid as a PET imaging agent for prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 18F-Labeling Using Click Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Automated fluorine-18 radiolabeling via an alkyne–azide cycloaddition reaction on a dual peptide-functionalized liposome surface for in vivo PET imaging [frontiersin.org]
• 7. Choline PET and PET/CT in Primary Diagnosis and Staging of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. profiles.wustl.edu [profiles.wustl.edu]
• 9. Highly efficient click labeling using 2-[¹⁸F]fluoroethyl azide and synthesis of an ¹⁸FN-hydroxysuccinimide ester as conjugation agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Highly efficient click labeling using 2-[18F]fluoroethyl azide and synthesis of an 18F N-hydroxysuccinimide ester as conjugation agent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [ 18 F]Fluoroalkyl azides for rapid radiolabeling and (Re)investigation of their potential towards in vivo click chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB00880E [pubs.rsc.org]

Technical Notes & Optimization

Troubleshooting low yield in 18:0 Azidoethyl PC click reaction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yield or other issues with the 18:0 Azidoethyl PC click reaction.

Troubleshooting Low Reaction Yield

Low or no product yield in a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction with 18:0 Azidoethyl PC can stem from several factors. This guide provides a systematic approach to identifying and resolving common issues.

Question: My 18:0 Azidoethyl PC click reaction has a very low yield. What are the first things I should check?

Answer: When troubleshooting a low-yielding click reaction, it is best to start by evaluating the most critical components: the copper catalyst, the purity and stoichiometry of your reactants, and the overall reaction conditions.

A logical workflow for troubleshooting is presented below. Subsequent sections provide more detailed guidance on each aspect.

Caption: A logical workflow for troubleshooting low yield in CuAAC reactions.

Frequently Asked Questions (FAQs)

Catalyst Issues

Q1: How can I ensure my copper catalyst is in the active Cu(I) state?

A1: The active catalyst in CuAAC is Cu(I), which can readily oxidize to the inactive Cu(II) state. To maintain the necessary Cu(I) concentration, a reducing agent is typically added to the reaction mixture. The most common approach is the in situ reduction of a Cu(II) salt, such as copper(II) sulfate (B86663) (CuSO₄), using a fresh solution of sodium ascorbate.[1] It is also crucial to use degassed solvents to minimize oxidation by dissolved oxygen.

Q2: What is the role of a ligand and which one should I use?

A2: A ligand is essential for stabilizing the Cu(I) catalyst, preventing its oxidation, and accelerating the reaction.[2] For reactions in aqueous or partially aqueous media, water-soluble ligands are recommended. Commonly used ligands include THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) and BTTAA (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid).[3] A ligand-to-copper ratio of 5:1 is often a good starting point to ensure the catalyst remains active and to protect biomolecules from oxidation.[2]

Reagent and Substrate Issues

Q3: Can the long stearoyl chains of 18:0 Azidoethyl PC cause problems?

A3: Yes, the long, saturated acyl chains of 18:0 Azidoethyl PC can lead to two potential issues:

• Solubility: This lipid may have poor solubility in purely aqueous buffers. The use of co-solvents like DMSO, DMF, or alcohols can help.[4] For reactions with membrane-bound or liposomal 18:0 Azidoethyl PC, the accessibility of the azide group can be a factor.

• Steric Hindrance: The bulky nature of the lipid can sterically hinder the approach of the alkyne and the catalyst. This may slow down the reaction rate. To overcome this, you can try increasing the reaction time, slightly elevating the temperature (e.g., to 37°C or 43°C), or increasing the concentration of the catalyst and ligand.[5]

Q4: What is the optimal ratio of 18:0 Azidoethyl PC to my alkyne-containing molecule?

A4: While a 1:1 stoichiometry is theoretically required, it is common practice to use a slight excess of one of the reactants to drive the reaction to completion. A 1.5 to 10-fold molar excess of the less precious or more soluble component is a common starting point.[6][7] For labeling applications, a 10-fold molar excess of the azide- or alkyne-functionalized detection reagent is often recommended.[6]

Q5: My sodium ascorbate solution is slightly yellow. Can I still use it?

A5: A yellow discoloration indicates oxidation of the ascorbate, which will reduce its effectiveness as a reducing agent. It is critical to use a freshly prepared solution of sodium ascorbate for each experiment to ensure a sufficient supply of active Cu(I) catalyst.

Reaction Conditions

Q6: What are the recommended starting concentrations for the key reaction components?

A6: The optimal concentrations can vary depending on the specific substrates and solvent system. However, the following table provides a good starting point for optimization.

Component	Recommended Starting Concentration	Typical Range
Copper(II) Sulfate (CuSO₄)	100 µM	50 µM - 2 mM
Ligand (e.g., THPTA)	500 µM	250 µM - 10 mM
Sodium Ascorbate	5 mM	1 mM - 100 mM
18:0 Azidoethyl PC	50 µM	2 µM - 100 µM
Alkyne Reagent	100 µM (2-fold excess)	20 µM - 200 µM

Note: These values are compiled from various bioconjugation protocols.[2][6][8] The optimal conditions for your specific system should be determined empirically.

Q7: How do I choose the right solvent for my reaction?

A7: The choice of solvent depends on the solubility of your 18:0 Azidoethyl PC and your alkyne-containing molecule. Click chemistry is robust and can be performed in a variety of solvents, including water, buffers (e.g., phosphate, HEPES), and mixtures with organic co-solvents like DMSO, DMF, t-butanol, and acetonitrile.[4] For lipids, a common approach is to dissolve the lipid in a minimal amount of an organic solvent like chloroform (B151607) or DMSO before adding it to the aqueous reaction buffer.

Analysis and Purification

Q8: How can I monitor the progress of my reaction and purify the final product?

A8: Thin Layer Chromatography (TLC) is a simple and effective method for both monitoring the reaction and for purification.[9] You can spot the reaction mixture on a TLC plate at different time points and visualize the consumption of the starting materials and the formation of the product. The product, being a larger molecule, will typically have a different retention factor (Rf) than the starting materials. For purification, the product band can be scraped from the TLC plate and the lipid extracted. Other purification methods include column chromatography or precipitation.

Q9: How can I confirm the identity of my click reaction product?

A9: Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful techniques for characterizing the final product. Mass spectrometry can confirm the molecular weight of the newly formed triazole-linked lipid. NMR can be used to identify the characteristic proton signals of the triazole ring, confirming a successful cycloaddition.

Experimental Protocols

General Protocol for CuAAC of 18:0 Azidoethyl PC with a Fluorescent Alkyne Dye

This protocol is a starting point and may require optimization for your specific alkyne and experimental setup.

Materials:

• 18:0 Azidoethyl PC

• Alkyne-functionalized fluorescent dye

• Copper(II) Sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• THPTA stock solution (e.g., 50 mM in water)

• Sodium Ascorbate stock solution (e.g., 100 mM in water, prepare fresh )

• Reaction buffer (e.g., 100 mM HEPES, pH 7.4)

• DMSO or a suitable organic solvent

Procedure:

• Prepare Reactant Solution:

  • In a microcentrifuge tube, dissolve the desired amount of 18:0 Azidoethyl PC in a minimal volume of DMSO.

  • Add the alkyne-dye and reaction buffer to achieve the desired final concentrations. For example, for a 200 µL final reaction volume, you might aim for 50 µM 18:0 Azidoethyl PC and 100 µM alkyne-dye.

• Prepare Catalyst Premix:

  • In a separate tube, prepare the CuSO₄:THPTA premix. For a final concentration of 100 µM CuSO₄ and 500 µM THPTA in a 200 µL reaction, mix 1 µL of 20 mM CuSO₄ stock with 2 µL of 50 mM THPTA stock.

  • Let the premix stand for 2-3 minutes.

• Initiate the Reaction:

  • Add the catalyst premix to the tube containing the azide and alkyne.

  • Initiate the click reaction by adding the freshly prepared sodium ascorbate solution. To achieve a final concentration of 5 mM, add 10 µL of a 100 mM stock solution to the 200 µL reaction.

  • Vortex the tube briefly to ensure thorough mixing.

• Incubation:

  • Incubate the reaction at room temperature or 37°C for 1-4 hours. Protect from light if using a fluorescent dye.

  • The reaction can be gently agitated during incubation.

• Analysis and Purification:

  • Monitor the reaction progress by TLC.

  • Once the reaction is complete, the product can be purified by preparative TLC, column chromatography, or precipitation.

Visualizations

CuAAC Reaction Workflow

Caption: General workflow for the CuAAC reaction with 18:0 Azidoethyl PC.

Application in Signaling Pathway Analysis

18:0 Azidoethyl PC is not a component of a natural signaling pathway but is a tool to study them. It can be metabolically incorporated into cellular membranes, allowing for the labeling and tracking of phospholipids (B1166683) in various signaling events.

Caption: Conceptual workflow for using 18:0 Azidoethyl PC to study lipid signaling.

References

• 1. broadpharm.com [broadpharm.com]
• 2. jenabioscience.com [jenabioscience.com]
• 3. interchim.fr [interchim.fr]
• 4. interchim.fr [interchim.fr]
• 5. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. static.igem.wiki [static.igem.wiki]
• 7. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]
• 8. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In situ synthesis of fluorescent membrane lipids (ceramides) using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]

How to improve conjugation efficiency of 18:0 Azidoethyl PC

Welcome to the technical support center for 18:0 Azidoethyl PC conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving conjugation efficiency and to troubleshoot common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 18:0 Azidoethyl PC and what are its primary applications?

18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)) is a synthetic phospholipid that contains an azide (B81097) (-N₃) functional group.[1] This azide group makes it an ideal reagent for "click chemistry," a set of highly efficient and specific chemical reactions.[2] It is commonly incorporated into liposomes and other lipid-based nanoparticles for applications in drug delivery and bioconjugation, allowing for the attachment of various molecules such as targeting ligands, imaging agents, or therapeutic payloads.[][4]

Q2: What are the main chemical reactions used to conjugate molecules to 18:0 Azidoethyl PC?

The two primary methods for conjugating molecules to the azide group of 18:0 Azidoethyl PC are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is a highly efficient reaction between an azide and a terminal alkyne, catalyzed by a copper(I) source.[5][6] It is widely used due to its fast reaction rates and high yields.[7]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This reaction occurs between an azide and a strained cyclooctyne (B158145) (e.g., DBCO, BCN) and does not require a cytotoxic copper catalyst.[8] The driving force is the high ring strain of the cyclooctyne, which lowers the activation energy and allows the reaction to proceed under mild, physiological conditions.[9] This makes SPAAC particularly suitable for applications involving live cells or sensitive biological systems.[8]

Q3: How do I choose between the CuAAC and SPAAC methods for my experiment?

The choice depends on your specific application.

• Choose CuAAC when you are working with purified components in vitro and require the fastest possible reaction rates and highest yields. It is often more cost-effective as terminal alkynes are generally less expensive than strained cyclooctynes. However, be aware that the copper catalyst can be toxic to cells and can lead to the degradation of sensitive biomolecules like proteins.[7][10]

• Choose SPAAC for applications involving live cells, in vivo studies, or sensitive proteins where copper toxicity is a concern.[8] SPAAC is a bioorthogonal reaction, meaning it does not interfere with native biological processes.[9] While generally slower than CuAAC, reaction rates can be significantly enhanced by choosing a more reactive cyclooctyne.[9]

Q4: How can I monitor the progress of my conjugation reaction?

Reaction progress can be monitored using various analytical techniques. For lipid conjugations, Thin-Layer Chromatography (TLC) is a common and effective method.[4] By spotting the reaction mixture over time, you can visualize the consumption of the starting materials and the appearance of the new, conjugated product spot. Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more quantitative analysis and to confirm the mass of the final product.[10]

Q5: What are the recommended methods for purifying the final lipid conjugate?

Purification is crucial to remove unreacted starting materials and byproducts.

• For small molecule conjugations: Column chromatography is often effective.[11]

• For biomolecule conjugations (e.g., proteins, oligonucleotides) to liposomes: Size-Exclusion Chromatography (SEC) or dialysis are commonly used to separate the larger, conjugated liposomes from smaller, unreacted molecules.[10]

Troubleshooting Guides

Problem: Low or No Product Yield in my CuAAC Reaction

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} Troubleshooting workflow for low yield in CuAAC reactions.

Problem: Low or No Product Yield in my SPAAC Reaction

Possible Cause 1: Low Reactivity of the Cyclooctyne. The reaction rate of SPAAC is highly dependent on the structure of the cyclooctyne.[9] Cyclooctynes with higher ring strain and electron-withdrawing groups react faster.[9]

• Solution: If your reaction is too slow, consider switching to a more reactive cyclooctyne. For example, DBCO and BCN are widely used due to their high reactivity and stability.[9]

Possible Cause 2: Steric Hindrance. If the azide on the 18:0 Azidoethyl PC is sterically inaccessible, for instance, by being buried within the lipid bilayer of a liposome (B1194612), the reaction efficiency will be low.[10][12] The same applies if the reacting partner has bulky groups near the cyclooctyne.

• Solution: Consider incorporating a PEG spacer between the lipid and the azide or between the cyclooctyne and the molecule to be conjugated.[10] This increases the distance of the reactive group from the surface, improving accessibility.

Possible Cause 3: Poor Solubility or Aggregation. Lipid conjugates can sometimes be poorly soluble in aqueous buffers, leading to aggregation and reduced reaction efficiency.

• Solution: The inclusion of a small percentage of an organic co-solvent like DMSO or DMF (typically <10%) can help to improve solubility.[13][14] However, ensure the chosen solvent and concentration are compatible with any biomolecules in your reaction.

Possible Cause 4: Competing Reactions. If your buffers contain sodium azide, it will compete with the 18:0 Azidoethyl PC for the cyclooctyne, leading to low yields.[10]

• Solution: Ensure all buffers are freshly prepared and do not contain sodium azide.[10]

Problem: My Lipid Conjugate is Difficult to Purify

Possible Cause: Similar Physicochemical Properties. The starting lipid and the final conjugated product may have very similar properties (e.g., charge, hydrophobicity), making separation by standard chromatography challenging.

• Solution 1: If conjugating to a significantly larger molecule (e.g., a protein), use size-exclusion chromatography for separation.

• Solution 2: If conjugating to a small molecule, consider adding a charged group or a purification tag (like biotin) to either the azide or alkyne partner to alter the properties of the final product, facilitating separation.

• Solution 3: Optimize your chromatography method. For column chromatography of lipids, different solvent systems can be tested to achieve better separation.[11]

Data Presentation

The efficiency of SPAAC reactions is directly related to the second-order rate constant (k₂), which varies significantly between different cyclooctyne reagents. A higher rate constant leads to a faster, more efficient conjugation.

Table 1: Comparison of Second-Order Rate Constants for Common SPAAC Reagents.

Cyclooctyne Reagent	Common Abbreviation	Typical Second-Order Rate Constant (k₂) [M⁻¹s⁻¹] with Benzyl Azide	Reference(s)
Dibenzocyclooctyne	DBCO	~0.1 - 1.0	[9]
Bicyclo[6.1.0]nonyne	BCN	~0.1 - 0.5	[9]
Difluorobenzocyclooctyne	DIFBO	~1.0 - 5.0	[9]
Azodibenzocyclooctyne	ADIBO	~2.0 - 10.0

Note: Rate constants are approximate and can vary based on solvent, temperature, and the specific azide reactant.

Experimental Protocols

Protocol 1: General Procedure for CuAAC Conjugation to 18:0 Azidoethyl PC Liposomes

This protocol describes a general method for conjugating a terminal alkyne-functionalized molecule to pre-formed liposomes containing 18:0 Azidoethyl PC.

Materials:

• Liposomes containing 1-5 mol% 18:0 Azidoethyl PC in a non-coordinating buffer (e.g., PBS, HEPES, pH 7.4).

• Alkyne-functionalized molecule.

• Copper(II) Sulfate (CuSO₄) stock solution (e.g., 50 mM in water).

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (e.g., 250 mM in water).[6]

• Sodium Ascorbate (B8700270) (NaAsc) stock solution (must be prepared fresh, e.g., 500 mM in water).

• Degassed buffer.

Procedure:

• Preparation: Ensure all buffers and water are thoroughly degassed by sparging with nitrogen or argon for 15-30 minutes to remove oxygen, which can inactivate the Cu(I) catalyst.[15]

• Catalyst Pre-mixing: In a separate microcentrifuge tube, premix the CuSO₄ and THPTA ligand solutions. A common ratio is 1:5 copper to ligand.[10] For example, mix 1 µL of 50 mM CuSO₄ with 1 µL of 250 mM THPTA. Let this mixture stand for 2-3 minutes to allow for complex formation.[15]

• Reaction Assembly: In a reaction vessel, combine the liposome solution and the alkyne-functionalized molecule. It is common to use a slight molar excess of the smaller molecule to be conjugated.

• Catalyst Addition: Add the premixed catalyst-ligand solution to the liposome and alkyne mixture. The final concentration of copper is typically in the range of 50-500 µM.

• Initiation: Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[16] The final concentration of ascorbate should be 5-10 times that of the copper.

• Incubation: Allow the reaction to proceed at room temperature with gentle mixing, protected from light.

• Monitoring & Purification: Monitor the reaction by TLC or LC-MS. Once complete (typically 1-4 hours), purify the conjugated liposomes using size-exclusion chromatography or dialysis to remove the copper catalyst, excess reagents, and byproducts.[10]

Protocol 2: General Procedure for SPAAC Conjugation to 18:0 Azidoethyl PC Liposomes

This protocol provides a general workflow for conjugating a cyclooctyne-functionalized molecule (e.g., a DBCO derivative) to liposomes containing 18:0 Azidoethyl PC.

Materials:

• Liposomes containing 1-5 mol% 18:0 Azidoethyl PC in a suitable buffer (e.g., PBS, pH 7.4).

• Cyclooctyne reagent (e.g., DBCO-protein, DBCO-dye) dissolved in a compatible solvent (e.g., DMSO) to make a concentrated stock solution.

Procedure:

• Reaction Setup: In a reaction vessel, add the cyclooctyne stock solution to the solution of azide-modified liposomes. A 2- to 10-fold molar excess of the cyclooctyne reagent relative to the azide-lipid is often used to drive the reaction to completion.

• Solvent Consideration: Ensure the final concentration of the organic co-solvent (e.g., DMSO) is kept low (typically <10%) to avoid destabilizing the liposomes or denaturing any conjugated biomolecules.[10]

• Incubation: Incubate the reaction mixture at room temperature or 4°C with gentle mixing. Reaction times can vary from 1 to 24 hours, depending on the reactivity of the cyclooctyne and the concentration of reactants.[13]

• Monitoring & Purification: Monitor the reaction progress if necessary. Once complete, purify the final conjugate to remove the excess, unreacted cyclooctyne reagent. Size-exclusion chromatography is a highly effective method for this separation.[13]

Visualizations

dot graph G { layout=dot; rankdir=TB; graph [fontname="Arial", fontsize=12, splines=line]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, margin=0.15]; edge [fontname="Arial", fontsize=10];

} General experimental workflow for liposome conjugation.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 4. Layer-by-Layer Polymer Functionalization Improves Nanoparticle Penetration and Glioblastoma Targeting in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Click Chemistry for Liposome Surface Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioorthogonal strategies to image nucleic acids, phospholipids, and sterols in cells - ProQuest [proquest.com]
• 7. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Liposome functionalization with copper-free "click chemistry" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis and Purification of Lipid-conjugated Fluorescent pH Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Lipid-Alkyne Cycloaddition Reactions

Welcome to the technical support center for lipid-alkyne cycloaddition reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues encountered during these powerful "click chemistry" ligations. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, experimental protocols, and key data to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the difference between Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for lipid modification?

A1: Both CuAAC and SPAAC are types of "click chemistry" used to connect molecules, but they differ in their requirements. CuAAC requires a copper(I) catalyst to promote the reaction between a terminal alkyne and an azide (B81097), forming a stable triazole linkage.[1][2][3] This reaction is generally faster and uses readily available terminal alkynes.[4] However, the copper catalyst can be cytotoxic, which can be a concern for in vivo applications.[5][6]

SPAAC, on the other hand, is a copper-free reaction that utilizes a strained cyclooctyne (B158145) (like DBCO or BCN) that reacts spontaneously with an azide.[5][6][7] The high ring strain of the cyclooctyne provides the driving force for the reaction, eliminating the need for a toxic catalyst and making it ideal for live-cell imaging and in vivo studies.[5][8] However, the cyclooctyne reagents are typically larger and more sterically hindered, which can sometimes affect the properties of the labeled lipid.[4]

Q2: My CuAAC reaction with a lipid-alkyne is giving a low yield. What are the common causes?

A2: Low yields in lipid-alkyne CuAAC reactions can stem from several factors:

• Catalyst Oxidation: The active catalyst is Cu(I), which can be easily oxidized to the inactive Cu(II) state by dissolved oxygen.[9]

• Reagent Degradation: Azides and alkynes can be unstable. Proper storage (cold and protected from light) and using fresh reagents is crucial.[9]

• Poor Solubility: Lipids are often poorly soluble in aqueous buffers typically used for bioconjugation. This can lead to slow reaction rates.

• Steric Hindrance: Bulky groups near the alkyne or azide functional groups can physically block the reaction from occurring efficiently.[9]

• Inhibitory Buffer Components: Buffers containing chelating agents like Tris can sequester the copper catalyst and inhibit the reaction.[9]

Q3: How can I monitor the progress of my lipid-alkyne cycloaddition reaction?

A3: Several methods can be used to monitor the reaction progress:

• Thin-Layer Chromatography (TLC): This is a simple and effective method if the starting materials and the product have different retention factors (Rf).[10]

• Mass Spectrometry (MS): Techniques like LC-MS can be used to detect the formation of the product by observing its mass-to-charge ratio.[1][11]

• Fluorogenic Probes: Using a fluorogenic azide or alkyne that becomes fluorescent upon triazole formation allows for real-time monitoring of the reaction progress by measuring the increase in fluorescence.[12]

• Infrared (IR) Spectroscopy: Inline ATR-IR spectroscopy can be used to monitor the disappearance of the characteristic azide peak.[13]

Q4: What are the best solvents for lipid-alkyne cycloaddition reactions?

A4: The choice of solvent is critical and depends on the solubility of your lipid substrate. For CuAAC, a variety of solvents can be used, including polar aprotic solvents like DMF, DMSO, and acetonitrile, as well as mixtures with water.[14] For SPAAC reactions involving lipids, co-solvents like methanol/chloroform (B151607) are often used to ensure the solubility of the lipid.[7] It is important to use degassed solvents to prevent catalyst oxidation in CuAAC.[9]

Troubleshooting Guides

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Catalyst (Cu(I)) Oxidation: The active Cu(I) catalyst is sensitive to oxygen.[9]	- Use degassed solvents and buffers.- Work under an inert atmosphere (e.g., nitrogen or argon).- Include a reducing agent like sodium ascorbate (B8700270) in the reaction mixture to regenerate Cu(I).[12]
Reagent Instability: Azide or alkyne reagents may have degraded.[9]	- Use fresh reagents and store them properly (cold, dark).- Verify the integrity of your reagents via mass spectrometry or NMR.
Poor Lipid Solubility: The lipid substrate is not fully dissolved in the reaction medium.	- Use a co-solvent system (e.g., methanol/chloroform, t-butanol/water) to improve solubility.[7][14]- Gentle heating may improve solubility, but be mindful of reagent stability at higher temperatures.[4][15]
Steric Hindrance: Bulky functional groups near the reactive moieties are impeding the reaction.[9]	- If possible, redesign the lipid analogue with a longer linker between the lipid and the alkyne/azide.- Increase reaction time or temperature.
Side Product Formation (e.g., Alkyne Homocoupling)	Excess Copper/Absence of Ligand: Glaser coupling of the terminal alkyne can occur.	- Use a copper-stabilizing ligand such as THPTA or TBTA.[16]- Optimize the copper concentration; typically 50-100 µM is sufficient.[17]
Reaction Stalls or is Sluggish	Inhibitory Buffer Components: Chelating agents in the buffer are inactivating the copper catalyst.[9]	- Use non-chelating buffers such as HEPES or phosphate (B84403) buffer. Avoid Tris buffers.[9]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Issue	Potential Cause	Recommended Solution
Low Reaction Rate	Low Reactivity of Cyclooctyne: Different cyclooctynes have different reaction kinetics.[7]	- Choose a more reactive cyclooctyne. For example, DBCO and BCN are commonly used due to their good stability and reactivity.[6]
Poor Solubility: The lipid and/or the cyclooctyne reagent are not sufficiently soluble.	- Use a co-solvent system like methanol/chloroform to ensure all reactants are in solution.[7]
Non-specific Labeling	Hydrophobicity of Reagents: Bulky, hydrophobic cyclooctynes may exhibit non-specific binding to cells or proteins.	- Include wash steps with a detergent (e.g., 0.1% Triton X-100) after the labeling reaction to remove non-covalently bound reagents.[7]
Side Reactions: Some strained alkynes can react with thiols.	- Be mindful of high concentrations of free thiols in your sample, which could potentially lead to side reactions.

Quantitative Data Summary

Table 1: Comparison of Common Cyclooctynes for SPAAC

Cyclooctyne	Second-Order Rate Constant (M⁻¹s⁻¹) with Benzyl Azide	Key Features
DIBO	~0.1 - 0.3	Early generation, moderate kinetics, commercially available.[7]
DBCO / ADIBO	~0.3 - 1.0	Higher reactivity than DIBO, good stability, and widely used.[7]
BCN	~0.1 - 0.5	Smaller and less hydrophobic than DBCO, potentially less perturbing to biological systems.[7]
BARAC	~1.0 - 3.0	Very fast kinetics but can be less stable than DBCO.[7]

Table 2: Typical Reaction Conditions for CuAAC with Lipids

Parameter	Typical Range	Notes
Copper Source	CuSO₄ (with reducing agent) or Cu(I) salts (e.g., CuI, CuBr)	CuSO₄ with sodium ascorbate is a common and convenient system.[16]
Copper Concentration	50 µM - 2 mM	Lower concentrations are preferred for biological applications to minimize toxicity.[2]
Ligand	THPTA, TBTA	Ligands stabilize Cu(I) and accelerate the reaction. A 5:1 ligand to copper ratio is often used.[12][17]
Reducing Agent	Sodium Ascorbate	Used to reduce Cu(II) to Cu(I). Should be prepared fresh.[12]
Solvent	Aqueous buffers, DMF, DMSO, CH₃CN, t-BuOH/H₂O	Choice depends on the solubility of the lipid substrate.[14][18]
Temperature	Room Temperature to 45°C	Gentle heating can sometimes improve reaction rates, but should be used with caution to avoid degradation of sensitive molecules.[2][19]
pH	4 - 11	The CuAAC reaction is generally insensitive to pH in this range.[18]

Experimental Protocols

Protocol 1: General Procedure for CuAAC of an Alkyne-Modified Lipid with an Azide-Fluorophore

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the alkyne-lipid in a suitable organic solvent (e.g., chloroform or DMSO).

  • Prepare a 10 mM stock solution of the azide-fluorophore in DMSO.

  • Prepare a 20 mM stock solution of CuSO₄ in water.[17]

  • Prepare a 50 mM stock solution of the copper ligand (e.g., THPTA) in water.[17]

  • Prepare a 100 mM stock solution of sodium ascorbate in water. This solution should be made fresh before each use.[12]

• Reaction Setup:

  • In a microcentrifuge tube, add the alkyne-lipid to the desired final concentration in an appropriate reaction buffer (e.g., phosphate buffer). If necessary, use a co-solvent to ensure solubility.

  • Add the azide-fluorophore to the reaction mixture (typically a 1.5 to 5-fold molar excess over the alkyne-lipid).

  • Prepare the catalyst premix by combining the CuSO₄ stock solution and the ligand stock solution in a 1:5 molar ratio.[17]

  • Add the catalyst premix to the reaction mixture.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.[17]

• Reaction and Monitoring:

  • Incubate the reaction at room temperature for 1-4 hours. The reaction can be gently agitated.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Quench the reaction by adding a solution of EDTA to chelate the copper catalyst.[20]

  • Extract the lipid product using a suitable organic solvent (e.g., chloroform/methanol).[10]

  • Wash the organic layer with brine and dry over anhydrous sodium sulfate.

  • Purify the product by silica (B1680970) gel column chromatography if necessary.

Protocol 2: General Procedure for SPAAC Labeling of Azide-Modified Lipids in Solution

• Reagent Preparation:

  • Prepare a stock solution of the azide-modified lipid in a suitable solvent (e.g., methanol/chloroform).[7]

  • Prepare a stock solution of the cyclooctyne-fluorophore (e.g., DBCO-fluorophore) in DMSO.

• Reaction Setup:

  • In a microcentrifuge tube, dissolve the dried azide-modified lipid in a minimal amount of a suitable solvent.

  • Add the cyclooctyne-fluorophore solution to the lipid solution (typically a 1.5 to 3-fold molar excess).

• Reaction and Monitoring:

  • Incubate the reaction at room temperature for 1-12 hours. The reaction should be protected from light if a fluorophore is used.

  • Monitor the reaction progress by TLC or LC-MS.

• Purification:

  • The product can be purified by silica gel chromatography or reversed-phase HPLC to remove excess unreacted cyclooctyne-fluorophore.

Visualizations

Caption: A flowchart for diagnosing and resolving common causes of low product yield in CuAAC reactions.

Caption: Key factors influencing the efficiency of lipid-alkyne cycloaddition reactions.

References

• 1. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Peptide Conjugation via CuAAC ‘Click’ Chemistry | MDPI [mdpi.com]
• 15. benchchem.com [benchchem.com]
• 16. broadpharm.com [broadpharm.com]
• 17. jenabioscience.com [jenabioscience.com]
• 18. lumiprobe.com [lumiprobe.com]
• 19. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Alkyne-Azide “Click” Chemistry in Designing Nanocarriers for Applications in Biology [mdpi.com]

Technical Support Center: 18:0 Azidoethyl PC Liposome Formation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the formation of liposomes using 18:0 Azidoethyl PC.

Frequently Asked Questions (FAQs)

Q1: What is 18:0 Azidoethyl PC and what are its key properties?

18:0 Azidoethyl PC is a phospholipid, specifically 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) with an N-azidoethyl modification on the phosphate (B84403) group.[1] It is a saturated lipid, which imparts rigidity to the liposome (B1194612) bilayer. The azide (B81097) group allows for covalent modification of the liposome surface via "click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC).[2][3][4] This is useful for attaching targeting ligands, imaging agents, or other functional molecules.

Q2: What is the phase transition temperature (Tm) of 18:0 Azidoethyl PC and why is it important?

While the exact Tm for 18:0 Azidoethyl PC is not specified in the provided search results, it is derived from 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), which has a high Tm of approximately 55°C. The addition of the azidoethyl group is not expected to significantly alter this value. The Tm is a critical parameter in liposome formation.[5] For efficient hydration and extrusion, the processing temperature must be kept above the Tm to ensure the lipid is in a fluid, liquid-crystalline phase.[6]

Q3: Can I use 18:0 Azidoethyl PC as the sole lipid in my liposome formulation?

While it is possible to form liposomes from a single lipid, it is often beneficial to include other lipids to modulate the properties of the bilayer. For instance, cholesterol can be incorporated to enhance stability and reduce permeability.[7][8] PEGylated lipids (e.g., DSPE-PEG2000) can also be included to create "stealth" liposomes with prolonged circulation times. The choice of lipid composition is a critical factor in liposome stability.[9]

Q4: How should I store 18:0 Azidoethyl PC?

18:0 Azidoethyl PC powder should be stored at -20°C.[1][10] Liposomes formulated with 18:0 Azidoethyl PC are prone to physical instability, such as aggregation and fusion, and should ideally be used within a day or two of preparation.[11] If short-term storage is necessary, they should be kept at 4°C.[11]

Troubleshooting Guide

Problem 1: The lipid film of 18:0 Azidoethyl PC is difficult to hydrate (B1144303) or hydrates unevenly.

• Possible Cause: The hydration temperature is below the phase transition temperature (Tm) of the lipid. Saturated lipids like 18:0 Azidoethyl PC have high Tm values, and if the temperature of the aqueous buffer is too low, the lipid will remain in a rigid gel state, hindering proper hydration.[5][6]

• Solution: Ensure that the temperature of the hydration buffer and the entire hydration process is maintained above the Tm of 18:0 Azidoethyl PC (i.e., >55°C). Using a water bath or heating block can help maintain a consistent temperature.

Problem 2: The resulting liposome suspension contains large aggregates or has a very broad size distribution.

• Possible Cause 1: Incomplete hydration of the lipid film.

• Solution 1: Increase the hydration time and ensure vigorous mixing (e.g., vortexing) to facilitate the formation of a homogenous suspension of multilamellar vesicles (MLVs) before any size reduction steps.

• Possible Cause 2: The extrusion process is being performed below the lipid's Tm. Attempting to extrude liposomes below their Tm can lead to membrane fouling and inefficient sizing.[6]

• Solution 2: Maintain the temperature of the extruder and the liposome suspension above the Tm throughout the extrusion process. Using a heated extruder is highly recommended.

• Possible Cause 3: Aggregation of liposomes after formation. This can be an issue with neutral liposomes.

• Solution 3: Consider including a small percentage of a charged lipid (e.g., DSPG) in the formulation to induce electrostatic repulsion between vesicles, thereby preventing aggregation.

Problem 3: Low encapsulation efficiency of hydrophilic drugs.

• Possible Cause: The passive encapsulation of hydrophilic molecules into the aqueous core of liposomes is often inefficient.[12][]

• Solution:

  • Optimize the hydration volume. A smaller hydration volume can lead to a higher concentration of the drug in the resulting liposome suspension.

  • Employ active loading techniques if applicable to your drug molecule. These methods can significantly increase encapsulation efficiency.

  • For certain cationic drugs, including a negatively charged lipid in the bilayer can enhance encapsulation through electrostatic interactions.[]

Problem 4: The azide group on the liposome surface is not reacting efficiently in a subsequent "click" chemistry reaction.

• Possible Cause 1: Steric hindrance. The azide group may be too close to the liposome surface, preventing the bulky reaction partner from accessing it.

• Solution 1: Consider co-formulating with a PEGylated lipid that also has an azide terminus. The PEG spacer will extend the azide group away from the bilayer, improving its accessibility.

• Possible Cause 2: Degradation of the azide group. While generally stable, azides can be sensitive to certain chemical conditions.

• Solution 2: Ensure that the buffers and reagents used in the liposome preparation and subsequent reactions are compatible with the azide functionality. Avoid reducing agents that could potentially reduce the azide.

Experimental Protocols

Protocol 1: Thin-Film Hydration for 18:0 Azidoethyl PC Liposome Formation

This protocol describes the formation of large multilamellar vesicles (MLVs) using the thin-film hydration method.[5]

• Lipid Film Preparation:

  • Dissolve 18:0 Azidoethyl PC and any other lipids (e.g., cholesterol, DSPE-PEG2000) in a suitable organic solvent such as chloroform (B151607) or a chloroform:methanol mixture in a round-bottom flask.[2]

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours (or overnight) to remove any residual solvent.[6]

• Hydration:

  • Warm the flask containing the dry lipid film and the hydration buffer (e.g., phosphate-buffered saline, PBS) to a temperature above the Tm of the lipids (e.g., 60-65°C).

  • Add the pre-warmed hydration buffer to the flask. If encapsulating a hydrophilic drug, it should be dissolved in this buffer.

  • Agitate the flask vigorously (e.g., by vortexing or using a bath sonicator) until all the lipid film is suspended, forming a milky suspension of MLVs. This should also be done at a temperature above the Tm.

Protocol 2: Liposome Sizing by Extrusion

This protocol describes the process of reducing the size and lamellarity of MLVs to produce large unilamellar vesicles (LUVs) with a more defined size distribution.

• Extruder Assembly:

  • Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Pre-heat the extruder assembly to a temperature above the Tm of the lipid formulation (e.g., 60-65°C).

• Extrusion:

  • Load the MLV suspension prepared in Protocol 1 into one of the gas-tight syringes of the extruder.

  • Place the syringe into the pre-heated extruder.

  • Pass the lipid suspension back and forth through the membrane for an odd number of passes (e.g., 11-21 times). This helps to ensure that the final collection is from the opposite syringe.

  • The resulting translucent suspension contains LUVs.

Quantitative Data Summary

The following table provides typical parameters for liposomes formulated with saturated phospholipids (B1166683) like 18:0 Azidoethyl PC. Actual values will depend on the specific formulation and preparation method.

Parameter	Typical Value Range	Factors Influencing the Value
Size (after extrusion)	80 - 200 nm	Extrusion membrane pore size, number of extrusion passes, lipid composition
Polydispersity Index (PDI)	< 0.2	Homogeneity of the lipid film, consistency of extrusion process
Zeta Potential	-5 mV to +5 mV (for neutral formulations)	Lipid composition (inclusion of charged lipids will alter this significantly)
Encapsulation Efficiency (hydrophilic molecule, passive loading)	1 - 15%	Lipid concentration, hydration volume, drug properties

Visualizations

Experimental Workflow: Liposome Formation

Caption: Workflow for 18:0 Azidoethyl PC liposome formation.

Troubleshooting Logic: Liposome Aggregation

Caption: Troubleshooting logic for aggregated liposomes.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Azide-Reactive Liposome for Chemoselective and Biocompatible Liposomal Surface Functionalization and Glyco-Liposomal Microarray Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. "Azide-Reactive Liposome for Chemoselective and Biocompatible Liposomal" by Yong Ma, Hailong Zhang et al. [engagedscholarship.csuohio.edu]
• 5. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. ijper.org [ijper.org]
• 8. Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 18:0 azidoethyl PC, Avanti, 2342574-09-6, 870130P, Sigma-Aldrich [sigmaaldrich.com]
• 11. Extrusion and suspension of phospholipid liposomes from lipid fims [protocols.io]
• 12. aidic.it [aidic.it]

Preventing aggregation of nanoparticles containing 18:0 Azidoethyl PC

Welcome to the Technical Support Center for Nanoparticle Formulations. This guide provides troubleshooting advice and answers to frequently asked questions regarding the aggregation of nanoparticles, with a specific focus on those containing 18:0 Azidoethyl PC.

Frequently Asked Questions (FAQs)

Q1: What is 18:0 Azidoethyl PC and how might it affect nanoparticle stability?

18:0 Azidoethyl PC is a functionalized phospholipid, specifically 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) with an N-azidoethyl modification. The "18:0" denotes two stearoyl (18-carbon saturated) acyl chains.[1] The key feature is the azide (B81097) (-N3) group, which allows for covalent attachment of molecules (e.g., targeting ligands, proteins, or dyes) via "click chemistry". While the lipid itself behaves similarly to other saturated PCs, the subsequent conjugation reactions or the presence of the azide on the surface can sometimes contribute to aggregation if the formulation is not properly optimized to shield the nanoparticle surface.[2]

Q2: What are the primary causes of nanoparticle aggregation?

Nanoparticle aggregation is generally caused by a combination of formulation-related factors and environmental or mechanical stress.[3]

• Formulation: Insufficient surface charge (low zeta potential), inadequate steric protection (e.g., not enough PEG-lipid), high ionic strength of the buffer, and suboptimal pH can all lead to instability.[3][4]

• Environmental & Mechanical Stress: Exposure to elevated temperatures, repeated freeze-thaw cycles, and mechanical agitation are common culprits that promote aggregation.[3] Lyophilization (freeze-drying) without appropriate cryoprotectants can also irreversibly damage particles.[5][6]

Q3: How does PEGylation prevent nanoparticle aggregation?

Polyethylene glycol (PEG) modification of lipids (PEGylation) is a primary strategy for preventing aggregation.[3][][8] When incorporated into a nanoparticle formulation, the PEG chains form a hydrated, flexible polymer layer on the surface.[][9] This layer creates a "steric barrier" or "conformational cloud" that physically hinders nanoparticles from approaching each other, thus preventing the attractive forces that lead to aggregation.[9][10] Higher molecular weight and greater surface density of PEG generally provide better protection.[8][9]

Q4: What is Zeta Potential and why is it important for stability?

Zeta potential is a measure of the magnitude of the electrostatic charge on a nanoparticle's surface.[4] This charge creates electrostatic repulsion between particles, which helps prevent them from aggregating.[11] A zeta potential with a magnitude greater than 30 mV (either positive or negative) is generally considered indicative of good colloidal stability.[12] Nanoparticles with a near-neutral charge (low zeta potential) are more prone to aggregation.[4]

Q5: What are the ideal storage conditions for my azide-functionalized nanoparticles?

For aqueous suspensions, refrigeration at 2-8°C is often the most stable condition for long-term storage compared to freezing (-20°C) or room temperature.[6] The storage buffer's pH should be optimized; while physiological pH (~7.4) is convenient, a slightly acidic pH may improve stability for certain formulations.[3][13] If nanoparticles must be frozen, it is critical to include cryoprotectants like sucrose (B13894) or trehalose (B1683222) to prevent aggregation during freeze-thaw cycles.[3][6][14]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Immediate Aggregation After Formulation	Suboptimal Formulation Parameters: The pH or ionic strength of your hydration buffer may be incorrect. Your formulation may lack sufficient charge or steric shielding.	Ensure the formulation buffer has a low ionic strength. Adjust the pH, as aggregation can occur more rapidly at neutral pH for some lipid compositions.[3] Incorporate charged lipids to increase zeta potential or add/increase the concentration of a PEG-lipid (e.g., DSPE-PEG2000).[8][11]
Aggregation After Freeze-Thaw Cycles	Ice Crystal Formation: The formation and melting of ice crystals can exert mechanical stress on the nanoparticles, forcing them together and causing irreversible aggregation.[3]	Add Cryoprotectants: Before freezing, add a cryoprotectant such as sucrose or trehalose to the nanoparticle suspension at a concentration of 5-10% (w/v).[3][6][14] These sugars protect the particles during the freezing process.
Aggregation During Storage at 2-8°C	Insufficient Colloidal Stability: Over time, even weak attractive forces can lead to aggregation if the formulation's repulsive forces (electrostatic or steric) are insufficient for long-term stability.	Increase the molar percentage of PEG-lipid in your formulation. Studies have shown that higher PEG density enhances stability.[8] Verify that the zeta potential is sufficiently high (ideally > |30 mV|).[12]
Increased Particle Size After "Click Chemistry" Reaction	Inter-particle Cross-linking: The covalent conjugation process, intended to attach a molecule to the azide group, can sometimes cause the nanoparticles themselves to link together, leading to aggregation.[2][15]	The most effective solution is to ensure adequate PEGylation. The PEG layer acts as a physical barrier, preventing the reactive surfaces of two different nanoparticles from interacting during the conjugation step.[2][15] Optimizing the molar ratio of PEG-lipid is key.
Aggregation After Lyophilization and Reconstitution	Lack of Lyoprotectants: Freeze-drying imposes significant stress. Without protective agents, nanoparticles will likely aggregate upon reconstitution in an aqueous buffer.[6]	Use Lyoprotectants: Similar to preventing freeze-thaw damage, add sucrose or trehalose to the nanoparticle solution before lyophilization. This preserves particle integrity and allows for successful reconstitution without aggregation.[6]

Data Summary Table

Parameter	Recommendation for Stability	Rationale
PEG-Lipid Content	2-10 mol% (MW 2000-5000 Da)	Provides steric hindrance to prevent particle-particle interaction.[2][8][15] The optimal amount depends on the specific lipids and application.
Zeta Potential	> +30 mV or < -30 mV	Creates electrostatic repulsion, preventing aggregation.[4][12]
Storage Temperature	2-8°C (Refrigerated)	Minimizes degradation and aggregation for aqueous suspensions over long periods.[6]
pH of Buffer	Formulation-dependent (often slightly acidic)	Can influence surface charge and lipid stability.[3] Significant pH shifts during freezing should be avoided.[3]
Cryoprotectants	5-20% (w/v) Sucrose or Trehalose	Essential for preventing aggregation during freeze-thaw cycles or lyophilization.[3][6][14]

Experimental Protocols

Protocol 1: Preparation of 18:0 Azidoethyl PC Liposomes by Thin-Film Hydration

This protocol describes a common method for preparing azide-functionalized liposomes.

Materials:

• 18:0 Azidoethyl PC

• Helper lipid (e.g., DSPC or POPC)

• Cholesterol

• PEG-lipid (e.g., DSPE-PEG2000)

• Chloroform (B151607)

• Hydration Buffer (e.g., 10 mM phosphate (B84403) buffer with 150 mM NaCl, pH 7.4)

• Round-bottom flask, rotary evaporator, water bath, mini-extruder with polycarbonate membranes.

Methodology:

• Lipid Film Preparation: Dissolve the desired molar ratios of 18:0 Azidoethyl PC, helper lipid, cholesterol, and PEG-lipid in chloroform within a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath set to a temperature above the lipid mixture's phase transition temperature (Tm) to evaporate the chloroform under reduced pressure. A thin, uniform lipid film will form on the flask wall.

• Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Warm the hydration buffer to a temperature above the Tm. Add the warm buffer to the flask containing the lipid film and hydrate (B1144303) for 1 hour with gentle agitation. This will form multilamellar vesicles (MLVs).[16]

• Extrusion: To create unilamellar vesicles with a defined size, pass the MLV suspension through a mini-extruder fitted with polycarbonate membranes (e.g., 100 nm pore size). Perform at least 11 passes to ensure a uniform size distribution.[12]

• Storage: Store the final liposome (B1194612) suspension at 2-8°C.

Protocol 2: Characterization of Nanoparticle Size, Polydispersity, and Zeta Potential

Instrumentation: Dynamic Light Scattering (DLS) instrument (e.g., Zetasizer).

Methodology:

• Sample Preparation: Dilute a small aliquot of the nanoparticle suspension in the original hydration buffer or filtered deionized water to an appropriate concentration for DLS measurement.

• Size and PDI Measurement:

  • Equilibrate the instrument to the desired temperature (e.g., 25°C).

  • Place the cuvette in the instrument and perform the measurement.

  • The instrument will report the Z-average diameter (size) and the Polydispersity Index (PDI). A PDI value < 0.2 is generally considered indicative of a monodisperse and uniform population.

• Zeta Potential Measurement:

  • Prepare the sample by diluting it in an appropriate low-ionic-strength buffer or filtered deionized water.

  • Inject the sample into a specialized zeta potential measuring cuvette.[16]

  • Place the cuvette in the instrument and perform the measurement. The instrument measures the electrophoretic mobility of the particles and calculates the zeta potential.

Visualizations

Caption: Troubleshooting workflow for nanoparticle aggregation.

Caption: Steric stabilization of nanoparticles by PEGylation.

Caption: Key factors contributing to nanoparticle aggregation.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Poly(ethylene glycol)-modified phospholipids prevent aggregation during covalent conjugation of proteins to liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fluidimaging.com [fluidimaging.com]
• 4. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Understanding the Role and Impact of Poly (Ethylene Glycol) (PEG) on Nanoparticle Formulation: Implications for COVID-19 Vaccines [frontiersin.org]
• 10. Unraveling the role of PEGylation in the anti-aggregation stability of lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. WO2017218704A1 - Stabilized formulations of lipid nanoparticles - Google Patents [patents.google.com]
• 14. dovepress.com [dovepress.com]
• 15. liposomes.ca [liposomes.ca]
• 16. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 18:0 Azidoethyl PC Conjugates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 18:0 Azidoethyl PC conjugates from unreacted materials.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found after the conjugation reaction with 18:0 Azidoethyl PC?

A1: The common impurities include unreacted 18:0 Azidoethyl PC, excess of the molecule it was conjugated with (e.g., a DBCO-functionalized fluorescent dye), byproducts of the reaction, and potentially hydrolyzed lipids.[1][2]

Q2: Which chromatographic techniques are suitable for purifying 18:0 Azidoethyl PC conjugates?

A2: The most common and effective techniques are High-Performance Liquid Chromatography (HPLC), particularly reverse-phase HPLC (RP-HPLC), and Solid-Phase Extraction (SPE). Thin-Layer Chromatography (TLC) is an invaluable tool for monitoring the reaction and assessing the purity of fractions.[3][4][5][6]

Q3: How can I monitor the progress of my conjugation reaction?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective method to monitor the reaction progress. By spotting the reaction mixture alongside the starting materials, you can visualize the consumption of reactants and the formation of the new conjugate spot.[7]

Q4: What are the key considerations when developing an HPLC purification method for these conjugates?

A4: Key considerations include the choice of the stationary phase (e.g., C4, C8, or C18 column), the mobile phase composition (typically a gradient of an organic solvent like methanol (B129727) or acetonitrile (B52724) in water), and the detector (e.g., UV-Vis or an Evaporative Light Scattering Detector - ELSD). The azide (B81097) modification and the conjugated molecule will influence the hydrophobicity of the product, affecting its retention time.[3]

Q5: Can I use Solid-Phase Extraction (SPE) for the primary cleanup?

A5: Yes, SPE is a useful technique for a preliminary separation of the conjugate from some of the unreacted materials, especially if there is a significant difference in polarity between your product and the impurities.[4][5][6] Different sorbents like silica (B1680970) or aminopropyl-bonded silica can be used.[5][8]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no product formation observed on TLC.	Inactive catalyst (for Cu-catalyzed click chemistry).	Use fresh catalyst solution. Ensure all reagents are pure and solvents are degassed.[9]
Steric hindrance around the azide or alkyne.	Increase reaction temperature or time. Consider a longer linker if possible.[9]
Incorrect reaction conditions (pH, solvent).	Optimize the pH and ensure the solvent is appropriate for both reactants.[9]
Multiple spots on TLC after reaction, indicating a mixture of products and starting materials.	Incomplete reaction.	Increase the reaction time or the molar excess of one of the reactants.
Degradation of the phospholipid.	Avoid harsh acidic or basic conditions and high temperatures, which can lead to hydrolysis of the ester bonds in the phospholipid.[1][2]
Difficulty in separating the conjugate from unreacted starting material by HPLC.	Similar retention times of the product and impurities.	Optimize the HPLC gradient. Try a different stationary phase (e.g., a column with a different carbon chain length or a different chemistry).
Co-elution of unreacted starting material.	If the unreacted material is a DBCO-dye, consider using azide-functionalized agarose (B213101) beads to specifically capture the excess dye before HPLC.[10] Conversely, if there is excess azido-lipid, DBCO-functionalized beads could be used.[11]
Low recovery of the purified conjugate.	Adsorption of the lipid to vials or columns.	Use low-binding tubes and glassware. Pre-conditioning the HPLC column may also help.
Precipitation of the lipid during purification.	Ensure the solubility of the conjugate in the mobile phase throughout the purification process.
The purified conjugate appears to be degrading over time.	Hydrolysis of the ester linkages.	Store the purified conjugate in an appropriate solvent (e.g., chloroform (B151607) or ethanol) at low temperatures (-20°C or -80°C) and under an inert atmosphere (e.g., argon or nitrogen).[3]

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) for Reaction Monitoring

This protocol is for monitoring the progress of the conjugation reaction.

Materials:

• Silica gel TLC plates

• Developing chamber

• Mobile phase: A common system for neutral lipids is petroleum ether: diethyl ether: acetic acid (84:15:1 v/v/v).[7] For more polar lipids, a chloroform: methanol: water system (e.g., 65:25:4 v/v/v) may be more suitable.[12]

• Visualization reagent: Iodine vapor is a common method for visualizing lipids.[7][12] Alternatively, a phosphomolybdic acid stain can be used.

Procedure:

• Prepare the developing chamber by adding the mobile phase to a depth of about 0.5 cm and placing a piece of filter paper to saturate the atmosphere. Cover the chamber and let it equilibrate for at least 15 minutes.

• On a silica gel TLC plate, gently draw a starting line with a pencil about 1 cm from the bottom.

• Spot a small amount of your starting materials (18:0 Azidoethyl PC and the other reactant) and the reaction mixture on the starting line.

• Place the TLC plate in the developing chamber, ensuring the starting line is above the solvent level.

• Allow the solvent to run up the plate until it is about 1 cm from the top.

• Remove the plate and immediately mark the solvent front with a pencil.

• Allow the plate to dry completely.

• Place the dried plate in a chamber with a few crystals of iodine to visualize the spots. The lipids will appear as yellow-brown spots.[7][12]

• Document the results by taking a picture or tracing the spots. The formation of a new spot with a different Rf value and the disappearance of the starting material spots indicate the progress of the reaction.

Protocol 2: Solid-Phase Extraction (SPE) for Initial Cleanup

This protocol provides a general method for the initial purification of the conjugate from some of the unreacted starting materials.

Materials:

• Silica or Aminopropyl SPE cartridge

• A series of elution solvents with increasing polarity (e.g., hexane, hexane/diethyl ether mixtures, chloroform, methanol).[5][6]

Procedure:

• Column Conditioning: Condition the SPE cartridge by washing it with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of a non-polar solvent and load it onto the conditioned cartridge.

• Washing: Wash the column with a non-polar solvent to elute non-polar impurities.

• Elution: Elute the desired conjugate by sequentially passing solvents of increasing polarity. Collect fractions and analyze them by TLC to identify the fractions containing the purified product.

Protocol 3: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) for Final Purification

This protocol is based on a method used for purifying a similar lipid conjugate and may require optimization for your specific molecule.[3]

Materials:

• HPLC system with a UV-Vis or ELSD detector.

• Reverse-phase column (e.g., Jupiter C4, 5-μm particles, 300 Å).[3]

• Mobile Phase A: Water with 0.1% formic acid.[1]

• Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid.[1]

Procedure:

• Dissolve the partially purified sample from the SPE step in the initial mobile phase.

• Equilibrate the HPLC column with the initial mobile phase conditions (e.g., a high percentage of Mobile Phase A).

• Inject the sample onto the column.

• Run a gradient from a lower to a higher concentration of Mobile Phase B to elute the compounds. A suggested starting gradient could be a linear increase from 20% to 100% Mobile Phase B over 30 minutes.

• Monitor the elution profile using the detector and collect fractions corresponding to the peak of interest.

• Analyze the collected fractions by TLC or mass spectrometry to confirm the purity and identity of the conjugate.

• Evaporate the solvent from the pure fractions under reduced pressure.

Data Presentation

Table 1: Example TLC Data for Reaction Monitoring

Sample	Rf Value
18:0 Azidoethyl PC (Starting Material 1)	0.4
DBCO-Fluorophore (Starting Material 2)	0.8
Reaction Mixture (t=1h)	0.4, 0.6, 0.8
Reaction Mixture (t=4h)	0.6, 0.8 (faint)
Purified Conjugate	0.6

Table 2: Example HPLC Gradient for Purification

Time (minutes)	% Mobile Phase A (Water + 0.1% Formic Acid)	% Mobile Phase B (Methanol + 0.1% Formic Acid)
0	80	20
5	80	20
35	0	100
45	0	100
50	80	20
60	80	20

Visualizations

Caption: Experimental workflow for the purification of 18:0 Azidoethyl PC conjugates.

Caption: Troubleshooting logic for the purification of 18:0 Azidoethyl PC conjugates.

References

• 1. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Visualizing lipid nanoparticle trafficking for mRNA vaccine delivery in non-human primates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aocs.org [aocs.org]
• 7. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. repository.seafdec.org [repository.seafdec.org]

Technical Support Center: TLC Analysis for Lipid Click Chemistry

Welcome to the technical support center for troubleshooting Thin Layer Chromatography (TLC) analysis of lipid click chemistry reactions. This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental work.

Troubleshooting Guide

This guide provides solutions to common problems observed during the TLC analysis of copper-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions involving lipids.

Problem: Streaking of Spots

Possible Cause	Solution
Sample Overload	The concentration of the spotted sample is too high. Dilute the sample before spotting it on the TLC plate.
Acidic or Basic Lipids	Lipids with acidic or basic head groups can interact strongly with the silica (B1680970) gel, causing streaking. For acidic lipids, add a small amount of acetic acid (0.5-2%) to the mobile phase. For basic lipids, add a small amount of triethylamine (B128534) (0.5-2%) to the mobile phase.[1]
Residual Copper Catalyst (CuAAC)	Copper salts can streak up the TLC plate. Pre-treat the sample with a chelating agent like EDTA or wash the crude reaction mixture with aqueous ammonium (B1175870) chloride to remove the majority of the copper before TLC analysis.
High Polarity of Compounds	Very polar lipids or byproducts may streak. Consider using a more polar mobile phase or a different stationary phase, such as reverse-phase TLC plates.[1]
Sample Degradation on Silica	Some compounds may be unstable on the acidic silica gel.[2] Neutralize the silica plate by adding a small amount of a volatile base like triethylamine to the eluent.[2]

Problem: No Spots Visible or Very Faint Spots

Possible Cause	Solution
Low Sample Concentration	The concentration of the lipid is below the detection limit of the visualization method. Concentrate the sample or spot multiple times in the same location, allowing the solvent to dry between applications.[1][3]
Ineffective Visualization Method	The chosen stain may not react with the lipid of interest. Test different visualization methods (e.g., iodine vapor, permanganate (B83412) stain, phosphomolybdic acid) on separate plates if possible.[1] Azides and alkynes may require specific stains for visualization.
UV Inactivity	The lipid may not be UV-active. Many lipids do not have a chromophore and will not be visible under a UV lamp.[4]
Sample Volatility	Low molecular weight lipids may evaporate from the plate, especially if excessive heat is used for an extended period to dry the plate. Minimize heating time and visualize the plate promptly after development.
Sample Dissolved in Solvent Pool	The origin line where the sample was spotted was below the solvent level in the developing chamber. Ensure the origin line is always above the solvent level.[3]

Problem: Poor Separation of Spots (Reactant and Product Overlap)

Possible Cause	Solution
Inappropriate Solvent System	The polarity of the mobile phase is not optimal for separating the starting material and the product. The triazole product of a click reaction is generally more polar than the azide (B81097) or alkyne starting material and will have a lower Rf value.[5] Adjust the solvent system polarity. To increase the Rf, increase the polarity of the mobile phase; to decrease the Rf, decrease the polarity.[1]
Complex Reaction Mixture	The presence of multiple side products can complicate the TLC profile. Try a two-dimensional TLC: run the plate in one solvent system, dry it, rotate it 90 degrees, and run it in a second solvent system.
Co-elution	The starting material and product have very similar polarities. Experiment with different solvent systems. For example, switching from a hexane (B92381)/ethyl acetate (B1210297) system to a dichloromethane/methanol (B129727) system can alter selectivity.

Problem: Unexpected Spots on the TLC Plate

Possible Cause	Solution
Side Reactions	In CuAAC, alkyne homocoupling (Glaser coupling) can occur. These dimers are typically less polar than the desired product. In SPAAC, the strained cyclooctyne (B158145) reagent can degrade. Run a control lane with just the starting materials and catalyst (if applicable) to identify these spots.
Contamination	The sample, solvent, or TLC plate may be contaminated. Ensure clean glassware and use high-purity solvents. Pre-washing the TLC plate with a polar solvent like methanol can remove impurities.[6]
Residual Catalyst/Reagents	In CuAAC, residual copper salts may remain at the baseline. In SPAAC, excess strained cyclooctyne (e.g., DBCO, BCN) will appear as a separate spot, which is often UV-active.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right solvent system for my lipid click chemistry TLC?

A1: The choice of solvent system depends on the polarity of your lipids. A good starting point for many lipids is a mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether). For phospholipids (B1166683), more polar systems like chloroform/methanol/water or chloroform/methanol/ammonium hydroxide (B78521) are often necessary. To monitor a click reaction, you need a system that provides good separation between the less polar starting material (alkyne or azide lipid) and the more polar triazole product. Aim for an Rf value of 0.2-0.4 for your product to ensure good separation from the baseline and the solvent front.

Q2: My azide- or alkyne-containing lipid is not visible on the TLC plate. How can I visualize it?

A2: Many lipids are not UV-active. General lipid stains like iodine vapor, phosphomolybdic acid (PMA), or potassium permanganate (KMnO₄) can be used.[1][4] For specific visualization of azides, a two-step method involving reduction with triphenylphosphine (B44618) followed by staining with ninhydrin (B49086) can be effective, as the resulting amine is ninhydrin-active. Potassium permanganate stain is also useful for visualizing alkynes, as it reacts with the triple bond.[4]

Q3: The click reaction product (triazole) is much more polar and is stuck at the baseline. What should I do?

A3: If your product has a very low Rf value, the mobile phase is not polar enough to move it up the plate.[1] You need to increase the polarity of your solvent system. For example, if you are using a 9:1 hexane:ethyl acetate mixture, try changing to a 7:3 or 1:1 mixture. If that is not sufficient, you may need to add a stronger polar solvent like methanol to your eluent system (e.g., 95:5 dichloromethane:methanol).

Q4: I see a new spot in my CuAAC reaction, but I'm not sure if it's my product or a side product. How can I tell?

A4: A common side product in CuAAC reactions is the homocoupling of the alkyne starting material. To identify your spots, it is crucial to run control lanes on your TLC plate:

• Lane 1: Alkyne-lipid starting material

• Lane 2: Azide-lipid starting material

• Lane 3: Co-spot of both starting materials

• Lane 4: Your reaction mixture

The product spot should be new and have a lower Rf than the starting materials. If you suspect alkyne homocoupling, you can run a control reaction without the azide to see if a new, less polar spot forms.

Q5: Do the catalysts and other reagents from the click reaction show up on the TLC?

A5: Yes, they can.

• CuAAC: Copper(II) sulfate (B86663) and sodium ascorbate (B8700270) are highly polar and will typically remain at the baseline. Ligands like TBTA may be visible on the TLC. Residual copper can sometimes cause streaking.

• SPAAC: Strained cyclooctynes like DBCO and BCN are organic molecules and will have their own spots on the TLC plate. They are often UV-active and can be visualized. It is important to know their Rf value in your solvent system to distinguish them from your product.

Data Presentation

Table 1: Representative TLC Solvent Systems for Lipid Classes

Lipid Class	Mobile Phase (v/v/v)	Notes
Neutral Lipids (e.g., triacylglycerols, cholesterol esters)	Petroleum Ether : Diethyl Ether : Acetic Acid (80:20:1)	Good for separating non-polar lipids.
Fatty Acids	Hexane : Diethyl Ether : Acetic Acid (70:30:1)	The acetic acid helps to prevent streaking of the free fatty acid.
Phospholipids	Chloroform : Methanol : Water (65:25:4)	A standard system for separating major phospholipid classes.
Phospholipids (charged)	Chloroform : Methanol : Ammonium Hydroxide (65:35:5)	The base helps to deprotonate acidic phospholipids and improve spot shape.

Table 2: Expected Rf Value Changes in Lipid Click Chemistry

The formation of the 1,2,3-triazole ring introduces a more polar functional group. Consequently, the product of the click reaction will be more polar and have a lower Rf value than the corresponding azide or alkyne starting materials.[5] The magnitude of this change depends on the overall polarity of the lipid.

Reaction Component	General Polarity	Expected Rf Value
Alkyne/Azide Lipid	Less Polar	Higher
Triazole Product	More Polar	Lower

Experimental Protocols

Protocol 1: General Procedure for TLC Monitoring of a Lipid Click Reaction

• Plate Preparation: Using a pencil, gently draw a straight origin line about 1 cm from the bottom of a silica gel TLC plate. Mark tick marks for each lane.

• Sample Spotting:

  • Using a capillary tube, spot a small amount of your starting alkyne-lipid in the first lane.

  • Spot your starting azide-lipid in the second lane.

  • Spot your reaction mixture in the third lane.

  • It is also helpful to have a "co-spot" lane where you spot both starting materials to see how they resolve.

  • Keep the spots as small as possible.

• Developing the Plate:

  • Prepare the mobile phase and pour it into a developing chamber to a depth of about 0.5 cm. Ensure the chamber is saturated with solvent vapor by lining it with filter paper and allowing it to equilibrate for 10-15 minutes.

  • Carefully place the TLC plate in the chamber, ensuring the origin line is above the solvent level.[3] Cover the chamber.

  • Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely in a fume hood.

  • Visualize the spots using an appropriate method (e.g., UV lamp, iodine chamber, or a chemical stain like potassium permanganate or phosphomolybdic acid).

  • Circle the visible spots with a pencil.

• Analysis: Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front). The disappearance of one or both starting material spots and the appearance of a new, lower Rf spot indicates the reaction is proceeding.

Mandatory Visualizations

Experimental Workflow for TLC Analysis

Caption: Experimental workflow for TLC analysis of a click chemistry reaction.

Troubleshooting Logic for Poor TLC Separation

Caption: A decision tree for troubleshooting poor separation in TLC analysis.

References

• 1. broadpharm.com [broadpharm.com]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sketchviz.com [sketchviz.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Bioconjugation with 18:0 Azidoethyl PC

Welcome to the technical support center for bioconjugation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to steric hindrance in bioconjugation experiments involving 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)).[1][2] This guide addresses common problems, provides actionable solutions, and offers detailed protocols to optimize your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is 18:0 Azidoethyl PC and why is steric hindrance a concern for its bioconjugation?

A1: 18:0 Azidoethyl PC is a phospholipid where the hydrophilic head group is modified with an azidoethyl group.[1][3] This azide (B81097) group serves as a chemical handle for "click chemistry" reactions, allowing covalent attachment to molecules containing an alkyne group.[4] Steric hindrance is a significant concern because the azide group is located at the surface of a lipid bilayer or liposome (B1194612), a crowded environment.[5] The bulky phospholipid structure and the dense packing of lipids can physically obstruct the azide group, making it difficult for the reacting alkyne partner to approach and react efficiently, which can lead to low conjugation yields.[6][7]

Q2: What are the primary bioconjugation methods for 18:0 Azidoethyl PC?

A2: The two primary methods for bioconjugating azide-modified molecules like 18:0 Azidoethyl PC are types of azide-alkyne cycloaddition, commonly known as "click chemistry":[8]

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is a highly efficient and widely used reaction that requires a copper(I) catalyst to join an azide with a terminal alkyne.[9][10] It is known for its high yields and reliability.

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free alternative that uses a strained cyclooctyne (B158145) (e.g., DBCO, DIBO) which reacts spontaneously with the azide.[11][] The release of ring strain drives the reaction forward, making it ideal for applications where copper toxicity is a concern, such as in live-cell or in-vivo systems.[13][14]

Q3: How can introducing a linker or spacer help overcome steric hindrance?

A3: Incorporating a flexible linker, such as polyethylene (B3416737) glycol (PEG), between the reacting molecule (e.g., your protein or drug of interest) and the alkyne can significantly mitigate steric hindrance.[15][16] The linker acts as a flexible arm, extending the reactive alkyne group away from the bulky parent molecule. This increased distance provides better access to the sterically shielded azide group on the liposome surface, thereby improving reaction efficiency.[6][17]

Q4: Besides linkers, what other factors can be optimized to improve reaction efficiency?

A4: Several experimental parameters can be adjusted to enhance conjugation efficiency:

• Reaction Temperature: Modestly increasing the temperature can boost the conformational dynamics of the lipid molecules, potentially exposing hindered azide groups more readily.[18]

• Solvents: The use of co-solvents like DMSO or DMF can improve the solubility of reactants and may help to solvate hydrophobic domains, making reactive sites more accessible.[19][20]

• Catalyst and Ligand System (for CuAAC): The choice of ligand is critical for stabilizing the Cu(I) catalyst and accelerating the reaction. Ligands like THPTA are water-soluble and widely used for bioconjugation.[18][19] Optimizing the copper and ligand concentrations is crucial.

• Molar Ratio of Reactants: Using a slight excess (e.g., 1.5-2 equivalents) of the less critical or more soluble reactant can help drive the reaction to completion.[15]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the bioconjugation of 18:0 Azidoethyl PC.

Problem: Low or No Conjugation Yield

This is the most common issue and can stem from several factors related to steric hindrance, reagent quality, or reaction conditions.

A flowchart to diagnose and resolve common causes of low product yield.

Quantitative Data for Optimizing Bioconjugation

Summarizing key parameters can help in designing more effective experiments. The following tables provide starting points for optimizing your reaction conditions.

Table 1: Recommended Starting Conditions for CuAAC Bioconjugation [9][19]

Parameter	Recommended Value	Notes
Alkyne Concentration	25-500 µM	Higher concentrations may be needed for difficult conjugations.
Azide Concentration	1.2 - 5 equivalents (relative to alkyne)	An excess of the non-limiting reagent can drive the reaction.
CuSO₄ Concentration	50-250 µM	Final concentration in the reaction.
Ligand (e.g., THPTA)	5 equivalents (relative to CuSO₄)	Crucial for protecting the catalyst and biomolecules.
Reducing Agent (Sodium Ascorbate)	5 mM	Should be prepared fresh and added last to initiate the reaction.
Buffer	Phosphate, HEPES (pH 6.5–8.0)	Avoid Tris buffer as it can chelate copper and inhibit the reaction.[18]
Temperature	Room Temperature (20-25°C) to 37°C	Gentle heating can increase the reaction rate.[18]
Reaction Time	1 - 12 hours	Monitor reaction progress for optimization.

Table 2: Impact of PEG Linker Length on Steric Hindrance [6]

Linker Property	Effect on Steric Hindrance	Consequence for Bioconjugation
Short Linker	Insufficient separation between molecules.	May not effectively overcome steric clash, leading to low yields.[17]
Optimal Length Linker	Extends reactive group beyond the steric shield.	Maximizes accessibility to the target site, improving reaction efficiency.
Excessively Long Linker	Can increase the overall hydrodynamic volume.	May wrap around or interact non-specifically with the biomolecule.[17]

Experimental Protocols

Here are detailed methodologies for performing bioconjugation with liposomes containing 18:0 Azidoethyl PC.

General experimental workflow for liposome bioconjugation.

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is adapted for conjugating an alkyne-modified molecule to liposomes containing 18:0 Azidoethyl PC.[20]

Materials:

• Liposomes containing 5-10 mol% 18:0 Azidoethyl PC in a non-coordinating buffer (e.g., PBS, HEPES, pH 7.4).

• Alkyne-containing molecule of interest.

• Catalyst Premix Components:

  • Copper(II) Sulfate (CuSO₄) stock solution (e.g., 20 mM in water).

  • Ligand (e.g., THPTA) stock solution (e.g., 50 mM in water).

• Sodium Ascorbate (B8700270) stock solution (100 mM in water, prepared fresh).

• Degassed buffers.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the liposome solution and the alkyne-containing molecule to their desired final concentrations.

• Prepare Catalyst Premix: In a separate tube, mix the CuSO₄ and THPTA ligand solutions. A 1:5 molar ratio of Cu:Ligand is recommended.[19] Let this mixture sit for 1-2 minutes.

• Add Catalyst: Add the catalyst premix to the tube containing the liposomes and alkyne. Mix gently.

• Initiate Reaction: Add the freshly prepared sodium ascorbate solution to the main reaction tube to initiate the cycloaddition. The final concentration should be around 5 mM.

• Incubation: Close the tube to minimize oxygen exposure and incubate the reaction for 1-4 hours at room temperature with gentle mixing (e.g., on a rotator).

• Purification: Purify the resulting conjugated liposomes from excess reagents and catalyst using size exclusion chromatography (SEC) or dialysis.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol describes the copper-free conjugation using a strained alkyne, such as a DBCO-functionalized molecule.[11][14]

Materials:

• Liposomes containing 5-10 mol% 18:0 Azidoethyl PC in a suitable buffer (e.g., PBS, pH 7.4).

• Strained alkyne (e.g., DBCO)-functionalized molecule of interest, dissolved in a compatible solvent (e.g., DMSO).

Procedure:

• Reaction Setup: In a microcentrifuge tube, add the liposome solution.

• Add Reactant: Add the DBCO-functionalized molecule to the liposome solution. A 2- to 10-fold molar excess relative to the available azide groups is a common starting point.[14] Ensure the final concentration of any organic co-solvent (like DMSO) is kept low (e.g., <10%) to maintain liposome integrity.

• Incubation: Incubate the reaction mixture for 2-12 hours at room temperature or 37°C with gentle shaking. The optimal time will depend on the specific reactants and their concentrations.

• Purification: Remove the unreacted DBCO-reagent from the functionalized liposomes using size exclusion chromatography (SEC) or dialysis.

Visualizing Solutions to Steric Hindrance

The diagram below illustrates the logical relationship between steric hindrance and the strategies employed to overcome it, particularly the use of linkers.

Diagram illustrating how a linker overcomes steric hindrance.

References

• 1. 18:0 azidoethyl PC, Avanti, 2342574-09-6, 870130P, Sigma-Aldrich [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Bioorthogonal strategies to image nucleic acids, phospholipids, and sterols in cells - ProQuest [proquest.com]
• 4. Click Chemistry for Liposome Surface Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Steric hindrance effects on surface reactions: applications to BIAcore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Click Chemistry [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 13. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. youtube.com [youtube.com]
• 17. benchchem.com [benchchem.com]
• 18. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. jenabioscience.com [jenabioscience.com]
• 20. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Liposomes Modified with 18:0 Azidoethyl PC

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of liposomes after surface modification with 18:0 Azidoethyl PC.

Frequently Asked Questions (FAQs)

Q1: What is 18:0 Azidoethyl PC and why is it used for liposome (B1194612) modification?

18:0 Azidoethyl PC is a chemically modified phosphatidylcholine lipid where an azide (B81097) group (-N3) is attached to the headgroup. This modification is primarily used to functionalize the surface of liposomes through "click chemistry," a highly efficient and specific bioconjugation reaction. The azide group can react with alkyne- or cyclooctyne-containing molecules, allowing for the covalent attachment of various ligands such as targeting peptides, antibodies, or imaging agents to the liposome surface.[1][][3]

Q2: What are the common stability issues observed after modifying liposomes with 18:0 Azidoethyl PC?

Common stability issues include:

• Aggregation and Flocculation: Vesicles clumping together, leading to an increase in particle size and potential precipitation.[4][5]

• Fusion: Merging of smaller liposomes into larger ones, which alters the size distribution and can lead to leakage of encapsulated contents.

• Changes in Size and Polydispersity Index (PDI): An increase in the average particle size and a broader size distribution are indicative of instability.

• Leakage of Encapsulated Material: The integrity of the lipid bilayer may be compromised, resulting in the premature release of the encapsulated drug or molecule.

• Chemical Degradation: Hydrolysis or oxidation of the lipids, which can be influenced by the modification process and storage conditions.[6]

Q3: How does the incorporation of 18:0 Azidoethyl PC affect the physical properties of liposomes?

The introduction of the azidoethyl group on the PC headgroup can alter the surface properties of the liposome. The position of the azide group can influence the packing of the lipid headgroups, which in turn can affect the membrane fluidity and permeability.[7] These changes can potentially lead to an increased tendency for aggregation if not properly formulated.

Q4: What are the critical factors to consider during the "click chemistry" reaction to ensure liposome stability?

The conditions of the click chemistry reaction are crucial. For copper-catalyzed azide-alkyne cycloaddition (CuAAC), the presence of copper ions can be detrimental to the stability of liposomes and the integrity of encapsulated sensitive cargo. It is important to use a minimal amount of a copper catalyst and a stabilizing ligand.[1] Alternatively, copper-free click chemistry reactions, such as strain-promoted azide-alkyne cycloaddition (SPAAC), are often preferred as they are performed under milder conditions and avoid the use of cytotoxic copper catalysts.[1][3]

Troubleshooting Guide

This guide addresses specific problems that may be encountered during and after the surface modification of liposomes with 18:0 Azidoethyl PC.

Problem	Potential Causes	Recommended Solutions
Increased Particle Size and PDI after Modification	1. Aggregation during click reaction: The reaction conditions (e.g., pH, ionic strength, temperature) may be promoting vesicle aggregation. 2. Insufficient surface charge: The modification may have altered the surface charge, reducing electrostatic repulsion between liposomes. 3. Lipid peroxidation: Exposure to oxidative stress during the modification process.	1. Optimize reaction conditions: Perform the reaction in a suitable buffer (e.g., HEPES, PBS) and control the temperature. Consider using copper-free click chemistry.[1][3] 2. Incorporate charged lipids: Include a small percentage of a charged lipid (e.g., DSPG, DOTAP) in the formulation to increase zeta potential and enhance colloidal stability.[8] 3. Use antioxidants: Add an antioxidant like alpha-tocopherol (B171835) to the lipid formulation.
Liposome Aggregation During Storage	1. Inappropriate storage temperature: Storing liposomes at temperatures above their phase transition temperature (Tm) can increase membrane fluidity and promote fusion.[6] 2. Freeze-thaw instability: Ice crystal formation during freezing can disrupt the liposome structure.[9] 3. Changes in pH: The pH of the storage buffer can affect the surface charge and stability of the liposomes.[6]	1. Store at appropriate temperatures: Store liposomes at 4°C. Avoid freezing unless a suitable cryoprotectant is used.[6] 2. Use cryoprotectants: If long-term frozen storage is required, add cryoprotectants like sucrose (B13894) or trehalose (B1683222) before lyophilization or freezing.[8][9] 3. Maintain optimal pH: Store liposomes in a buffered solution at a pH that ensures colloidal stability (typically around neutral pH).
Low Ligand Conjugation Efficiency	1. Steric hindrance: The azide groups on the liposome surface may not be readily accessible to the alkyne-functionalized ligand. 2. Inefficient reaction conditions: Suboptimal catalyst concentration, temperature, or reaction time for the click chemistry reaction. 3. Degradation of reactive groups: The azide or alkyne groups may have degraded prior to the reaction.	1. Incorporate a PEG spacer: Use a PEGylated version of the 18:0 Azidoethyl PC or include a PEG spacer on the ligand to increase the accessibility of the reactive groups. 2. Optimize click chemistry protocol: Titrate the concentration of the catalyst (if applicable) and optimize the reaction time and temperature. 3. Use fresh reagents: Ensure the azide- and alkyne-containing components are fresh and have been stored under appropriate conditions to prevent degradation.
Leakage of Encapsulated Contents	1. Disruption of the lipid bilayer: The modification process or the presence of the conjugated ligand may have compromised the integrity of the liposome membrane. 2. Osmotic stress: A significant difference in osmolarity between the inside and outside of the liposomes.	1. Incorporate cholesterol: Including cholesterol in the lipid formulation can increase the packing density of the lipids and reduce membrane permeability. 2. Maintain isotonic conditions: Ensure that the osmolarity of the external buffer is similar to that of the encapsulated solution.

Quantitative Data Summary

The following tables summarize typical quantitative data for liposome stability analysis. These are example values and will vary depending on the specific lipid composition, preparation method, and storage conditions.

Table 1: Effect of Surface Modification on Liposome Characteristics

Liposome Formulation	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Unmodified Liposomes	120 ± 5	0.15 ± 0.02	-5 ± 2
18:0 Azidoethyl PC Modified Liposomes	125 ± 7	0.18 ± 0.03	-4 ± 2
After Ligand Conjugation (via Click Chemistry)	135 ± 10	0.22 ± 0.04	-8 ± 3

Table 2: Stability of Modified Liposomes Over Time at 4°C

Time Point	Average Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)
Day 0	135 ± 10	0.22 ± 0.04	95 ± 3
Day 7	140 ± 12	0.25 ± 0.05	92 ± 4
Day 30	155 ± 15	0.31 ± 0.06	85 ± 5

Experimental Protocols

1. Liposome Preparation by Thin-Film Hydration

This protocol describes the preparation of liposomes containing 18:0 Azidoethyl PC.

• Materials:

  • Primary lipid (e.g., DSPC)

  • 18:0 Azidoethyl PC

  • Cholesterol

  • Chloroform (B151607) or a chloroform/methanol mixture

  • Hydration buffer (e.g., phosphate-buffered saline, PBS)

• Procedure:

  • Dissolve the lipids in the desired molar ratio in chloroform in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with the hydration buffer by vortexing or gentle shaking at a temperature above the phase transition temperature (Tm) of the lipids.

  • To obtain unilamellar vesicles of a defined size, subject the liposome suspension to extrusion through polycarbonate membranes of a specific pore size (e.g., 100 nm) using a mini-extruder.

2. Surface Modification via Copper-Free Click Chemistry (SPAAC)

This protocol describes the conjugation of a DBCO-functionalized ligand to azide-modified liposomes.

• Materials:

  • 18:0 Azidoethyl PC-containing liposomes

  • DBCO-functionalized ligand (e.g., peptide, antibody)

  • Reaction buffer (e.g., PBS, pH 7.4)

• Procedure:

  • To the prepared liposome suspension, add the DBCO-functionalized ligand in a desired molar excess.

  • Incubate the mixture at room temperature for 2-4 hours with gentle stirring.

  • Remove the unreacted ligand by a suitable purification method, such as size exclusion chromatography (e.g., using a Sephadex G-50 column) or dialysis.

3. Stability Assessment Using Dynamic Light Scattering (DLS)

This protocol outlines the monitoring of liposome stability over time.

• Materials:

  • Liposome suspension

  • Storage buffer

• Procedure:

  • Store the liposome suspension at a specified temperature (e.g., 4°C).

  • At predetermined time points (e.g., day 0, 7, 14, 30), take an aliquot of the liposome suspension.

  • Dilute the aliquot with the storage buffer to a suitable concentration for DLS analysis.

  • Measure the particle size, PDI, and zeta potential using a DLS instrument.

  • Monitor for any significant changes in these parameters over time, which would indicate instability.

Visualizations

References

• 1. Click Chemistry for Liposome Surface Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Click Chemistry for Liposome Surface Modification | Springer Nature Experiments [experiments.springernature.com]
• 4. Post-Processing Techniques for the Improvement of Liposome Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Post-Processing Techniques for the Improvement of Liposome Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Coating Materials to Increase the Stability of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Solvent Selection for 18:0 Azidoethyl PC Reactions

This guide provides researchers, scientists, and drug development professionals with essential information for selecting the appropriate solvent for reactions involving 18:0 Azidoethyl PC, a key reagent in click chemistry applications.

Frequently Asked Questions (FAQs)

Q1: What is 18:0 Azidoethyl PC and why is solvent selection critical for its reactions?

A1: 18:0 Azidoethyl PC, also known as 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (N-azidoethyl), is a phospholipid containing two 18-carbon stearoyl chains and a terminal azide (B81097) group.[][2][3] Its molecular structure makes it highly lipophilic, meaning it is a solid powder that dissolves well in organic solvents but has very poor solubility in water.[2] It is designed for use as a "click reagent" in reactions like the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[4][5]

Solvent selection is critical because for a reaction to proceed efficiently, all reactants—the 18:0 Azidoethyl PC and its alkyne-containing reaction partner—must be sufficiently dissolved. An inappropriate solvent can lead to poor solubility, low reaction rates, and minimal product yield.

Q2: What are the recommended starting solvents for reactions with 18:0 Azidoethyl PC?

A2: The choice of solvent depends heavily on the solubility of both the lipid and the corresponding alkyne reactant.[6] Given the lipophilic nature of 18:0 Azidoethyl PC, organic solvents or aqueous-organic mixtures are typically required. A recent study successfully used a 1:1 mixture of chloroform (B151607) and methanol (B129727) for a reaction involving this lipid.[7] A variety of other solvents common in click chemistry can also be employed.[8]

Table 1: Recommended Solvent Systems for 18:0 Azidoethyl PC Click Reactions

Solvent System	Key Characteristics & Considerations	Typical Applications
Chloroform / Methanol (1:1 v/v)	Excellent for dissolving lipophilic molecules. Has been demonstrated to work for 18:0 Azidoethyl PC.[7]	Reactions where both the lipid and alkyne partner are soluble in organic media.
THF (Tetrahydrofuran) / Water	A common polar aprotic solvent for cycloaddition reactions.[8] Water can increase the rate of CuAAC reactions.[9][10]	General click chemistry; suitable when the alkyne has some water solubility.
DMF (Dimethylformamide) / Water	Strong polar aprotic solvent capable of dissolving a wide range of compounds.[8]	Useful for reactants with challenging solubility.
t-BuOH (tert-Butanol) / Water	A frequently used system for CuAAC, especially in bioconjugation.[8]	Effective when one reactant is water-soluble and the other is organic-soluble.
DMSO (Dimethyl Sulfoxide)	High solvating power, but should be used with caution.[8] High concentrations (>30-50%) can sequester the copper catalyst and slow the reaction.[11]	Can be used as a co-solvent in small amounts to improve solubility.

Q3: How do I choose a solvent system when my reactants have different solubilities?

A3: The goal is to find a single solvent or a co-solvent mixture that dissolves all components. If 18:0 Azidoethyl PC and your alkyne partner have mismatched solubilities (e.g., one is purely lipophilic, the other is aqueous-soluble), a biphasic system using co-solvents is necessary. The following workflow can guide your selection process.

Caption: Logical workflow for selecting a suitable solvent system.

Troubleshooting Guide

Q4: My reaction is failing or giving low yields. How can I troubleshoot solvent-related issues?

A4: Many common issues in click chemistry reactions can be traced back to the solvent. Consult the table below for potential causes and solutions.

Table 2: Troubleshooting Solvent-Related Issues in 18:0 Azidoethyl PC Reactions

Observation	Potential Cause	Suggested Solution
Starting materials do not fully dissolve.	The chosen solvent has insufficient solvating power for the lipophilic 18:0 Azidoethyl PC or the alkyne partner.	1. Switch to a stronger organic solvent system like Chloroform/Methanol or DMF.[7][8] 2. If using a co-solvent system (e.g., THF/Water), increase the proportion of the organic solvent.[8]
Reaction is very slow or does not proceed.	1. Poor solubility of one or more reactants at the reaction concentration. 2. The solvent is interfering with the catalyst. High concentrations (>30-50%) of coordinating solvents like DMSO or acetonitrile (B52724) can inhibit Cu(I).[11][12]	1. Confirm complete dissolution before adding the catalyst. 2. If using DMSO or acetonitrile, reduce its percentage in the solvent mixture or switch to a non-coordinating solvent like THF or DMF.[8]
A precipitate forms during the reaction.	The triazole product formed is not soluble in the reaction solvent. The triazole linkage increases polarity compared to the starting materials.	Choose a solvent system with a polarity that can accommodate both the lipophilic starting materials and the more polar product. A THF/water or DMF/water mixture may be more effective.[6]
Yields are inconsistent between runs.	The solvent contains dissolved oxygen, which can oxidize the Cu(I) catalyst to the inactive Cu(II) state.[12] Water content in "wet" vs. "dry" organic solvents can also affect kinetics.[13]	1. Degas the solvent before use by bubbling with an inert gas like argon or nitrogen.[14] 2. Ensure a sufficient amount of a reducing agent (e.g., sodium ascorbate) is present to maintain the copper in the Cu(I) state.[11]

Experimental Protocols

General Protocol for a CuAAC Reaction with 18:0 Azidoethyl PC

This protocol provides a general methodology for a small-scale CuAAC reaction. It should be optimized based on the specific alkyne partner and analytical methods.

Caption: Standard experimental workflow for a CuAAC reaction.

Methodology:

• Preparation of Reagents :

  • Dissolve 18:0 Azidoethyl PC (1 equivalent) in a suitable solvent (e.g., 1:1 Chloroform/Methanol) to a final concentration of approximately 10-20 mM.

  • Dissolve the alkyne-containing molecule (1.0 to 1.2 equivalents) in the same solvent.

  • Prepare stock solutions: a 20 mM solution of CuSO₄ in water, and a 100 mM solution of sodium ascorbate in water (must be made fresh).[11]

• Reaction Assembly :

  • In a reaction vial, combine the dissolved 18:0 Azidoethyl PC and the alkyne solution.

  • Add the CuSO₄ solution to the mixture. If a ligand is used to stabilize the copper, it should be pre-mixed with the CuSO₄ before addition.[11]

  • Vortex the mixture gently.

• Initiation and Incubation :

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[11]

  • If the solvent is organic, flush the headspace of the vial with an inert gas (e.g., Argon or Nitrogen) to prevent oxidation of the Cu(I) catalyst and seal the vial tightly.[14]

  • Allow the reaction to proceed at room temperature for 1 to 12 hours. Gentle heating (e.g., 35-45 °C) can be used to increase the rate if reactants are stable.[11]

• Analysis and Purification :

  • Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, the product can be purified from the catalyst and excess reagents. For a lipophilic product like the one derived from 18:0 Azidoethyl PC, purification may involve lipid extraction followed by silica (B1680970) gel chromatography.

References

• 2. 18:0 azidoethyl PC, Avanti, 2342574-09-6, 870130P, Sigma-Aldrich [sigmaaldrich.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Activated Lipid | BroadPharm [broadpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 13. A kinetics study of copper-catalysed click reactions in ionic liquids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. lumiprobe.com [lumiprobe.com]

Technical Support Center: Optimizing Azide-Alkyne Click Chemistry

Welcome to the technical support center for optimizing the molar ratio of azide (B81097) lipid to alkyne probe in click chemistry reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues, answer frequently asked questions, and offer detailed experimental protocols to ensure successful outcomes in your labeling and conjugation experiments.

Troubleshooting Guide

This section addresses common problems encountered during copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions when working with azide lipids and alkyne probes.

Problem	Probable Cause	Recommended Solution
Low or No Product Yield	Catalyst (Cu(I)) Oxidation: The active Cu(I) catalyst is easily oxidized to the inactive Cu(II) form by oxygen.[1]	Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) or use degassed solvents.[1] Add a reducing agent, such as sodium ascorbate (B8700270), to regenerate Cu(I) in situ.[1][2]
Inhibitory Buffer Components: Buffers containing chelating agents like Tris can bind to the copper catalyst and inhibit the reaction.[1]	Use non-coordinating buffers such as phosphate (B84403), HEPES, or MOPS.[1]
Poor Ligand Choice or Concentration: Ligands are essential for stabilizing the Cu(I) catalyst and accelerating the reaction.[1] An incorrect ligand or suboptimal concentration can lead to poor yields.	Use a water-soluble Cu(I) stabilizing ligand like THPTA or BTTAA for bioconjugation applications.[3] Optimize the ligand-to-copper ratio, typically around 5:1.[2]
Reagent Degradation: Azides, particularly those with a low carbon-to-nitrogen ratio, can be unstable.[1] Alkynes can also degrade over time.	Store reagents properly (cold and protected from light) and use fresh reagents whenever possible.[1]
Steric Hindrance: Bulky chemical groups near the azide or alkyne moieties can prevent the molecules from coming together effectively.[1][4]	Consider increasing the reaction temperature or extending the reaction time.[4] If possible, redesign the azide lipid or alkyne probe to include a longer linker arm.[1]
Side Reactions	Alkyne Homocoupling (Glaser Coupling): This common side reaction leads to the formation of a diyne byproduct, consuming the alkyne probe.[1]	This is often a result of catalyst oxidation. Ensure an adequate concentration of the reducing agent and a stabilizing ligand.[1]
Inconsistent Results	Variability in Reagent Preparation: Inconsistent concentrations of stock solutions can lead to variable results.	Prepare fresh stock solutions of reagents like sodium ascorbate before each experiment.[4] Ensure accurate measurement and dispensing of all components.
Cellular Interference: In living cells, endogenous molecules can interfere with the click reaction.[5]	Pre-treatment with a low concentration of hydrogen peroxide can help shield against thiol interference.[5]

Frequently Asked Questions (FAQs)

Q1: What is the ideal molar ratio of azide lipid to alkyne probe?

A1: The optimal molar ratio can vary depending on the specific application and the nature of the molecules being conjugated. For bioconjugation, it is common to use a 2-fold excess of the azide-containing cargo with respect to the alkyne groups on the biomolecule.[2] However, for labeling lipids within cellular membranes, a higher excess of the azide probe (e.g., 4-50 equivalents) may be necessary to achieve efficient labeling.[6] It is always recommended to perform a titration experiment to determine the optimal ratio for your specific system.

Q2: Why is a copper catalyst necessary for this reaction?

A2: The copper(I) catalyst is essential for the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. It significantly accelerates the reaction rate (by a factor of 10^6 to 10^7) and ensures the specific formation of the 1,4-disubstituted triazole product.[7][8] The uncatalyzed reaction is much slower and often results in a mixture of regioisomers.[8]

Q3: What is the role of the ligand in the reaction?

A3: A ligand, such as THPTA or TBTA, plays a crucial role in stabilizing the Cu(I) oxidation state of the copper catalyst, preventing its oxidation to the inactive Cu(II) state.[1][9] Ligands also enhance the reaction rate and can protect sensitive biomolecules from damage that might be caused by free copper ions.[2]

Q4: Can I perform this reaction in an aqueous buffer?

A4: Yes, the CuAAC reaction is highly compatible with aqueous conditions, which is a major advantage for biological applications.[8] The use of water-soluble ligands like THPTA further simplifies running the reaction in aqueous buffers.[6]

Q5: How can I monitor the progress of my click reaction?

A5: The progress of the reaction can be monitored using techniques like thin-layer chromatography (TLC) if the product has a different retention factor than the starting materials. For fluorescently labeled probes, in-gel fluorescence can be used to visualize the labeled biomolecules.[10] Additionally, pro-fluorogenic dyes like 3-azido-7-hydroxycoumarin (B34554) can be used, which become highly fluorescent upon successful click conjugation to a terminal alkyne.[3][11]

Experimental Protocols

Protocol 1: General Labeling of Alkyne-Modified Lipids in Solution

This protocol provides a general guideline for the copper-catalyzed click reaction between an azide-containing fluorescent probe and an alkyne-modified lipid in a solution.

Reagent Preparation:

• Alkyne-Lipid Stock Solution: Prepare a stock solution of the alkyne-modified lipid in a suitable organic solvent (e.g., DMSO or ethanol).

• Azide-Probe Stock Solution: Prepare a stock solution of the azide-containing fluorescent probe (e.g., 10 mM in DMSO).

• Copper(II) Sulfate (CuSO₄) Stock Solution: Prepare a 20 mM stock solution in water.[4]

• THPTA Ligand Stock Solution: Prepare a 100 mM stock solution in water.[4]

• Sodium Ascorbate Stock Solution: Prepare a fresh 100 mM stock solution in water immediately before use.[4]

Reaction Setup:

• In a microcentrifuge tube, add the alkyne-modified lipid to the desired final concentration in a suitable buffer (e.g., 100 mM phosphate buffer, pH 7.4).[4]

• Add the azide-probe to the reaction mixture. A typical starting point is a 2 to 10-fold molar excess over the alkyne-lipid.[4]

• Prepare the catalyst premix by combining the CuSO₄ and THPTA stock solutions in a 1:5 molar ratio.[6] Let this mixture stand for a few minutes.

• Add the catalyst premix to the reaction tube to a final copper concentration of 50-250 µM.[2]

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 2.5-5 mM.[2][6]

• Incubate the reaction at room temperature for 1-4 hours or overnight at 4°C, with gentle mixing.[4]

Reaction Workup and Analysis:

• The product can be purified using appropriate chromatographic techniques or, for biomolecules, by precipitation (e.g., ethanol (B145695) precipitation for oligonucleotides).[6]

• Analyze the reaction products using methods such as TLC, fluorescence imaging, or mass spectrometry.

Protocol 2: Labeling of Alkyne-Lipids in Fixed Cells

This protocol is adapted for labeling alkyne-lipids that have been metabolically incorporated into cells, followed by fixation.

Cell Preparation:

• Incubate cells with the alkyne-lipid of interest for a specified period to allow for metabolic incorporation.

• Wash the cells with PBS to remove unincorporated alkyne-lipid.

• Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS).

• Permeabilize the cells if necessary (e.g., with 0.1% Triton X-100 in PBS) to allow the click reagents to enter.

Click Reaction on Cells:

• Prepare the click reaction cocktail. For a 1 mL final volume, combine:

  • Azide-fluorophore probe (final concentration of 10-50 µM).

  • Copper(II) Sulfate (final concentration of 200 µM).[12]

  • THPTA ligand (final concentration of 1 mM).

  • Sodium Ascorbate (freshly prepared, final concentration of 5 mM).

• Add the click reaction cocktail to the fixed and permeabilized cells.

• Incubate for 30-60 minutes at room temperature, protected from light.

• Wash the cells extensively with PBS to remove unreacted click reagents.

• The cells are now ready for imaging by fluorescence microscopy.

Quantitative Data Summary

The following table summarizes typical molar ratios and concentrations used in CuAAC reactions for lipid labeling. These values should be considered as starting points and may require optimization for specific experimental systems.

Component	Typical Molar Ratio/Concentration	Reference
Azide Probe : Alkyne Lipid	2:1 to 50:1	[2],[6]
Copper (CuSO₄)	50 µM - 250 µM	[2]
Ligand (THPTA)	250 µM - 1.25 mM	[2]
Ligand : Copper Ratio	5:1	[2]
Reducing Agent (Sodium Ascorbate)	2.5 mM - 5 mM	[2],[6]

Visualizations

Caption: Troubleshooting workflow for low product yield in CuAAC reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. jenabioscience.com [jenabioscience.com]
• 3. interchim.fr [interchim.fr]
• 4. benchchem.com [benchchem.com]
• 5. Problems and Solutions in Click Chemistry Applied to Drug Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Click Chemistry [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Copper Catalyst Toxicity in Live-Cell Imaging with 18:0 Azidoethyl PC

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on mitigating copper catalyst cytotoxicity during live-cell imaging and bioconjugation experiments involving 18:0 Azidoethyl PC and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you optimize your live-cell experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the standard copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction toxic to live cells?

A1: The conventional CuAAC reaction utilizes a copper(I) catalyst, which is cytotoxic. This toxicity primarily arises from the generation of reactive oxygen species (ROS) through the copper-catalyzed reduction of oxygen, a process often exacerbated by the presence of a reducing agent like sodium ascorbate (B8700270).[1][2][3][4][5] ROS can lead to oxidative stress, causing damage to vital cellular components such as lipids, proteins, and DNA, which can ultimately trigger apoptosis or programmed cell death.[1]

Q2: What are the primary strategies to overcome copper-induced cytotoxicity when using 18:0 Azidoethyl PC in live-cell applications?

A2: There are two main strategies to circumvent copper toxicity for live-cell experiments with 18:0 Azidoethyl PC:

• Ligand-Assisted Copper-Catalyzed Click Chemistry: This approach involves using chelating ligands that stabilize the copper(I) ion. These ligands not only reduce copper's toxicity but can also enhance the reaction rate.[1][3][6]

• Copper-Free Click Chemistry: This alternative employs bioorthogonal reactions that do not require a copper catalyst, such as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1][7][8]

Q3: What is Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and how does it work with 18:0 Azidoethyl PC?

A3: SPAAC is a type of copper-free click chemistry that utilizes a cyclooctyne (B158145), a highly strained alkyne, that reacts spontaneously with the azide (B81097) group of 18:0 Azidoethyl PC without the need for a toxic copper catalyst.[8] The high ring strain of the cyclooctyne provides the energy required for the reaction to proceed efficiently at physiological temperatures.[7] This makes it an excellent choice for live-cell imaging applications where minimizing toxicity is critical.

Q4: Which copper-chelating ligands are recommended for live-cell imaging with 18:0 Azidoethyl PC?

A4: Several tris(triazolylmethyl)amine-based ligands are effective at reducing copper toxicity while maintaining catalytic activity. For live-cell imaging, highly water-soluble and biocompatible ligands are preferred. Recommended ligands include:

• THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine): A water-soluble ligand that is a good starting point for many applications.[9][10]

• BTTAA (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid): Known for its high catalytic efficiency and excellent biocompatibility.[3]

• BTTES (2,2',2''-(1,4,7-triazacyclononane-1,4,7-triyl)triethanesulfonic acid): Another highly biocompatible ligand that has been shown to be effective in living systems.[3]

Q5: Can I perform CuAAC inside living cells to label 18:0 Azidoethyl PC that has been internalized?

A5: While challenging, performing CuAAC inside live cells is possible.[11][12] Key challenges include not only copper toxicity but also the potential deactivation of the copper catalyst by intracellular components like glutathione.[13] Strategies to overcome these hurdles include using cell-penetrating peptide-conjugated ligands to enhance copper uptake and optimizing reaction conditions to minimize exposure time.[11]

Troubleshooting Guide

This section addresses specific issues that may arise during your live-cell imaging experiments with 18:0 Azidoethyl PC.

Problem	Possible Cause	Recommended Solution
High Cell Death or Obvious Signs of Cellular Stress	High Copper Concentration: Even with ligands, excessive copper is toxic.	Titrate the copper concentration to the lowest effective level. Start with a concentration range of 25-100 µM and optimize.[9]
Inadequate Ligand Concentration: Insufficient ligand will not effectively chelate the copper, leading to toxicity.	Maintain a ligand-to-copper ratio of at least 5:1.[9]
Prolonged Incubation Time: Longer exposure to the reaction components increases the risk of toxicity.	Minimize the incubation time for the click reaction. Aim for 5-15 minutes if possible.[9]
Low or No Fluorescent Signal	Inefficient Incorporation of 18:0 Azidoethyl PC: The lipid probe may not be efficiently integrated into the cellular membranes.	Optimize the loading concentration and incubation time of 18:0 Azidoethyl PC. A typical starting concentration is 10-50 µM for 1-4 hours.
Inactive Copper Catalyst: The active Cu(I) catalyst can be oxidized to inactive Cu(II).	Always use a freshly prepared solution of a reducing agent like sodium ascorbate (final concentration ~2.5 mM).[9][10]
Low Reagent Concentration: Insufficient concentration of the alkyne-fluorophore.	Use an optimized concentration of the alkyne-fluorophore, typically in the range of 10-50 µM.
High Background Fluorescence	Non-specific Binding of the Fluorescent Probe: The alkyne-fluorophore may bind non-specifically to cellular components.	Wash the cells thoroughly with PBS or an appropriate buffer after the click reaction. Include a blocking step with BSA before adding the click reagents.
Autofluorescence: Some cell types exhibit high intrinsic fluorescence.	Image the cells before the click reaction to determine the level of autofluorescence. Use a fluorophore with emission in the far-red spectrum to minimize interference from autofluorescence.
Altered Lipid Localization or Cell Morphology	Perturbation by the Lipid Analog: The azidoethyl group on the PC molecule might slightly alter its biophysical properties.	Compare the localization of your labeled lipid to that of a fluorescently-labeled native PC analog.
Fixation Artifacts (if applicable): The fixation process can alter membrane structures.	If post-labeling fixation is required, optimize the fixation protocol (e.g., paraformaldehyde concentration and incubation time).

Data Presentation

Table 1: Comparison of Copper-Based and Copper-Free Click Chemistry for Live-Cell Imaging

Parameter	Copper-Catalyzed (CuAAC with Ligand)	Copper-Free (SPAAC)	References
Toxicity	Low to moderate (ligand and concentration dependent)	Very low to none	[1][7][8]
Reaction Kinetics	Fast (minutes)	Moderate to fast (minutes to hours, reagent dependent)	[4][6]
Reagent Accessibility	Requires copper catalyst, ligand, and reducing agent	Requires a strained cyclooctyne reagent	[8][9]
Signal-to-Noise Ratio	Can be high with optimization	Generally high due to low background	[14]
Cost	Generally lower cost reagents	Strained cyclooctynes can be more expensive

Table 2: Effect of Copper Concentration on Cell Viability (with THPTA Ligand)

Copper Sulfate (B86663) Concentration (µM)	Cell Viability (%) - Jurkat Cells	Cell Viability (%) - HeLa Cells	References
0 (Control)	100	100	[9]
50	~95	~98	[9]
100	~85	~90	[9]
250	~60	~75	[9]
500	< 40	< 60	[9]

Note: Data is generalized from published studies and may vary depending on cell type and experimental conditions.

Experimental Protocols

Protocol 1: Metabolic Labeling of Live Cells with 18:0 Azidoethyl PC

Materials:

• Live cells of interest

• Complete cell culture medium

• 18:0 Azidoethyl PC (stock solution in ethanol (B145695) or DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells in an appropriate culture vessel (e.g., glass-bottom dish for imaging) and allow them to adhere and grow to the desired confluency (typically 70-80%).

• Preparation of Labeling Medium: Prepare the cell culture medium containing the desired final concentration of 18:0 Azidoethyl PC. A starting concentration of 20 µM is recommended, which can be optimized.

• Metabolic Incorporation: Remove the existing medium from the cells and replace it with the labeling medium.

• Incubation: Incubate the cells for 2-4 hours at 37°C in a CO2 incubator to allow for the incorporation of the azido-lipid into the cellular membranes.

• Washing: After incubation, gently aspirate the labeling medium and wash the cells three times with pre-warmed PBS to remove any unincorporated 18:0 Azidoethyl PC. The cells are now ready for the click chemistry reaction.

Protocol 2: Ligand-Assisted Copper-Catalyzed Click Chemistry (CuAAC) on Live Cells

Materials:

• Cells metabolically labeled with 18:0 Azidoethyl PC (from Protocol 1)

• Alkyne-functionalized fluorescent dye (e.g., Alkyne-Fluor 488)

• Copper(II) sulfate (CuSO₄) stock solution (10 mM in water)

• THPTA ligand stock solution (50 mM in water)

• Sodium ascorbate stock solution (100 mM in water, prepare fresh )

• PBS

Procedure:

• Prepare Click Reaction Cocktail: In a microcentrifuge tube, prepare the click reaction cocktail immediately before use. For a 1 mL final volume:

  • 850 µL PBS

  • 10 µL CuSO₄ stock solution (final concentration: 100 µM)

  • 10 µL THPTA stock solution (final concentration: 500 µM)

  • 5 µL Alkyne-Fluor 488 stock solution (e.g., 10 mM stock for a final concentration of 50 µM)

  • 25 µL freshly prepared sodium ascorbate stock solution (final concentration: 2.5 mM)

  • Vortex briefly to mix.

• Labeling Reaction: Add the click reaction cocktail to the washed, labeled cells.

• Incubation: Incubate the cells for 10-15 minutes at room temperature, protected from light.

• Washing: Gently aspirate the reaction cocktail and wash the cells three times with PBS.

• Imaging: The cells are now ready for live-cell imaging using an appropriate fluorescence microscope.

Protocol 3: Copper-Free Click Chemistry (SPAAC) on Live Cells

Materials:

• Cells metabolically labeled with 18:0 Azidoethyl PC (from Protocol 1)

• DBCO-functionalized fluorescent dye (e.g., DBCO-Fluor 488)

• PBS

Procedure:

• Prepare Labeling Solution: Prepare a solution of the DBCO-functionalized fluorescent dye in PBS at the desired final concentration (e.g., 10-20 µM).

• Labeling Reaction: Add the labeling solution to the washed, labeled cells.

• Incubation: Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator, protected from light.

• Washing: Gently aspirate the labeling solution and wash the cells three times with PBS.

• Imaging: The cells are now ready for live-cell imaging.

Visualizations

Caption: Experimental workflow for labeling live cells with 18:0 Azidoethyl PC.

References

• 1. benchchem.com [benchchem.com]
• 2. Click Chemistry—Section 3.1 | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. glenresearch.com [glenresearch.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. interchim.fr [interchim.fr]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Multiplexed lipid metabolic tracing using click chemistry mass spectrometric reporter molecules [protocols.io]
• 11. Copper-catalyzed click reaction on/in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Copper-catalyzed click reaction on/in live cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. Developing visible fluorogenic ‘click-on’ dyes for cellular imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Stability of Freeze-Dried 18:0 Azidoethyl PC Liposomes

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the freeze-drying of 18:0 Azidoethyl PC liposomes. The guidance provided is based on established principles of liposome (B1194612) lyophilization and may require optimization for your specific formulation.

Troubleshooting Guides

Issue 1: Increased Particle Size and Polydispersity Index (PDI) After Reconstitution

Possible Causes:

• Aggregation or Fusion During Freeze-Drying: The formation of ice crystals during freezing can force liposomes into close proximity, leading to aggregation or fusion of the vesicles.[1][2][3] This is a common issue when cryoprotectants are absent or used at suboptimal concentrations.

• Inadequate Cryoprotection: The cryoprotectant may not be effectively protecting the liposomes from the stresses of freezing and drying. The choice of cryoprotectant and its concentration are critical.[4][5][6][7]

• Improper Reconstitution: The method of rehydration can influence the final particle size. Vigorous shaking or vortexing can sometimes induce aggregation.

Solutions:

• Optimize Cryoprotectant:

  • Choice of Cryoprotectant: Sugars like sucrose (B13894) and trehalose (B1683222) are commonly used and have been shown to be effective in preserving liposome integrity.[5][8][9] For your 18:0 Azidoethyl PC liposomes, a systematic evaluation of different cryoprotectants (e.g., sucrose, trehalose, mannitol) is recommended.

  • Cryoprotectant-to-Lipid Ratio: The mass ratio of cryoprotectant to lipid is a crucial parameter.[8][10] Ratios are often optimized empirically, starting from 2:1 to 10:1 (w/w).

• Control the Freezing Rate: The rate of freezing can impact ice crystal size and, consequently, liposome stability. Both slow and rapid freezing rates have been reported to be beneficial depending on the liposome composition.[2][11][12][13] Experimenting with different freezing protocols (e.g., shelf-ramped freezing vs. snap-freezing in liquid nitrogen) is advisable.

• Gentle Reconstitution: Rehydrate the lyophilized cake with the desired buffer by gentle swirling or inversion, rather than vigorous shaking. Allow for a sufficient hydration time.

Issue 2: Poor Encapsulation Efficiency (Drug Leakage) After Reconstitution

Possible Causes:

• Membrane Damage: Ice crystal formation can physically damage the liposome bilayer, leading to the leakage of encapsulated contents.[1][3]

• Phase Transition of Lipids: During freezing and drying, the lipid bilayer can undergo a phase transition from a liquid crystalline to a gel state, which can increase membrane permeability and cause leakage.[2][3]

• Osmotic Stress: As ice crystals form, the concentration of solutes in the unfrozen portion increases, creating osmotic stress across the liposome membrane.

Solutions:

• Effective Cryoprotection: Cryoprotectants like sugars can form a glassy matrix that protects liposomes from mechanical stress and prevents direct contact between vesicles.[6][7] They can also replace water molecules at the lipid headgroups, maintaining membrane fluidity and reducing leakage.

• Inclusion of Cholesterol: Cholesterol is known to modulate membrane fluidity and can help to stabilize the bilayer during the stresses of freeze-drying, thereby reducing leakage.[1][2][3] If not already included, consider incorporating cholesterol into your 18:0 Azidoethyl PC liposome formulation.

• Optimize Lipid Composition: The rigidity of the lipid bilayer can influence its stability during freeze-drying. Liposomes with higher phase transition temperatures are often more resistant to freezing-induced leakage.[2][3]

Issue 3: Difficulty in Reconstituting the Lyophilized Cake

Possible Causes:

• Cake Collapse: If the temperature during primary drying is above the collapse temperature of the formulation, the cake structure can be compromised, leading to a dense, non-porous cake that is difficult to rehydrate.

• High Residual Moisture: Insufficient drying can result in a higher residual moisture content, which can lead to a sticky or collapsed cake.

Solutions:

• Determine the Collapse Temperature: Use techniques like freeze-drying microscopy to determine the collapse temperature of your formulation and ensure that the primary drying temperature is maintained below this critical point.

• Optimize the Lyophilization Cycle:

  • Primary Drying: Ensure sufficient time and an appropriate shelf temperature to allow for the complete sublimation of ice.

  • Secondary Drying: Gradually increase the shelf temperature to facilitate the removal of bound water and achieve a low residual moisture content (typically <1-2%).[2]

• Use of Bulking Agents: In addition to a cryoprotectant, a bulking agent like mannitol (B672) can be used to provide a crystalline scaffold and improve the appearance and reconstitution of the lyophilized cake.

Frequently Asked Questions (FAQs)

Q1: What are the most important factors to consider for improving the stability of freeze-dried 18:0 Azidoethyl PC liposomes?

A1: The most critical factors include:

• The choice and concentration of cryoprotectant: This is paramount for protecting the liposomes from freezing and drying stresses.[4][8][10]

• The liposome composition: The presence of cholesterol and the overall rigidity of the bilayer can significantly impact stability.[1][2][3]

• The freeze-drying process parameters: The freezing rate, primary drying temperature, and secondary drying time all need to be carefully optimized.[11][12][13]

• The final residual moisture content: A low residual moisture level is crucial for long-term stability.[2]

Q2: Which cryoprotectants are best for liposomes?

A2: Disaccharides such as sucrose and trehalose are widely regarded as the most effective cryoprotectants for liposomes.[5][8][9] They form a stable amorphous glass during freeze-drying, which immobilizes and protects the liposomes. The optimal choice and concentration often need to be determined experimentally for a specific liposome formulation.

Q3: How does the freezing rate affect the stability of my liposomes?

A3: The freezing rate determines the size of the ice crystals formed. A slow freezing rate can lead to the formation of large ice crystals, which can be more damaging to the liposome structure.[11] Conversely, a rapid freezing rate results in smaller ice crystals, which may be less disruptive.[2][11] However, the optimal freezing rate can be dependent on the specific lipid composition of your liposomes, so it is an important parameter to investigate.[5][13]

Q4: What is the ideal residual moisture content for freeze-dried liposomes?

A4: Generally, a residual moisture content of less than 2% is targeted to ensure the long-term stability of the lyophilized product.[2] High residual moisture can lower the glass transition temperature of the amorphous matrix, potentially leading to instability during storage.

Q5: Can the azidoethyl group on the PC lipid affect the freeze-drying process?

A5: While there is limited specific data on the lyophilization of 18:0 Azidoethyl PC liposomes, the presence of the azidoethyl group could potentially influence the hydration properties of the lipid headgroup and its interaction with cryoprotectants. It is important to empirically optimize the cryoprotectant and lyophilization cycle for this specific lipid composition. Standard characterization techniques before and after freeze-drying are essential to assess any impact on liposome integrity and the functionality of the azido (B1232118) group.

Data Presentation

Table 1: Effect of Cryoprotectants on the Stability of Freeze-Dried Liposomes (Illustrative Data)

This table summarizes representative data on how different cryoprotectants can affect key stability parameters of liposomes after freeze-drying and reconstitution. The optimal conditions for 18:0 Azidoethyl PC liposomes should be determined experimentally.

Cryoprotectant	Cryoprotectant:Lipid Ratio (w/w)	Mean Particle Size (nm) Before Lyophilization	Mean Particle Size (nm) After Reconstitution	Change in Particle Size (%)	Encapsulation Efficiency (%) Before Lyophilization	Encapsulation Efficiency (%) After Reconstitution
None	0	150	850	+467%	75%	25%
Sucrose	5:1	152	165	+8.6%	74%	70%
Trehalose	5:1	148	160	+8.1%	76%	72%
Mannitol	5:1	155	250	+61.3%	73%	55%
Sucrose	10:1	151	158	+4.6%	75%	73%
Trehalose	10:1	149	155	+4.0%	76%	74%

Data presented is illustrative and based on general findings in the literature.[9][14][15]

Experimental Protocols

Protocol 1: Preparation and Freeze-Drying of Liposomes

• Liposome Preparation: Prepare 18:0 Azidoethyl PC liposomes (with or without other lipids like cholesterol) using a standard method such as thin-film hydration followed by extrusion to achieve a desired particle size.

• Addition of Cryoprotectant: Dissolve the chosen cryoprotectant (e.g., sucrose or trehalose) in the aqueous buffer used for liposome preparation to the desired final concentration. The cryoprotectant should be in the external buffer.

• Mixing: Add the cryoprotectant solution to the prepared liposome suspension and gently mix.

• Freezing: Dispense the liposome-cryoprotectant mixture into lyophilization vials. Place the vials on the shelf of the freeze-dryer and initiate the freezing protocol (e.g., ramp down to -40°C at 1°C/min).

• Primary Drying (Sublimation): Once frozen, apply a vacuum (e.g., 100 mTorr) and raise the shelf temperature to a point below the collapse temperature of the formulation (e.g., -20°C). Hold until all the ice has sublimated.

• Secondary Drying (Desorption): After primary drying is complete, gradually increase the shelf temperature (e.g., to 25°C) to remove residual bound water. Hold for several hours.

• Stoppering and Storage: Backfill the vials with an inert gas like nitrogen or argon before stoppering to prevent oxidative degradation of the lipids. Store the lyophilized product at the recommended temperature (e.g., 4°C or -20°C).

Protocol 2: Characterization of Reconstituted Liposomes

• Reconstitution: Add the original volume of hydration buffer to the lyophilized vial. Allow the cake to dissolve with gentle swirling. Avoid vigorous shaking.

• Particle Size and PDI Measurement: Use Dynamic Light Scattering (DLS) to measure the mean particle size and polydispersity index (PDI) of the reconstituted liposomes. Compare these values to the measurements taken before freeze-drying.

• Encapsulation Efficiency: If a drug or fluorescent marker is encapsulated, determine the encapsulation efficiency after reconstitution. This can be done by separating the unencapsulated material from the liposomes (e.g., using size exclusion chromatography or dialysis) and quantifying the amount of substance in the liposomal fraction versus the total amount.

• Zeta Potential: Measure the zeta potential to assess the surface charge of the liposomes, which can provide information about their stability against aggregation.

• Morphology: Use techniques like Transmission Electron Microscopy (TEM) or Cryo-TEM to visualize the morphology of the reconstituted liposomes and check for signs of fusion or aggregation.[16]

Visualizations

Caption: Troubleshooting workflow for improving the stability of freeze-dried liposomes.

Caption: Experimental workflow for the freeze-drying and characterization of liposomes.

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. air.unimi.it [air.unimi.it]
• 3. Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of formulation design and freeze-drying on properties of fluconazole multilamellar liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing the preservation of liposomes: The role of cryoprotectants, lipid formulations and freezing approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Factors affecting the stability of dry liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and characterisation of freeze-dried liposomes containing two anti-asthma drugs - Lancashire Online Knowledge [knowledge.lancashire.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. The Effects of Lyophilization on the Physico-Chemical Stability of Sirolimus Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Lyophilized Liposome Reconstitution Analysis - CD Formulation [formulationbio.com]

Addressing incomplete reaction of 18:0 Azidoethyl PC in solid-phase synthesis

Welcome to the technical support center for the solid-phase synthesis of specialized phospholipids. This guide provides detailed troubleshooting advice and frequently asked questions to address challenges encountered during the synthesis of 18:0 Azidoethyl Phosphatidylcholine (PC), with a focus on overcoming incomplete reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of incomplete reaction during the solid-phase synthesis of 18:0 Azidoethyl PC?

A1: Incomplete reactions can typically be attributed to several key factors:

• Steric Hindrance: The bulky nature of the growing lipid chain on the solid support can physically block reagents from accessing the reaction site.[1][2][3] The long 18:0 (stearoyl) chain combined with the resin matrix can create a crowded environment.

• Poor Reagent Diffusion: Inefficient swelling of the resin in the chosen solvent can limit the diffusion of activated monomers and reagents to the reactive sites within the resin beads.

• Suboptimal Coupling Conditions: The efficiency of the coupling reaction is highly dependent on the choice of coupling reagent, reaction time, temperature, and reagent concentration.[4][5] Improper conditions can lead to low conversion rates.

• Reagent Degradation: Moisture or improper storage can degrade critical reagents like phosphoramidites and coupling agents, reducing their reactivity.

• Azide-Related Side Reactions: The azide (B81097) group itself can sometimes participate in side reactions, especially under harsh deprotection conditions, although it is generally considered a robust functional group.[6][7]

Q2: How can I effectively monitor the progress and completion of my solid-phase reaction?

A2: Monitoring reactions on a solid support is crucial for troubleshooting. Several methods are available:

• Colorimetric Tests: Qualitative tests like the Kaiser test can be used to detect the presence of free primary amines after a coupling step. A positive result (blue color) indicates an incomplete reaction.

• Cleavage and Analysis of a Small Resin Sample: A small aliquot of the resin can be cleaved, and the resulting product can be analyzed by High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS) to assess the presence of starting materials or incomplete products.[8][9][10]

• On-Resin NMR Spectroscopy: Techniques like Gel-Phase or HR-MAS NMR can be used to analyze the resin-bound product directly, providing a quantitative measure of reaction conversion.[11][12]

• Thin-Layer Chromatography (TLC): In conjunction with a photolabile linker, TLC can be used for real-time monitoring of solid-phase reactions.[13]

Q3: Can the azide functional group be compromised during standard Fmoc or Boc chemistry steps?

A3: The azide group is generally stable under the conditions used for both Fmoc and Boc solid-phase synthesis. However, issues can arise. For instance, some deprotection reagents used in Fmoc chemistry have been reported to cause the elimination of an azide ion in specific sequence contexts.[7] It is also important to avoid reducing agents that could convert the azide to an amine. The choice of cleavage cocktail is critical to ensure the integrity of the final product.[14][15]

Troubleshooting Guide: Incomplete Reactions

This guide is designed to help you diagnose and solve issues related to incomplete reactions during the synthesis of 18:0 Azidoethyl PC.

Problem: Analysis (HPLC/MS) of the cleaved product shows a significant amount of unreacted starting material or truncated sequences.

Below is a logical workflow to diagnose the root cause of an incomplete reaction.

Caption: Troubleshooting workflow for incomplete solid-phase synthesis.

Quantitative Data Summary

For key reaction steps, optimizing conditions is critical. The following tables provide a summary of parameters to consider.

Table 1: Comparison of Common Coupling Reagents

Coupling Reagent	Relative Reactivity	Key Advantages	Considerations
HBTU/HOBt	High	Well-established, cost-effective.	Can cause side reactions; requires a non-nucleophilic base.
HATU/HOAt	Very High	Higher efficiency, reduces racemization.[4]	More expensive.
COMU	Excellent	High solubility, safer (non-explosive byproducts), great for microwave SPPS.[16]	Higher cost.
DIC/Oxyma	Moderate-High	Cost-effective, produces soluble urea (B33335) byproduct.	Can cause dehydration of Asn/Gln side chains.

Table 2: Recommended Solvents and Swelling Properties

Solvent	Resin Compatibility	Swelling Capacity (Polystyrene)	Key Properties
Dichloromethane (DCM)	Excellent	Good	Volatile, effective for many steps.
N,N-Dimethylformamide (DMF)	Excellent	Excellent	High boiling point, good for dissolving reagents.[5]
N-Methyl-2-pyrrolidone (NMP)	Excellent	Excellent	Alternative to DMF, less prone to side reactions at high temp.[5]
Tetrahydrofuran (THF)	Good	Moderate	Useful for specific reactions, good dissolving power.

Key Experimental Protocols

Here are detailed protocols for essential quality control and synthesis steps.

Protocol 1: On-Resin Monitoring via Small-Scale Cleavage

This protocol allows for a quick assessment of reaction completion at any stage of the synthesis.

Objective: To cleave a small amount of the synthesized lipid from the resin for analysis by HPLC or LC-MS.

Materials:

• Resin sample (10-20 mg) in a microcentrifuge tube.

• Cleavage Cocktail (e.g., TFA/Triisopropylsilane/Water 95:2.5:2.5 v/v/v).[15]

• Cold diethyl ether.

• Centrifuge.

• HPLC or LC-MS system.

Procedure:

• Resin Preparation: Wash the resin sample (10-20 mg) with DCM (3 x 1 mL) and dry it under a stream of nitrogen.

• Cleavage Reaction: Add 200 µL of the freshly prepared cleavage cocktail to the dried resin. Allow the reaction to proceed at room temperature for 1.5-2 hours with occasional vortexing.

• Filtration: Filter the cleavage mixture away from the resin beads using a micro-filter tube or by carefully pipetting the supernatant.

• Precipitation: In a separate tube, add 1.5 mL of cold diethyl ether. Slowly add the TFA filtrate to the ether while vortexing to precipitate the crude product.

• Isolation: Centrifuge the suspension at 10,000 x g for 5 minutes. Carefully decant the ether.

• Washing: Wash the pellet with 1 mL of cold diethyl ether two more times to remove scavengers.

• Analysis: Dry the final pellet, re-dissolve it in a suitable solvent (e.g., Chloroform/Methanol), and analyze by HPLC or LC-MS.

Protocol 2: Double-Coupling Strategy for Difficult Reactions

This protocol is recommended when steric hindrance is suspected of causing incomplete coupling.[4]

Objective: To drive a coupling reaction to completion by repeating the coupling step.

Procedure:

• Initial Coupling: Perform the standard coupling reaction for the phosphoramidite (B1245037) or fatty acid for the recommended time (e.g., 2 hours).

• Wash: After the initial coupling, thoroughly wash the resin with DMF (3 x volume) and DCM (3 x volume) to remove unreacted reagents and byproducts.

• Second Coupling: Prepare a fresh solution of the coupling reagent and the phosphoramidite/fatty acid. Add this to the resin and allow the reaction to proceed for an additional 1-2 hours.

• Final Wash: Wash the resin extensively with DMF and DCM as per your standard protocol before proceeding to the next step (e.g., capping or deprotection).

Visualization of the Synthesis Workflow

The following diagram outlines the key stages in the solid-phase synthesis of 18:0 Azidoethyl PC.

Caption: General workflow for the solid-phase synthesis of 18:0 Azidoethyl PC.

References

• 1. Steric pressure among membrane-bound polymers opposes lipid phase separation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Steric Pressure among Membrane-Bound Polymers Opposes Lipid Phase Separation. | Semantic Scholar [semanticscholar.org]
• 3. Steric Pressure among Membrane-Bound Polymers Opposes Lipid Phase Separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 5. researchgate.net [researchgate.net]
• 6. Azide-Rich Peptides via an On-Resin Diazotransfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Advanced Techniques for Phospholipid Analysis [eureka.patsnap.com]
• 9. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Monitoring Solid-Phase Reactions with Thin-Layer Chromatography - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 14. benchchem.com [benchchem.com]
• 15. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 16. bachem.com [bachem.com]

Technical Support Center: Monitoring Lipid Click Chemistry Reactions

Welcome to the technical support center for monitoring the progress of lipid click chemistry reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common analytical techniques used to track these reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods to monitor the progress of a lipid click chemistry reaction?

A1: The most common methods for monitoring lipid click chemistry reactions include Thin-Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Fluorescence-based detection is often coupled with these techniques, particularly TLC and microscopy, by using fluorescently tagged azide (B81097) or alkyne reporters.[1][2][3][4]

Q2: How can I use Thin-Layer Chromatography (TLC) to monitor my reaction?

A2: TLC is a rapid and cost-effective method for qualitatively monitoring your reaction's progress.[5][6] By spotting small aliquots of your reaction mixture on a TLC plate at different time points, you can visualize the disappearance of your starting materials (the alkyne- or azide-functionalized lipid and the corresponding reporter molecule) and the appearance of the triazole-linked product. For visualization, it's common to use a fluorescent reporter molecule and view the plate under UV light.[2][3]

Q3: What are the advantages of using Liquid Chromatography-Mass Spectrometry (LC-MS) for reaction monitoring?

A3: LC-MS offers high sensitivity and specificity for both qualitative and quantitative analysis of lipid click chemistry reactions.[7][8][9] It can effectively separate the starting materials from the product, providing clear evidence of reaction completion. Furthermore, mass spectrometry provides molecular weight confirmation of the desired product and can be used to quantify the reaction yield with high accuracy, even for complex mixtures.[1]

Q4: Can I use NMR spectroscopy to follow my lipid click chemistry reaction?

A4: Yes, ¹H NMR spectroscopy can be used to monitor the reaction. You can track the disappearance of proton signals specific to the alkyne or azide starting materials and the appearance of new signals corresponding to the triazole ring protons in the product.[10] While NMR provides excellent structural information, it is generally less sensitive than LC-MS and may require higher concentrations of your reactants.[11][12]

Q5: What is a "fluorogenic" click reaction and how is it useful for monitoring?

A5: A fluorogenic click reaction is one where one of the reactants (the azide or alkyne reporter) is non-fluorescent or weakly fluorescent, but the resulting triazole product is highly fluorescent.[2][3] This is highly advantageous for monitoring because the increase in fluorescence intensity can be directly correlated with product formation, allowing for real-time or endpoint measurements with high sensitivity.[13]

Troubleshooting Guides

Troubleshooting TLC Analysis

Issue	Possible Cause(s)	Suggested Solution(s)
No spots are visible on the TLC plate.	Insufficient concentration of reactants. The chosen fluorescent tag is not appropriate for the UV lamp wavelength. The click reaction has not proceeded.	Increase the concentration of the spotted material. Ensure your UV lamp wavelength matches the excitation wavelength of your fluorophore. Verify your reaction conditions (catalyst, temperature, solvent).
Starting material and product spots do not separate well.	The solvent system (mobile phase) is not optimal for your lipids.	Experiment with different solvent systems of varying polarity. For neutral lipids, a common mobile phase is a mixture of petroleum ether, diethyl ether, and acetic acid.[6]
Spots are streaky.	The sample was overloaded on the TLC plate. The sample is not fully dissolved.	Apply a smaller volume or a more dilute sample to the plate. Ensure your sample is completely dissolved in the spotting solvent before application.

Troubleshooting LC-MS Analysis

Issue	Possible Cause(s)	Suggested Solution(s)
Poor signal intensity for the product.	Low reaction yield. Inefficient ionization of the lipid product. Suboptimal LC separation.	Optimize the click reaction conditions (e.g., catalyst concentration, reaction time). Consider using a click reagent with a permanently charged group to improve ionization efficiency.[1] Adjust the LC gradient, column, or mobile phase to improve peak shape and resolution.
Detection of multiple unexpected peaks.	Presence of side products or impurities. In-source fragmentation of the product.	Purify starting materials before the reaction. Optimize MS source parameters (e.g., cone voltage) to minimize fragmentation.[7][8]
Inconsistent quantification results.	Poor extraction efficiency of the lipid product. Lack of an appropriate internal standard.	Use a robust lipid extraction protocol, such as a modified Bligh-Dyer or Folch extraction. Incorporate a suitable internal standard (e.g., a deuterated version of your lipid) for accurate quantification.[1]

Experimental Protocols

General Protocol for Monitoring a Lipid Click Chemistry Reaction by TLC

• Reaction Setup: Assemble your click reaction as planned.

• Time Point Sampling: At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw a small aliquot (1-2 µL) of the reaction mixture.

• TLC Spotting: Spot the aliquot onto a silica (B1680970) gel TLC plate. Also spot the starting lipid and the fluorescent azide/alkyne reporter as standards.

• Development: Place the TLC plate in a developing chamber with an appropriate solvent system (e.g., for neutral lipids, petroleum ether:diethyl ether:acetic acid in an 84:15:1 ratio).[6] Allow the solvent to migrate up the plate.

• Visualization: Once the solvent front nears the top, remove the plate, let it dry, and visualize the spots under a UV lamp.

• Analysis: The reaction is complete when the spot corresponding to the starting lipid is no longer visible and a new, more polar spot (the product) appears.

General Workflow for LC-MS Analysis

The following diagram illustrates a typical workflow for monitoring a lipid click chemistry reaction using LC-MS.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. limes-institut-bonn.de [limes-institut-bonn.de]
• 3. Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Harnessing Clickable Acylated Glycerol Probes as Chemical Tools for Tracking Glycerolipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thin layer chromatography | Cyberlipid [cyberlipid.gerli.com]
• 6. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 7. Making sure you're not a bot! [seek.lisym.org]
• 8. researchgate.net [researchgate.net]
• 9. LC-MS and High-Throughput Data Processing Solutions for Lipid Metabolic Tracing Using Bioorthogonal Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Enhancement of weak signals by applying a suppression method to high-intense methyl and methylene signals of lipids in NMR spectroscopy - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03019B [pubs.rsc.org]
• 12. 1H NMR spectroscopy quantifies visibility of lipoproteins, subclasses, and lipids at varied temperatures and pressures - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]

Reference Data & Comparative Studies

Validating 18:0 Azidoethyl PC Conjugation: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the precise validation of lipid conjugations is paramount to ensure the quality, efficacy, and safety of novel therapeutics and research tools. This guide provides an objective comparison of mass spectrometry and alternative analytical methods for validating the conjugation of 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl), a critical reagent in bioconjugation and lipid research. The performance of each technique is supported by experimental data and detailed methodologies.

Introduction to 18:0 Azidoethyl PC

18:0 Azidoethyl PC is a chemically modified phospholipid containing an azide (B81097) group, which allows for its covalent attachment to other molecules via "click chemistry" or other ligation techniques. This functionalized lipid is widely used in the development of drug delivery systems, such as liposomes, and for studying lipid-protein interactions. Accurate confirmation of its structure and successful conjugation is a critical step in research and development.

Mass Spectrometry: The Gold Standard for Validation

Mass spectrometry (MS) is the premier technique for the definitive identification and structural characterization of lipid conjugates like 18:0 Azidoethyl PC. Its high sensitivity, specificity, and ability to provide detailed structural information make it an indispensable tool.

Expected Mass Spectrometry Data for 18:0 Azidoethyl PC

The validation of 18:0 Azidoethyl PC by mass spectrometry relies on the accurate measurement of its mass-to-charge ratio (m/z) and the analysis of its fragmentation patterns.

Parameter	Expected Value	Source
Molecular Formula	C45H89N4O8P	--INVALID-LINK--
Molecular Weight	845.20 g/mol	--INVALID-LINK--
Exact Mass	844.64 Da	--INVALID-LINK--
[M+H]+ (protonated)	845.65 m/z	Calculated
[M+Na]+ (sodiated)	867.63 m/z	Calculated

Key Fragmentation Signatures

Tandem mass spectrometry (MS/MS) of phosphatidylcholines (PCs) provides characteristic fragment ions that confirm the identity of the lipid class and its fatty acid composition. For 18:0 Azidoethyl PC, the following fragments are expected:

• Phosphocholine (B91661) head group: A prominent ion at m/z 184.07, corresponding to the phosphocholine headgroup, is a hallmark of phosphatidylcholines.

• Neutral loss of the head group: A neutral loss of 183.07 Da from the precursor ion.

• Fatty acid fragments: Ions corresponding to the stearoyl (18:0) fatty acid chains.

Experimental Protocol: LC-MS/MS for 18:0 Azidoethyl PC Validation

This protocol outlines a general procedure for the validation of 18:0 Azidoethyl PC using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• Dissolve 18:0 Azidoethyl PC in a suitable organic solvent, such as a mixture of chloroform (B151607) and methanol (B129727) (1:1, v/v), to a final concentration of 1 mg/mL.

• Further dilute the stock solution with the initial mobile phase to a working concentration of 1-10 µg/mL.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A linear gradient from 60% B to 100% B over 10 minutes, hold at 100% B for 2 minutes, and then re-equilibrate at 60% B for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Full Scan MS: Scan range of m/z 100-1200.

• Tandem MS (MS/MS): Data-dependent acquisition (DDA) or targeted analysis of the expected precursor ion (m/z 845.65). Use a collision energy of 25-40 eV to induce fragmentation.

Comparison with Alternative Analytical Techniques

While mass spectrometry is the gold standard, other techniques can provide complementary information for the validation of 18:0 Azidoethyl PC.

Technique	Principle	Strengths	Limitations	Applicability to 18:0 Azidoethyl PC
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	High sensitivity and specificity. Provides detailed structural information through fragmentation.	Can be destructive. Ion suppression effects can occur in complex mixtures.	Primary method for definitive identification and structural confirmation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Non-destructive. Provides detailed information about the chemical environment of each atom in the molecule.	Lower sensitivity compared to MS. Requires higher sample concentrations.	Excellent for confirming the overall structure and purity. Can verify the presence of the azidoethyl group and the stearoyl chains.
High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)	Separates compounds based on their physicochemical properties, and the detector measures charge from aerosolized particles.	Universal detection for non-volatile analytes. Good for quantification without the need for chromophores.	Does not provide structural information. Sensitivity can be lower than MS.	Useful for purity assessment and quantification of the bulk material. Can be used to separate 18:0 Azidoethyl PC from unreacted starting materials or byproducts.

Logical Workflow for Validation

The following diagram illustrates a logical workflow for the comprehensive validation of 18:0 Azidoethyl PC conjugation.

Caption: Experimental workflow for the validation of 18:0 Azidoethyl PC.

Conclusion

For the unambiguous validation of 18:0 Azidoethyl PC conjugation, mass spectrometry, particularly LC-MS/MS, remains the most powerful and informative technique. It provides definitive confirmation of the molecule's identity through accurate mass measurement and detailed structural insights from fragmentation analysis. While NMR spectroscopy and HPLC-CAD serve as valuable orthogonal techniques for confirming the overall structure and assessing purity and quantity, they do not offer the same level of specificity and sensitivity as mass spectrometry for this application. A comprehensive validation strategy should leverage the strengths of each of these methods to ensure the highest confidence in the quality and integrity of the 18:0 Azidoethyl PC conjugate.

Confirming Successful Cell Labeling with 18:0 Azidoethyl PC: A Comparative Guide

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on how to confirm the successful labeling of cells using 18:0 Azidoethyl PC. We offer an objective comparison with alternative methods, supported by experimental data and detailed protocols, to ensure robust and reliable results in your cellular imaging and analysis experiments.

Introduction to 18:0 Azidoethyl PC and Bioorthogonal Labeling

18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)) is a phospholipid analog containing a bioorthogonal azide (B81097) (-N₃) group.[1][2] This small, chemically inert functional group allows the molecule to be incorporated into cellular membranes through natural metabolic pathways with minimal perturbation to normal cellular processes.[3][4]

Confirmation of labeling is achieved through a highly selective and efficient reaction known as "click chemistry."[5] Specifically, the azide group on the incorporated lipid reacts with a separate probe molecule containing an alkyne group. This probe is typically a fluorophore for visualization or a biotin (B1667282) tag for purification.[3][6] This two-step strategy separates the metabolic labeling event from the detection event, preventing the potential interference that bulky fluorescent dyes might cause if attached directly to the lipid.[3]

The Experimental Workflow: From Incorporation to Detection

The process involves two primary stages: metabolic incorporation of the azide-lipid into the cell membrane and the subsequent bioorthogonal reaction with a fluorescent alkyne probe for visualization.

Caption: Experimental workflow for labeling cells with 18:0 Azidoethyl PC.

Methods for Confirming Successful Labeling

Successful labeling can be confirmed both qualitatively and quantitatively using standard laboratory techniques.

• Fluorescence Microscopy: This is the most direct way to visualize the successful incorporation and localization of the label. After performing the click reaction with a fluorescent alkyne (e.g., DBCO-488, Alkyne-594), cells are imaged. A positive signal, typically localized to cellular membranes, confirms that the 18:0 Azidoethyl PC was incorporated and subsequently reacted with the fluorescent probe.

• Flow Cytometry: This method provides quantitative data on the labeling efficiency across a cell population. By analyzing thousands of cells, flow cytometry can determine the percentage of labeled cells and the mean fluorescence intensity, which corresponds to the amount of label per cell. This is particularly useful for optimizing labeling concentrations and incubation times.

Experimental Protocol: Labeling and Detection

This protocol provides a general guideline for labeling cultured mammalian cells. Optimization may be required for specific cell types and experimental conditions.

Materials:

• Cells of interest cultured on coverslips or in plates.

• 18:0 Azidoethyl PC.

• Complete cell culture medium.

• Phosphate-Buffered Saline (PBS).

• Fixative solution (e.g., 4% paraformaldehyde in PBS).

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS).

• Fluorescent alkyne probe (e.g., DBCO-fluorophore for copper-free click chemistry).

• Fluorescence microscope or flow cytometer.

Procedure:

• Metabolic Labeling: Prepare a solution of 18:0 Azidoethyl PC in culture medium at a final concentration of 5-50 µM. Remove the existing medium from the cells and replace it with the labeling medium. Incubate the cells for 4 to 24 hours at 37°C in a CO₂ incubator.

• Washing: Gently aspirate the labeling medium and wash the cells three times with warm PBS to remove any unincorporated lipid.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. Wash three times with PBS. If visualizing intracellular membranes, permeabilize the cells with 0.25% Triton X-100 for 10 minutes. Wash three times with PBS.[7]

• Click Chemistry Reaction (Copper-Free): Prepare a solution of the DBCO-fluorophore in PBS at a final concentration of 5-25 µM.[7] Add this solution to the cells and incubate for 30-60 minutes at room temperature, protected from light.

• Final Washes: Aspirate the click reaction solution and wash the cells three to five times with PBS.

• Imaging/Analysis: Mount the coverslips onto microscope slides for imaging or prepare the cells for analysis by flow cytometry.

Comparison with Alternative Labeling Strategies

The use of 18:0 Azidoethyl PC with click chemistry offers distinct advantages over other methods.

Feature	18:0 Azidoethyl PC + Click Chemistry	Direct Fluorescent Lipid Labeling	Staudinger Ligation
Principle	Two-step: Metabolic incorporation of a small azide tag, followed by bioorthogonal reaction with a probe.[6]	One-step: Incorporation of a lipid directly conjugated to a bulky fluorophore.	Two-step: Metabolic incorporation of an azide tag, followed by reaction with a phosphine (B1218219) probe.[8]
Specificity	Very High: The azide-alkyne reaction is highly specific and bioorthogonal, meaning it does not react with native cellular components.[3][5]	Moderate: The bulky fluorophore may alter the lipid's natural trafficking and localization.	High: The azide-phosphine reaction is also bioorthogonal.
Biocompatibility	High: The azide group is very small and minimally perturbing to the lipid's structure and function during incorporation.[3]	Low to Moderate: The large, often hydrophobic fluorophore can induce cellular stress or artifacts.	High: The azide group is minimally perturbing.
Signal-to-Noise	High: The reaction is highly efficient, and unbound fluorophore is easily washed away, leading to low background.	Variable: Can suffer from high background due to non-specific binding of the fluorescent lipid.	Moderate: Reaction kinetics are significantly slower than click chemistry, potentially leading to lower signal intensity.[8]
Versatility	High: The same azide-labeled cells can be reacted with different alkyne probes (fluorophores, biotin, etc.).	Low: The fluorophore is fixed and cannot be changed post-labeling.	High: Can be used with various phosphine-functionalized probes.

Quantitative Data and Reaction Parameters

The efficiency of labeling depends on cell type, reagent concentrations, and incubation times. The following table provides representative data from click chemistry-based cell labeling experiments.

Parameter	Copper-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)	Expected Outcome
Alkyne Probe	Terminal Alkyne (e.g., Alkyne-488)	Cyclooctyne (e.g., DBCO, BCN)[9]	Covalent bond formation with azide.
Catalyst	50-100 µM CuSO₄ + Ligand	None (Copper-free)[3]	SPAAC is preferred for live-cell imaging due to copper cytotoxicity.
Reducing Agent	1-5 mM Sodium Ascorbate[10]	None	Required to maintain copper in the Cu(I) state for CuAAC.
Reaction Time	5 - 60 minutes[10][11]	30 - 120 minutes[7]	Efficient labeling within a practical timeframe.
Labeling Efficiency	>95% (in optimized conditions)[7]	>90% (in optimized conditions)[7]	High percentage of cells labeled.

Visualizing the Core Chemistry

The confirmation of labeling relies on the copper-catalyzed or strain-promoted azide-alkyne cycloaddition (CuAAC or SPAAC). This reaction forms a stable triazole linkage between the azide on the lipid and the alkyne on the detection probe.

Caption: The bioorthogonal azide-alkyne cycloaddition reaction.

Conclusion

Confirming successful cell labeling with 18:0 Azidoethyl PC is a straightforward process leveraging the power and specificity of click chemistry. This method provides a robust, versatile, and minimally invasive way to visualize phospholipids (B1166683) in cellular membranes. By following optimized protocols and confirming results with fluorescence microscopy or flow cytometry, researchers can achieve high-quality, reliable data. Compared to alternatives like direct fluorescent lipid labeling, the bioorthogonal approach offers superior specificity and biocompatibility, making it an invaluable tool for studying lipid trafficking, membrane dynamics, and drug delivery systems.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. Click Chemistry – Med Chem 101 [medchem101.com]
• 4. Metabolic phospholipid labeling of intact bacteria enables a fluorescence assay that detects compromised outer membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lumiprobe.com [lumiprobe.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Bioorthogonal strategies to image nucleic acids, phospholipids, and sterols in cells - ProQuest [proquest.com]
• 9. biorxiv.org [biorxiv.org]
• 10. Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to 18:0 Azidoethyl PC and Other Azide-Containing Lipids for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

The advent of bioorthogonal chemistry has revolutionized the study of lipids in complex biological systems. Azide-containing lipids, in particular, have emerged as powerful tools for a myriad of applications, from drug delivery to the elucidation of lipid-protein interactions. This guide provides a comprehensive comparison of 18:0 Azidoethyl PC with other commonly used azide-containing lipids, supported by experimental data and detailed protocols to aid in the selection of the most appropriate lipid for your research needs.

Overview of Azide-Containing Lipids

Azide-functionalized lipids are instrumental in "click chemistry," a set of biocompatible reactions that enable the specific and efficient ligation of molecules. The most common click reaction is the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which forms a stable triazole linkage.[1] This allows for the attachment of various functionalities, such as fluorescent dyes, biotin (B1667282) tags, or targeting ligands, to lipids embedded in biological membranes or assembled into lipid nanoparticles (LNPs).

18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)) is a saturated phosphatidylcholine analog featuring an azide (B81097) group on the headgroup.[2][] This positioning makes the azide readily accessible for click reactions on the surface of liposomes or cell membranes. Other azide-containing lipids vary in the position of the azide group (headgroup vs. acyl chain), the length and saturation of the acyl chains, and the nature of the lipid backbone (e.g., phosphocholine, phosphoethanolamine, sphingomyelin). These structural differences can influence their physicochemical properties and performance in various applications.

Comparative Data

Direct quantitative comparisons of the performance of different azide-containing lipids are not always available in a single study. The following tables summarize available data from various sources to provide a comparative overview. It is important to note that experimental conditions can vary between studies, which may affect the results.

Table 1: Physicochemical Properties of Liposomes Formulated with Azide-Containing Lipids

This table presents data on the size and polydispersity index (PDI) of liposomes formulated with different azide-containing lipids. These parameters are critical for applications such as drug delivery, as they can influence the stability, circulation time, and cellular uptake of the liposomes.[4]

Lipid Composition	Molar Ratio	Method of Preparation	Mean Diameter (nm)	PDI	Reference
DSPC/Cholesterol/DSPE-PEG2000-Azide	55:40:5	Thin-film hydration, extrusion	120 ± 12	~0.1	[5]
DOPC/DOPE-PEG/Azide-Lipid	81:16:3	Microfluidic mixing	75.67	0.330-0.393	[]
DPPC/1-ANISA-2-PA-PC	50:1	Thin-film hydration	Not specified	Not specified	[6]
K3C14/DOPE	1:1	Thin-film hydration, sonication	~150	~0.2	[7]
K3C16/DOPE	1:1	Thin-film hydration, sonication	~150	~0.2	[7]

Note: Data for 18:0 Azidoethyl PC was not explicitly found in a comparative context for this table. The table includes other azide and modified lipids to provide a general understanding of how modifications can affect liposome (B1194612) properties.

Table 2: Click Chemistry Reaction Kinetics

The rate of the click reaction is a crucial parameter, especially for in vivo applications where rapid and efficient labeling is required. This table provides reaction rate constants for different types of click reactions.

Reaction Type	Reactants	Rate Constant (M⁻¹s⁻¹)	Reference
CuAAC	Azide + Terminal Alkyne	10 - 10⁴	[8]
SPAAC	Azide + DIBAC	~1.2 x 10⁻³	[9]
IEDDA	Tetrazine + TCO	1 - 10⁶	[8][9]

Note: The specific kinetics can vary depending on the exact structure of the azide and alkyne, the catalyst used (for CuAAC), and the reaction conditions.

Experimental Protocols

Protocol 1: Preparation of Liposomes Containing 18:0 Azidoethyl PC by Thin-Film Hydration and Extrusion

This protocol describes a standard method for preparing unilamellar liposomes incorporating 18:0 Azidoethyl PC.

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 18:0 Azidoethyl PC

• Chloroform (B151607)

• Hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve the desired amounts of DSPC, cholesterol, and 18:0 Azidoethyl PC in chloroform. A common molar ratio for stable liposomes is 55:40:5 (DSPC:Cholesterol:18:0 Azidoethyl PC).

  • Remove the chloroform using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under a stream of nitrogen gas and then under vacuum for at least 2 hours to remove residual solvent.[10]

• Hydration:

  • Add the hydration buffer to the flask containing the dry lipid film. The volume will depend on the desired final lipid concentration.

  • Hydrate the film by rotating the flask at a temperature above the phase transition temperature of the lipids (for DSPC, this is >55°C). This process forms multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the mini-extruder with a 100 nm polycarbonate membrane.

  • Transfer the MLV suspension to a syringe and pass it through the extruder multiple times (e.g., 11-21 times) to form small unilamellar vesicles (SUVs) with a uniform size distribution.[10]

• Characterization:

  • Determine the particle size and polydispersity index (PDI) of the liposome suspension using Dynamic Light Scattering (DLS).

  • The zeta potential can also be measured to assess the surface charge.

Protocol 2: Surface Modification of Azide-Containing Liposomes via CuAAC (Click Chemistry)

This protocol details the conjugation of an alkyne-modified molecule to the surface of pre-formed azide-containing liposomes.

Materials:

• Azide-functionalized liposomes (from Protocol 1)

• Alkyne-containing molecule (e.g., alkyne-PEG-biotin, alkyne-fluorophore)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Bathophenanthroline (B157979) disulfonate (a water-soluble copper-ion chelator)[11]

• Degassed reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup:

  • In a reaction vessel, add the azide-functionalized liposome suspension.

  • Add the alkyne-containing molecule. A molar excess of the alkyne molecule relative to the azide-lipid is typically used.

  • Add the copper-chelating ligand (THPTA or bathophenanthroline disulfonate).

• Initiation of the Click Reaction:

  • Add the CuSO₄ solution to the reaction mixture, followed immediately by the sodium ascorbate solution. Sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst.

• Incubation:

  • Allow the reaction to proceed at room temperature with gentle stirring for 1-4 hours.

• Purification:

  • Remove unreacted reagents and catalyst by size-exclusion chromatography or dialysis.

• Characterization:

  • Confirm the successful conjugation using an appropriate analytical technique (e.g., fluorescence spectroscopy if a fluorescent alkyne was used, or a biotin-binding assay).

  • Re-measure the size and zeta potential of the functionalized liposomes.

Visualizing Workflows and Pathways

Experimental Workflow: Liposome Preparation and Functionalization

The following diagram illustrates the key steps in preparing functionalized liposomes using azide-containing lipids and click chemistry.

Caption: Workflow for preparing and functionalizing azide-containing liposomes.

Workflow: Probing Lipid-Protein Interactions

This diagram outlines a general workflow for identifying lipid-protein interactions using photoactivatable and clickable lipid probes.

Caption: Workflow for identifying lipid-protein interactions.

Signaling Pathway: PI3K/Akt Pathway Modulation by Lipid-Protein Interaction

This diagram illustrates a simplified signaling pathway where the interaction of a lipid second messenger with a protein kinase plays a crucial role. While not directly involving an azide-lipid for its natural function, this pathway is often studied using modified lipid probes to understand the specific protein interactions.

Caption: Simplified PI3K/Akt signaling pathway.

Conclusion

18:0 Azidoethyl PC is a valuable tool for researchers due to its saturated acyl chains, which can be advantageous for creating stable liposomes, and its headgroup-localized azide, which is readily accessible for bioorthogonal reactions. The choice of an azide-containing lipid should be guided by the specific requirements of the application. For instance, lipids with the azide on the acyl chain may be more suitable for studying interactions within the lipid bilayer, while PEGylated azide lipids can improve the in vivo circulation time of liposomes.[12] This guide provides a starting point for comparing these powerful molecules and offers detailed protocols to facilitate their use in your research. As the field of chemical biology continues to evolve, the development of new azide-containing lipids with unique properties will undoubtedly expand the toolkit available to researchers for unraveling the complexities of lipid biology.

References

• 1. Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 4. Exploring the impact of physicochemical properties of liposomal formulations on their in vivo fate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Azide-Reactive Liposome for Chemoselective and Biocompatible Liposomal Surface Functionalization and Glyco-Liposomal Microarray Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of the Physico-Chemical Properties of Liposomes Assembled from Bioconjugates of Anisic Acid with Phosphatidylcholine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Discovery of lipid-mediated protein–protein interactions in living cells using metabolic labeling with photoactivatable clickable probes - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06116C [pubs.rsc.org]
• 11. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 12. DSPE-PEG2000-Azide - Echelon Biosciences [echelon-inc.com]

A Comparative Guide to 18:0 Azidoethyl PC and 16:0 Azidoethyl PC in Liposome Formulation

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of lipid components is paramount in the design of effective liposomal drug delivery systems. Among the diverse array of available lipids, those functionalized with azide (B81097) groups, such as 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-(azidoethyl)) and 16:0 Azidoethyl PC (1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(azidoethyl)), have emerged as invaluable tools for surface modification via "click chemistry." This guide provides a comprehensive comparison of these two lipids in the context of liposome (B1194612) formulation, supported by experimental data and detailed methodologies, to aid researchers in making informed decisions for their specific applications.

The primary difference between 18:0 Azidoethyl PC and 16:0 Azidoethyl PC lies in the length of their saturated acyl chains: 18:0 (stearoyl) and 16:0 (palmitoyl), respectively. This seemingly subtle variation in two carbons significantly influences the physicochemical properties of the resulting liposomes, impacting their stability, membrane fluidity, and in vivo performance.

Quantitative Comparison of Physicochemical Properties

The following table summarizes the key differences in the properties of liposomes formulated with lipids containing 18-carbon and 16-carbon saturated acyl chains. While this data is based on the well-characterized parent phospholipids, 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC) and 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), the trends are directly applicable to liposomes where 18:0 or 16:0 Azidoethyl PC is incorporated as a minor component for surface functionalization. The overall liposome characteristics are predominantly dictated by the bulk lipid composition.

Property	Liposomes with 18:0 Acyl Chains (e.g., DSPC-based)	Liposomes with 16:0 Acyl Chains (e.g., DPPC-based)	Significance in Liposome Formulation
Phase Transition Temperature (Tm)	Higher (~55°C)[1][2]	Lower (~41°C)[3][4]	A higher Tm results in a more rigid and less permeable membrane at physiological temperatures (37°C), leading to enhanced stability and drug retention.
Membrane Rigidity/Fluidity	More rigid (gel state at 37°C)[5][]	More fluid (closer to gel-to-liquid crystalline transition at 37°C)[5][]	Affects drug release kinetics, cellular uptake mechanisms, and overall liposome stability. Rigid membranes generally exhibit slower drug release.
In Vitro Stability & Drug Retention	Higher stability and greater drug retention[7][8][9]	Lower stability and reduced drug retention compared to 18:0 formulations[7][8][9]	Crucial for ensuring the drug cargo reaches the target site before being prematurely released.
Cellular Uptake	Generally greater cellular uptake compared to shorter chains	Lower cellular uptake compared to 18:0 formulations	Can influence the efficiency of drug delivery to target cells.

Experimental Protocols

Liposome Preparation via Thin-Film Hydration and Extrusion

This protocol describes a standard method for preparing unilamellar liposomes incorporating either 18:0 Azidoethyl PC or 16:0 Azidoethyl PC.

Materials:

• Bulk phospholipid (e.g., DSPC or DPPC)

• 18:0 Azidoethyl PC or 16:0 Azidoethyl PC

• Cholesterol (optional, for enhancing membrane stability)

• Chloroform (B151607) or a chloroform:methanol mixture

• Hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Water bath or heating block

Procedure:

• Lipid Film Formation:

  • Dissolve the desired lipids (e.g., a 95:5 molar ratio of bulk phospholipid to Azidoethyl PC, with or without cholesterol) in chloroform in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the flask's inner surface.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the aqueous buffer pre-heated to a temperature above the phase transition temperature (Tm) of the main lipid component (e.g., >55°C for DSPC-based formulations).

  • Agitate the flask gently to facilitate the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • Equilibrate the extruder to the same temperature as the hydration buffer.

  • Load the MLV suspension into the extruder.

  • Extrude the suspension multiple times (e.g., 11-21 passes) through a polycarbonate membrane of the desired pore size to form small unilamellar vesicles (SUVs).

• Characterization:

  • Determine the liposome size distribution and zeta potential using Dynamic Light Scattering (DLS).

Surface Functionalization via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines the conjugation of a dibenzocyclooctyne (DBCO)-functionalized ligand to the surface of azide-containing liposomes.

Materials:

• Azide-functionalized liposomes (prepared as described above)

• DBCO-functionalized ligand (e.g., DBCO-PEG-Folate, DBCO-antibody)

• Phosphate-buffered saline (PBS), pH 7.4

• Size exclusion chromatography (SEC) column or dialysis cassette for purification

Procedure:

• Conjugation Reaction:

  • To the prepared azide-functionalized liposome suspension in PBS, add the DBCO-containing ligand. A molar excess of the DBCO-ligand (e.g., 2-5 fold) relative to the accessible azide groups on the liposome surface is recommended.

  • Incubate the reaction mixture at room temperature for 4-12 hours with gentle agitation.

• Purification:

  • Remove the unreacted ligand from the functionalized liposomes using size exclusion chromatography or dialysis.

• Characterization:

  • Confirm the successful conjugation of the ligand to the liposome surface using appropriate analytical techniques (e.g., fluorescence spectroscopy if the ligand is fluorescent, or gel electrophoresis).

  • Re-characterize the size and zeta potential of the functionalized liposomes using DLS.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical relationships and workflows described in this guide.

Caption: Logical relationships between lipid composition and liposome performance.

Caption: Workflow for liposome preparation by thin-film hydration and extrusion.

Caption: Workflow for surface functionalization via SPAAC click chemistry.

Conclusion

The choice between 18:0 Azidoethyl PC and 16:0 Azidoethyl PC for liposome formulation should be guided by the desired physicochemical properties and performance characteristics of the final drug delivery system.

• 18:0 Azidoethyl PC is the preferred choice for applications requiring high stability, enhanced drug retention, and potentially greater cellular uptake. The longer acyl chains contribute to a more rigid and less permeable liposomal membrane at physiological temperature.

• 16:0 Azidoethyl PC may be considered for applications where a slightly more fluid membrane is desired, potentially influencing drug release kinetics or interactions with biological membranes.

In both cases, the azidoethyl headgroup provides a versatile handle for the covalent attachment of a wide range of targeting ligands, imaging agents, and other functional moieties through the highly efficient and bio-orthogonal click chemistry reaction. This allows for the precise engineering of liposome surfaces to enhance their therapeutic efficacy. Careful consideration of the trade-offs between membrane rigidity, stability, and other performance metrics will enable the rational design of liposomal formulations tailored to specific drug delivery challenges.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Click Chemistry for Liposome Surface Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Vascular Targeting of Radiolabeled Liposomes with Bio-Orthogonally Conjugated Ligands: Single Chain Fragments Provide Higher Specificity than Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Influence of the Headgroup of Azolium-Based Lipids on Their Biophysical Properties and Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Orthogonal conjugation of anchoring-dependent membrane active peptides for tuning of liposome permeability - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Alternative Bioorthogonal Chemistries for Lipid Functionalization

For Researchers, Scientists, and Drug Development Professionals

The ability to selectively tag and visualize lipids within their native biological context is crucial for understanding their diverse roles in cellular processes and for the development of targeted therapeutics. While traditional methods often face limitations in specificity and biocompatibility, bioorthogonal chemistries offer a powerful toolkit for the precise chemical modification of lipids in living systems. This guide provides a comprehensive comparison of leading alternative bioorthogonal reactions for lipid functionalization, focusing on copper-free click chemistries that mitigate the cytotoxicity associated with copper catalysts.

Quantitative Performance Comparison

The selection of an appropriate bioorthogonal reaction is often dictated by a balance between reaction kinetics, stability of the reactants and products, and the steric footprint of the bioorthogonal handle. The following tables summarize key quantitative data for the most prominent alternative bioorthogonal chemistries used in lipid functionalization: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and Inverse-Electron-Demand Diels-Alder (IEDDA) reaction (also known as tetrazine ligation).

Table 1: Reaction Kinetics of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with Azido-Lipids

Cyclooctyne Reagent	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Advantages	Key Limitations
Dibenzocyclooctyne (DBCO)	~0.1 - 2.3	Good biocompatibility, widely used, commercially available.[1]	Slower kinetics compared to other cyclooctynes.
Bicyclononyne (BCN)	~0.14	Good balance of reactivity and stability.[2]	Less reactive than DBCO.[2]
Difluorinated Cyclooctyne (DIFO)	~0.076	High stability.[2]	Slower reaction rate.[2][3]
Azacyclooctyne	Exhibits a higher rate of reaction than some other cyclooctynes.[3]	Can be more polar, improving aqueous solubility.	Synthesis can be complex.

Table 2: Reaction Kinetics of Inverse-Electron-Demand Diels-Alder (IEDDA) Ligation with Lipid Probes

Dienophile on Lipid	Tetrazine Reagent	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Advantages	Key Limitations
trans-Cyclooctene (B1233481) (TCO)	3,6-diaryl-s-tetrazines	10³ - 10⁶	Exceptionally fast kinetics, high specificity, no catalyst required.[2][4]	TCO can be light-sensitive, and some tetrazines have limited stability in aqueous media.[2]
Norbornene	Tetrazine (Tz)	~1-10	Good kinetics, stable dienophile.[2]	Slower than TCO-based reactions.[2]
Cyclooctyne	Tetrazine (Tz)	2.3 - 125	Fast, strain-promoted reaction.[1]	Potential for cross-reactivity with other strained systems.
Methylcyclopropene	Tetrazine (Tz)	Moderate	Small, minimally perturbing tag.	Slower kinetics compared to TCO.

Reaction Mechanisms and Workflows

To better understand the underlying principles of these bioorthogonal reactions, the following diagrams illustrate their core mechanisms and a general experimental workflow for their application in lipid functionalization.

Mechanisms of key bioorthogonal reactions.

A general workflow for comparing bioorthogonal reactions.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of bioorthogonal reaction chemistries.

Protocol 1: Metabolic Labeling of Cellular Lipids with Azido-Fatty Acids and SPAAC-Mediated Visualization

This protocol describes the metabolic incorporation of an azido-fatty acid into cellular lipids, followed by fluorescent labeling using a strain-promoted azide-alkyne cycloaddition (SPAAC) reaction.

Materials:

• Cell culture medium and supplements

• Mammalian cells (e.g., HeLa, A549)

• Azido-fatty acid analog (e.g., 15-azidopentadecanoic acid)

• Cyclooctyne-fluorophore conjugate (e.g., DBCO-Cy5)

• Phosphate-buffered saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 3% BSA in PBS)

• Fluorescence microscope

Procedure:

• Metabolic Labeling:

  • Plate cells in a suitable culture vessel (e.g., glass-bottom dish for imaging).

  • Prepare a stock solution of the azido-fatty acid in DMSO.

  • Dilute the azido-fatty acid stock solution in cell culture medium to a final concentration of 25-100 µM.

  • Remove the old medium from the cells and add the medium containing the azido-fatty acid.

  • Incubate the cells for 4-24 hours at 37°C in a CO₂ incubator to allow for metabolic incorporation.

• Cell Fixation and Permeabilization:

  • Wash the cells twice with warm PBS.

  • Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • Incubate the cells with blocking solution for 30 minutes at room temperature to reduce non-specific binding.

• SPAAC Reaction:

  • Prepare a staining solution by diluting the cyclooctyne-fluorophore conjugate in PBS to a final concentration of 10-50 µM.

  • Remove the blocking solution and add the staining solution to the cells.

  • Incubate for 1-2 hours at room temperature, protected from light.

• Washing and Imaging:

  • Wash the cells three times with PBS.

  • Mount the coverslip with an appropriate mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Protocol 2: Live-Cell Imaging of Lipids using Tetrazine Ligation

This protocol outlines the labeling of lipids on the surface of live cells using the inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (TCO)-modified lipid and a tetrazine-fluorophore conjugate.

Materials:

• Cell culture medium and supplements

• Mammalian cells

• TCO-modified lipid analog (e.g., TCO-phosphatidylethanolamine)

• Tetrazine-fluorophore conjugate (e.g., H-Tet-Cy5)

• Live-cell imaging buffer (e.g., HBSS)

Procedure:

• Incorporation of TCO-Lipid:

  • Plate cells in a glass-bottom dish suitable for live-cell imaging.

  • Prepare a stock solution of the TCO-modified lipid in a suitable solvent (e.g., ethanol (B145695) or DMSO).

  • Dilute the TCO-lipid stock solution in serum-free cell culture medium to a final concentration of 5-20 µM.

  • Wash the cells once with serum-free medium.

  • Incubate the cells with the TCO-lipid containing medium for 15-30 minutes at 37°C.

• Tetrazine Ligation:

  • Prepare a staining solution by diluting the tetrazine-fluorophore conjugate in live-cell imaging buffer to a final concentration of 1-10 µM.

  • Wash the cells twice with warm live-cell imaging buffer to remove unincorporated TCO-lipid.

  • Add the staining solution to the cells.

  • Incubate for 5-15 minutes at 37°C, protected from light.

• Washing and Imaging:

  • Wash the cells twice with warm live-cell imaging buffer.

  • Image the cells immediately using a fluorescence microscope equipped with a live-cell imaging chamber to maintain temperature and CO₂ levels.

Conclusion

The development of alternative bioorthogonal chemistries, particularly SPAAC and IEDDA reactions, has revolutionized the study of lipids in their native environments. By eliminating the need for cytotoxic copper catalysts, these methods offer enhanced biocompatibility, making them suitable for live-cell and in vivo applications.[5][6] The choice between these powerful techniques depends on the specific experimental requirements, with IEDDA offering exceptionally fast kinetics for rapid labeling, while SPAAC provides a robust and widely used alternative with a variety of commercially available reagents.[2][7] The data and protocols presented in this guide are intended to provide a solid foundation for researchers to select and implement the most appropriate bioorthogonal strategy for their lipid functionalization studies, ultimately enabling new discoveries in lipid biology and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Protein Modification by Strain-Promoted Alkyne–Nitrone Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Highly Reactive Dienophiles for the Tetrazine-trans-Cyclooctene Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two Rapid Catalyst-Free Click Reactions for In Vivo Protein Labeling of Genetically Encoded Strained Alkene/Alkyne Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]

A Comparative Guide to the Characterization of Labeled Proteins by SDS-PAGE: Featuring 18:0 Azidoethyl PC

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods for labeling and characterizing proteins via Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE). We will focus on the use of 18:0 Azidoethyl PC, a lipid-based labeling reagent, and compare its application with established bioorthogonal labeling techniques. This document will detail experimental protocols, present data in a comparative format, and include workflow diagrams to clarify the methodologies.

Introduction to Protein Labeling for SDS-PAGE Analysis

The ability to specifically label proteins is crucial for their detection and characterization. SDS-PAGE is a fundamental technique used to separate proteins based on their molecular weight. When combined with specific labeling methods, it allows for the visualization and identification of proteins of interest within complex mixtures. Bioorthogonal chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," has revolutionized protein labeling by enabling the specific attachment of probes, such as fluorophores or affinity tags, to proteins that have been metabolically or chemically modified to contain an azide (B81097) or alkyne group.[1][2]

18:0 Azidoethyl PC: A Tool for Labeling Lipid-Modified Proteins

18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)) is a phospholipid modified with an azide group.[3] This reagent is designed for incorporation into lipid structures, such as liposomes or cell membranes. Its primary application lies in the study of lipid-protein interactions and the characterization of lipid-modified proteins. Proteins that are acylated or interact with lipids can potentially be labeled by incorporating this azido-functionalized lipid into their environment. The azide group then serves as a handle for click chemistry, allowing for the attachment of a reporter molecule for visualization on an SDS-PAGE gel.

Comparison of Protein Labeling Strategies

Here, we compare the 18:0 Azidoethyl PC labeling approach with a more common method for general protein labeling: metabolic labeling with non-canonical amino acids like L-azidohomoalanine (AHA).

Feature	18:0 Azidoethyl PC Labeling	Metabolic Labeling (e.g., AHA)
Principle	Incorporation of an azide-containing lipid into membranes to label interacting or lipid-modified proteins.	Metabolic incorporation of an azide-containing amino acid into newly synthesized proteins in place of a natural amino acid (e.g., methionine).[2][4]
Target Proteins	Primarily lipid-modified proteins and proteins in close proximity to membranes.	All newly synthesized proteins containing the target amino acid.
Specificity	Specific to a subset of proteins interacting with the labeled lipid.	Can be global or targeted to specific cell types or proteins if combined with genetic tools.[2]
In Vivo Application	Can be introduced to cells in culture.[5][6][7][8]	Widely used for in vivo labeling in cell culture and organisms.[2]
Labeling Efficiency	Dependent on the dynamics of lipid-protein interactions and the efficiency of lipid uptake.	Generally high, but can be influenced by the concentration of the non-canonical amino acid and competition with the natural amino acid.[2]
Potential for Artifacts	Potential for non-specific labeling of proteins that transiently interact with membranes.	Can cause cellular stress if the natural amino acid is depleted; potential for incomplete protein functionalization.[2]

Experimental Workflows

Characterization of 18:0 Azidoethyl PC Labeled Proteins

The following diagram illustrates the workflow for labeling proteins using 18:0 Azidoethyl PC and subsequent analysis by SDS-PAGE.

Caption: Workflow for labeling with 18:0 Azidoethyl PC.

Comparison of Labeling Methods

This diagram provides a high-level comparison of the 18:0 Azidoethyl PC labeling strategy with the metabolic labeling approach.

Caption: Comparison of labeling strategies.

Detailed Experimental Protocols

Protocol 1: Labeling of Proteins with 18:0 Azidoethyl PC

• Cell Culture and Labeling:

  • Culture cells to the desired confluency.

  • Prepare a stock solution of 18:0 Azidoethyl PC in a suitable solvent (e.g., chloroform (B151607) or ethanol).

  • For labeling, the lipid can be complexed with fatty acid-free BSA or incorporated into liposomes before adding to the cell culture medium. A typical starting concentration is 10-50 µM.

  • Incubate the cells for a desired period (e.g., 4-24 hours) to allow for the incorporation of the azido-lipid into cellular membranes.

• Cell Lysis and Protein Quantification:

  • Harvest the cells and wash with ice-cold PBS to remove residual labeling reagent.

  • Lyse the cells in a buffer compatible with click chemistry (avoiding amine-containing buffers like Tris if using copper catalysis). A buffer containing 1% SDS is often effective.[9]

  • Quantify the protein concentration of the lysate using a compatible method, such as the BCA assay.[9]

• Click Chemistry Reaction:

  • To a defined amount of protein lysate (e.g., 50 µg), add the click chemistry reagents. A typical reaction mixture includes:

    • An alkyne-fluorophore (e.g., alkyne-TAMRA, final concentration 25-100 µM).

    • A copper(I) source, typically prepared by mixing CuSO₄ (final concentration 1 mM) and a reducing agent like sodium ascorbate (B8700270) (final concentration 5 mM).

    • A copper-chelating ligand like TBTA or BTTAA can be included to improve reaction efficiency and reduce protein degradation.

  • Incubate the reaction at room temperature for 1-2 hours.

• SDS-PAGE and Visualization:

  • Stop the reaction by adding SDS-PAGE sample loading buffer containing a reducing agent (e.g., DTT or β-mercaptoethanol).

  • Denature the samples by heating at 95°C for 5-10 minutes.

  • Load the samples onto a polyacrylamide gel and perform electrophoresis.

  • Visualize the labeled proteins by scanning the gel using a fluorescence imager with appropriate excitation and emission wavelengths for the chosen fluorophore.

  • To visualize the total protein profile, the gel can be subsequently stained with Coomassie Brilliant Blue or a more sensitive silver stain.

Protocol 2: Metabolic Labeling with L-azidohomoalanine (AHA)

• Cell Culture and Labeling:

  • Culture cells in complete medium.

  • To enhance incorporation, cells can be starved of methionine for 30-60 minutes by incubating them in methionine-free medium.

  • Replace the medium with methionine-free medium supplemented with L-azidohomoalanine (AHA) at a concentration of 25-100 µM.

  • Incubate for the desired labeling period (e.g., 1-24 hours).

• Cell Lysis and Protein Quantification:

  • Follow the same procedure as described in Protocol 1, step 2.

• Click Chemistry Reaction:

  • Follow the same procedure as described in Protocol 1, step 3.

• SDS-PAGE and Visualization:

  • Follow the same procedure as described in Protocol 1, step 4.

Conclusion

The characterization of labeled proteins by SDS-PAGE is a powerful technique for studying protein dynamics and function. The choice of labeling reagent is critical and depends on the specific research question. 18:0 Azidoethyl PC offers a targeted approach for investigating lipid-modified proteins and their interactors. In contrast, metabolic labeling with non-canonical amino acids such as AHA provides a broader view of newly synthesized proteins. By understanding the principles and protocols of these different methods, researchers can select the most appropriate strategy for their experimental needs. The detailed protocols and comparative information provided in this guide serve as a valuable resource for designing and executing protein labeling experiments with confidence.

References

• 1. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 2. Tissue Specific Labeling in Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Light-Activated Proteomic Labeling via Photocaged Bioorthogonal Non-Canonical Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Layer-by-Layer Polymer Functionalization Improves Nanoparticle Penetration and Glioblastoma Targeting in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Visualizing lipid nanoparticle trafficking for mRNA vaccine delivery in non-human primates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating Cell Surface Labeling with Fluorescence Microscopy

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of cell surface proteins are critical for unraveling cellular signaling, identifying disease biomarkers, and advancing targeted therapeutics. Fluorescence microscopy stands as a powerful tool for this purpose, offering high sensitivity and spatial resolution. The choice of labeling strategy, however, is paramount to obtaining reliable and reproducible data. This guide provides a comprehensive comparison of common methodologies for cell surface labeling, focusing on direct immunofluorescence, indirect immunofluorescence, and chemical labeling with biotin (B1667282). We present supporting experimental data, detailed protocols, and visual workflows to aid in selecting the optimal technique for your research needs.

Comparative Analysis of Cell Surface Labeling Methods

The selection of a cell surface labeling method depends on various factors, including the expression level of the target protein, the availability of specific antibodies, and the desired experimental outcome (e.g., qualitative imaging versus quantitative analysis). Below is a summary of key performance indicators for the three primary methods discussed in this guide.

Performance Metric	Direct Immunofluorescence	Indirect Immunofluorescence	Chemical Labeling (Biotinylation)
Principle	A fluorophore-conjugated primary antibody binds directly to the target antigen.	A primary antibody binds to the target antigen, followed by a fluorophore-conjugated secondary antibody that recognizes the primary antibody.	A biotin molecule is covalently attached to cell surface proteins (e.g., via primary amines), and then detected with a fluorophore-conjugated streptavidin.
Labeling Efficiency	Moderate; dependent on the affinity and concentration of the primary antibody.	High; signal amplification occurs as multiple secondary antibodies can bind to a single primary antibody.[1][2][3]	High; reacts with accessible primary amines on multiple surface proteins. The efficiency can be influenced by pH and reagent concentration.[4]
Signal-to-Noise Ratio	Generally lower signal intensity, but can have lower background if the antibody is highly specific.	Higher signal intensity due to amplification, but can have higher background from non-specific binding of the secondary antibody.[3]	High signal amplification is possible with streptavidin, which has multiple binding sites for biotin. Background can be an issue if there is endogenous biotin.[5]
Photostability	Dependent on the specific fluorophore conjugated to the primary antibody. Alexa Fluor dyes generally exhibit superior photostability compared to Cy dyes and FITC.[6][7][8][9]	Dependent on the specific fluorophore conjugated to the secondary antibody. The principles of fluorophore photostability are the same as for direct immunofluorescence.	Dependent on the fluorophore conjugated to streptavidin.
Workflow Complexity	Simple and rapid, involving fewer incubation and wash steps.[10][11]	More complex and time-consuming due to the additional incubation and wash steps for the secondary antibody.[10][11]	A multi-step process involving biotinylation, quenching, and detection with fluorescent streptavidin.[12][13]
Cost	Higher cost per target, as each primary antibody must be fluorescently labeled.[3][11]	More cost-effective for multiple targets, as a single labeled secondary antibody can be used with multiple primary antibodies from the same host species.[3][11]	Reagents like Sulfo-NHS-biotin and fluorescent streptavidin are generally less expensive than labeled primary antibodies.
Flexibility	Less flexible; requires a specific conjugated primary antibody for each target and fluorophore combination.[11]	Highly flexible; allows for easy multicolor imaging by using primary antibodies from different species with corresponding differently-colored secondary antibodies.[11]	Flexible in terms of fluorophore choice for the streptavidin conjugate. Can be used for global surface protein labeling.

Experimental Protocols

To ensure a fair comparison between the different labeling methods, it is crucial to follow a standardized experimental protocol. The following protocols are designed for the labeling of adherent cells grown on coverslips.

I. Cell Preparation (Common to all methods)

• Cell Culture: Plate cells on sterile glass coverslips in a petri dish or multi-well plate and culture until they reach the desired confluency.

• Washing: Gently wash the cells three times with ice-cold Phosphate-Buffered Saline (PBS) to remove any residual culture medium.[14]

II. Labeling Procedures

• Blocking (Optional but Recommended): To reduce non-specific antibody binding, incubate the cells in a blocking buffer (e.g., PBS with 1% Bovine Serum Albumin - BSA) for 30 minutes at 4°C.

• Primary Antibody Incubation: Dilute the fluorophore-conjugated primary antibody to its optimal concentration in the blocking buffer. Incubate the cells with the antibody solution for 1-2 hours at 4°C, protected from light.

• Washing: Wash the cells three times for 5 minutes each with ice-cold PBS to remove unbound antibodies.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Final Washes: Wash the cells twice with PBS.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Blocking: Incubate the cells in a blocking buffer (e.g., PBS with 1% BSA and 5% normal serum from the same species as the secondary antibody) for 1 hour at 4°C.

• Primary Antibody Incubation: Dilute the primary antibody to its optimal concentration in the blocking buffer. Incubate the cells with the primary antibody solution for 1-2 hours at 4°C or overnight at 4°C.

• Washing: Wash the cells three times for 5 minutes each with ice-cold PBS.

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in the blocking buffer. Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times for 5 minutes each with ice-cold PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Final Washes: Wash the cells twice with PBS.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Biotinylation Reaction:

  • Prepare a fresh solution of a membrane-impermeable biotinylation reagent (e.g., Sulfo-NHS-Biotin) in ice-cold PBS (pH 8.0) at a concentration of 0.5-1 mg/mL.[13]

  • Incubate the cells with the biotinylation solution for 30 minutes at 4°C with gentle agitation.[12][14]

• Quenching:

  • Remove the biotinylation solution and wash the cells once with a quenching buffer (e.g., PBS containing 50 mM glycine (B1666218) or 1% BSA) to stop the reaction.[15]

  • Incubate the cells with fresh quenching buffer for 10-15 minutes at 4°C.[12]

• Washing: Wash the cells three times with ice-cold PBS.[12]

• Blocking: Incubate the cells in a blocking buffer (e.g., PBS with 1% BSA) for 30 minutes at 4°C.

• Streptavidin Incubation:

  • Dilute a fluorophore-conjugated streptavidin to its optimal concentration in the blocking buffer.

  • Incubate the cells with the streptavidin solution for 30-60 minutes at room temperature, protected from light.[16]

• Washing: Wash the cells three times for 5 minutes each with ice-cold PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Final Washes: Wash the cells twice with PBS.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

Data Presentation and Interpretation

For a robust comparison of the labeling methods, quantitative data should be acquired and analyzed. This includes measuring the mean fluorescence intensity and the signal-to-noise ratio for each condition.

Image Acquisition and Analysis Workflow

Example Quantitative Comparison Table

The following table provides a template for summarizing quantitative data from a comparative experiment.

Labeling Method	Mean Fluorescence Intensity (Arbitrary Units)	Signal-to-Noise Ratio (SNR)	Photobleaching Rate (% signal loss/minute)
Direct IF (Alexa Fluor 488)	e.g., 500 ± 50	e.g., 10 ± 2	e.g., 5 ± 1
Indirect IF (Alexa Fluor 488)	e.g., 2000 ± 200	e.g., 25 ± 5	e.g., 5 ± 1
Biotinylation (Streptavidin-Alexa Fluor 488)	e.g., 1500 ± 150	e.g., 20 ± 4	e.g., 5 ± 1

Note: The values in this table are for illustrative purposes only and will vary depending on the specific protein, cell type, and experimental conditions.

Conclusion

Validating cell surface labeling with fluorescence microscopy requires careful consideration of the available methods and their respective advantages and limitations. Direct immunofluorescence offers a simple and rapid approach, while indirect immunofluorescence provides significant signal amplification, making it suitable for detecting low-abundance proteins. Chemical labeling with biotin offers a versatile and cost-effective alternative for both specific and global cell surface protein analysis. By following standardized protocols and performing quantitative image analysis, researchers can confidently select and apply the most appropriate labeling strategy to achieve their scientific goals.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. autocellcount.com [autocellcount.com]
• 4. Comprehensive Discovery of the Accessible Primary Amino Group-Containing Segments from Cell Surface Proteins by Fine-Tuning a High-Throughput Biotinylation Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 免疫標識 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. diffeology.com [diffeology.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. benchchem.com [benchchem.com]
• 13. assets.fishersci.com [assets.fishersci.com]
• 14. Surface protein biotinylation [protocols.io]
• 15. Guidelines for plasma membrane protein detection by surface biotinylation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. lumiprobe.com [lumiprobe.com]

A Comparative Guide to Control Experiments for 18:0 Azidoethyl PC Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of essential control experiments for validating the specificity of copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry involving 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-azidoethyl). The correct implementation of these controls is critical for ensuring that the observed signal is a direct result of the specific covalent labeling of a target molecule and not due to experimental artifacts.

The central principle of this click chemistry application is the reaction between the azide (B81097) group on the 18:0 Azidoethyl PC and an alkyne-containing reporter molecule, such as a fluorescent dye. This reaction, catalyzed by copper(I), forms a stable triazole linkage.[1][2][3] However, non-specific binding of the dye or unintended reactions can lead to false-positive results.[4][5][6] This guide outlines the necessary controls to mitigate these risks.

Core Experimental Workflow

The primary experiment involves introducing 18:0 Azidoethyl PC to a biological system (e.g., cultured cells or in vitro protein interaction assays), allowing it to interact with its target(s). Subsequently, an alkyne-functionalized fluorescent dye is added along with the copper catalyst system to label the lipid-associated molecules. The following control experiments are designed to validate the specificity of this labeling process.

Caption: General experimental workflow for labeling with 18:0 Azidoethyl PC.

Comparison of Control Experiments

To ensure the validity of the experimental results, a series of control experiments must be performed in parallel with the main experiment. The following table summarizes the key controls and their expected outcomes.

Experiment Name	Rationale	18:0 Azidoethyl PC	Alkyne-Fluorescent Dye	Copper (I) Catalyst	Expected Outcome (Relative Fluorescence)
1. Positive Control	To establish the maximal specific signal.	+	+	+	High
2. No Azido-Lipid Control	To assess non-specific binding of the fluorescent dye to the biological sample.[4][6]	-	+	+	Low / Background
3. No Dye Control	To measure the background autofluorescence of the biological sample.	+	-	+	Background
4. No Copper Catalyst Control	To confirm that the labeling is copper-dependent and not due to non-catalyzed reactions.[4]	+	+	-	Low / Background
5. Unrelated Azide Control	To ensure the observed interaction is specific to the lipid portion of the probe, not just any azide-containing molecule.	- (add soluble small molecule azide)	+	+	Low / Background

Detailed Experimental Protocols

The following protocols are provided as a general template and should be optimized for your specific biological system.

Protocol 1: Positive Control Experiment

• Lipid Incubation: Incubate the biological sample with 10-50 µM 18:0 Azidoethyl PC for a predetermined time (e.g., 1-4 hours) under appropriate physiological conditions.

• Washing: Gently wash the sample three times with a suitable buffer (e.g., PBS) to remove any unbound azido-lipid.

• Click Reaction Cocktail Preparation (Prepare Fresh):

  • Alkyne-Fluorescent Dye: 5-20 µM

  • Copper(II) Sulfate (CuSO₄): 100 µM

  • Copper-chelating ligand (e.g., THPTA): 500 µM[7]

  • Reducing Agent (e.g., Sodium Ascorbate): 2.5 mM (freshly prepared)

  • Combine reagents in buffer.

• Click Reaction: Add the click reaction cocktail to the sample and incubate for 30-60 minutes at room temperature, protected from light.

• Final Washing: Wash the sample three times with buffer to remove unreacted click chemistry reagents.

• Analysis: Proceed with signal acquisition (e.g., fluorescence microscopy or gel-based analysis).

Protocol 2: No Azido-Lipid Control

• Mock Incubation: Instead of adding 18:0 Azidoethyl PC, incubate the sample with the vehicle control (e.g., buffer or DMSO).

• Washing: Perform the same washing steps as the positive control.

• Click Reaction: Add the complete click reaction cocktail (including the alkyne-fluorescent dye and copper catalyst system) and incubate as described for the positive control.

• Final Washing and Analysis: Follow the same final washing and analysis steps as the positive control.

Protocol 3: No Dye Control

• Lipid Incubation and Washing: Follow the same procedure as the positive control for lipid incubation and washing.

• Modified Click Reaction: Prepare the click reaction cocktail without the alkyne-fluorescent dye. Add this modified cocktail to the sample and incubate.

• Final Washing and Analysis: Follow the same final washing and analysis steps as the positive control.

Protocol 4: No Copper Catalyst Control

• Lipid Incubation and Washing: Follow the same procedure as the positive control for lipid incubation and washing.

• Modified Click Reaction: Prepare the click reaction cocktail without the Copper(II) Sulfate, ligand, and sodium ascorbate. Add the alkyne-fluorescent dye in buffer to the sample and incubate.

• Final Washing and Analysis: Follow the same final washing and analysis steps as the positive control.

Protocol 5: Unrelated Azide Control

• Mock Lipid Incubation: Do not add 18:0 Azidoethyl PC.

• Washing: Perform the washing steps as in the positive control.

• Click Reaction with Soluble Azide: Add the complete click reaction cocktail, supplemented with a small, soluble azide-containing molecule (e.g., azidobutyric acid) at a concentration similar to or higher than the lipid probe.

• Final Washing and Analysis: Follow the same final washing and analysis steps as the positive control.

Data Presentation: A Comparative Analysis

The following table presents hypothetical data from a representative experiment, illustrating the expected quantitative outcomes from the described controls. The signal is measured in Arbitrary Fluorescence Units (AFU).

Experiment	Mean Fluorescence Intensity (AFU)	Standard Deviation	Interpretation
1. Positive Control	850	± 65	Strong signal indicating successful click reaction.
2. No Azido-Lipid Control	75	± 15	Low signal, indicating minimal non-specific binding of the dye.
3. No Dye Control	25	± 8	Background autofluorescence of the sample.
4. No Copper Catalyst Control	60	± 12	Low signal, confirming the reaction is copper-dependent.
5. Unrelated Azide Control	80	± 18	Low signal, suggesting the interaction is not merely due to the presence of an azide.

Logical Flow of Control Experiments

The relationship and purpose of each control experiment are visualized in the following diagram.

Caption: Logical relationships of control experiments to the positive control.

By systematically implementing and comparing these control experiments, researchers can confidently validate the specificity of their labeling results, ensuring that the data accurately reflects the underlying biological interactions of 18:0 Azidoethyl PC.

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
• 3. Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Comparative analysis of different clickable phospholipids in membrane probes

A Comprehensive Guide to Clickable Phospholipids (B1166683) for Membrane Probes

For researchers, scientists, and drug development professionals delving into the intricate world of cellular membranes, the ability to visualize and track specific lipid components is paramount. Clickable phospholipids have emerged as powerful tools for membrane biology, offering a versatile method for labeling and studying the dynamics of these essential molecules. This guide provides a comparative analysis of different clickable phospholipids, supported by experimental data and detailed protocols, to aid in the selection of the most suitable probes for your research needs.

Introduction to Clickable Phospholipids

Clickable phospholipids are analogues of natural phospholipids that have been chemically modified to include a small, bioorthogonal reactive group—either an alkyne or an azide (B81097).[1][2] This "click handle" allows for a highly specific and efficient covalent reaction with a complementary probe, typically a fluorescent dye or a biotin (B1667282) tag, enabling visualization and pull-down experiments.[2][3] The two primary types of click chemistry used for this purpose are the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC), which is copper-free.[4][5]

The choice of clickable phospholipid and the corresponding click reaction depends on the specific application, including whether the experiment is conducted in live or fixed cells and the desired labeling location within the phospholipid (headgroup vs. acyl chain).

Comparative Analysis of Clickable Phospholipids

The performance of a clickable phospholipid probe is influenced by several factors, including the type of click handle (azide or alkyne), the position of the handle, and the nature of the click chemistry reaction.

1. Alkyne- vs. Azide-Modified Phospholipids:

• Alkyne-Modified Phospholipids: These are the more commonly used probes.[2] The terminal alkyne group is small and minimally perturbing to the overall structure and function of the lipid.[2][6] They are typically reacted with azide-containing fluorescent reporters. A significant advantage is the commercial availability of a wide variety of alkyne-modified lipid precursors, such as propargylcholine for phosphatidylcholine synthesis.[7][8]

• Azide-Modified Phospholipids: Azide-modified phospholipids are also effective probes and are considered superior by some due to their ability to participate in copper-free SPAAC reactions with cyclooctyne (B158145) reagents like DBCO.[5][9] This is particularly advantageous for live-cell imaging, as the copper catalyst required for CuAAC can be toxic to cells.[4] Synthetic choline (B1196258) analogues containing a 2-azidoethyl group have been successfully used to label various organelles.[7][10]

2. Copper-Catalyzed (CuAAC) vs. Copper-Free (SPAAC) Click Chemistry:

• CuAAC: This reaction is highly efficient and has fast kinetics.[3] However, the requirement for a copper(I) catalyst limits its application in living cells due to cytotoxicity.[3][4] It is the method of choice for fixed cells and in vitro applications where cell viability is not a concern.[3] The use of copper-chelating ligands, such as picolyl azides, can enhance the reaction rate and sensitivity, allowing for lower, less toxic copper concentrations.[11][12]

• SPAAC: This copper-free method utilizes strained cyclooctynes, such as DBCO, which react spontaneously with azides.[4][13] This makes it ideal for live-cell imaging and in vivo studies.[13] While generally having slightly slower kinetics than CuAAC, the development of more reactive cyclooctynes has significantly improved reaction times.[14]

3. Position of the Clickable Moiety:

• Headgroup Labeling: Introducing the clickable group on the polar headgroup, for instance by using precursors like propargylcholine or azido-choline, allows for the study of phospholipid metabolism and trafficking.[7][15] This approach has been used to visualize the distribution of phosphatidylcholine in the endoplasmic reticulum, Golgi apparatus, and mitochondria.[7][15]

• Acyl Chain Labeling: Incorporating a clickable fatty acid allows for the investigation of lipid metabolism, lipid droplet dynamics, and the identification of lipid-protein interactions.[1] This strategy provides insights into how fatty acids are incorporated into different lipid species.

Quantitative Data Summary

The following table summarizes key performance metrics for different clickable phospholipid strategies based on published data. Direct quantitative comparisons are challenging due to variations in experimental conditions across different studies.

Probe Type	Click Chemistry	Application	Reported Labeling Efficiency/Sensitivity	Advantages	Limitations	Citations
Propargylcholine (for PC labeling)	CuAAC	Fixed-cell imaging of PC distribution	High signal intensity with optimized protocols. Picolyl azide reporters significantly increase sensitivity.	Readily incorporated into cellular PC. Wide availability of alkyne-lipids.	Requires cell fixation and permeabilization. Copper toxicity.	[7][11]
Azido-choline analogues (for PC labeling)	SPAAC (with DBCO-fluorophore)	Live-cell imaging of organelle-specific PC	Enables differential labeling of ER, Golgi, mitochondria, and lysosomes.	Copper-free, suitable for live cells. Allows for tracking of lipid transport.	May require specific transporters for cellular uptake.	[7][10]
Clickable myo-inositol (for PI labeling)	CuAAC or SPAAC	Imaging and detection of phosphatidylinositol lipids	Probe-dependent fluorescence observed in various cell lines.	Allows for tracking of PI biosynthesis and trafficking.	Potential for off-target effects or altered metabolism.	[16]
Alkyne-modified fatty acids	CuAAC	Imaging lipid droplets and fatty acid metabolism	Strong signal for alkyne-oleate in lipid droplets.	Versatile for studying various lipid classes incorporating the fatty acid.	The bulky fluorophore may alter lipid localization.	[11][12]
Azide-modified sphingolipids	CuAAC / SPAAC	Studying sphingolipid metabolism and localization	Enables super-resolution imaging (STED) with specific dyes.	Small tag minimally perturbs lipid behavior.	Reaction efficiency can be lower in intact cells.	[3]

Experimental Protocols

Below are generalized protocols for labeling phospholipids in cultured cells using clickable probes. Researchers should optimize concentrations and incubation times for their specific cell type and experimental setup.

Protocol 1: Fixed-Cell Labeling of Phosphatidylcholine using Propargylcholine and CuAAC

This protocol is adapted from methods described for labeling choline phospholipids in fixed cells.[17][18]

Materials:

• Mammalian cells grown on coverslips

• Propargylcholine (100 µM stock in water)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS for fixation

• Click reaction buffer (e.g., 100 mM HEPES, pH 7.4)

• Fluorescent azide reporter (e.g., Alexa Fluor 488 Azide, 10 mM stock in DMSO)

• Copper(II) sulfate (B86663) (CuSO₄, 50 mM stock in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA, 50 mM stock in water)

• Sodium ascorbate (B8700270) (100 mM stock in water, freshly prepared)

• Mounting medium with DAPI

Procedure:

• Metabolic Labeling: Incubate cells with 10-100 µM propargylcholine in complete medium for 4-24 hours.

• Cell Fixation: Wash cells twice with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Washing: Wash cells three times with PBS for 5 minutes each.

• Permeabilization (Optional but Recommended): Permeabilize cells with 0.1% Triton X-100 or saponin (B1150181) in PBS for 10 minutes to allow reagents to access intracellular membranes. Wash three times with PBS.

• Click Reaction:

  • Prepare the click reaction cocktail immediately before use. For a 1 mL reaction, mix:

    • 885 µL Click reaction buffer

    • 1 µL Fluorescent azide reporter (final concentration: 10 µM)

    • 20 µL CuSO₄ solution

    • 4 µL THPTA ligand

    • 50 µL Sodium ascorbate (final concentration: 5 mM)

  • Add the click reaction cocktail to the cells and incubate for 30-60 minutes at room temperature, protected from light.

• Final Washes: Wash the cells three times with PBS for 5 minutes each.

• Mounting and Imaging: Mount the coverslips onto microscope slides using mounting medium containing DAPI. Image using fluorescence microscopy.

Protocol 2: Live-Cell Labeling of Phospholipids using Azide Probes and SPAAC

This protocol is a generalized procedure for copper-free click chemistry in living cells.[7][10]

Materials:

• Mammalian cells grown on glass-bottom dishes

• Azido-choline analogue (e.g., 2-azidoethyl-choline, 1 mM stock in water)

• Complete cell culture medium

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• DBCO-functionalized fluorophore (e.g., DBCO-PEG4-5/6-FAM, 1 mM stock in DMSO)

Procedure:

• Metabolic Labeling: Incubate cells with 50-200 µM azido-choline analogue in complete medium for 1-4 hours.

• Washing: Wash the cells three times with warm PBS or live-cell imaging medium to remove unincorporated probe.

• Copper-Free Click Reaction:

  • Add the DBCO-fluorophore to fresh live-cell imaging medium at a final concentration of 5-20 µM.

  • Incubate the cells with the DBCO-fluorophore solution for 15-60 minutes at 37°C, protected from light.

• Final Washes: Wash the cells three times with warm live-cell imaging medium to remove excess fluorophore.

• Imaging: Immediately image the live cells using a fluorescence microscope equipped with a live-cell incubation chamber.

Visualizations

The following diagrams illustrate the key workflows and concepts described in this guide.

References

• 1. Bioorthogonal chemical reporters for analyzing protein lipidation and lipid trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. “Flash & Click”: Multifunctionalized Lipid Derivatives as Tools To Study Viral Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.biologists.com [journals.biologists.com]
• 4. glenresearch.com [glenresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Organelle-Selective Membrane Labeling through Phospholipase D-Mediated Transphosphatidylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Chemical synthesis and functionalization of clickable glycosylphosphatidylinositol anchors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. licorbio.com [licorbio.com]
• 14. lumiprobe.com [lumiprobe.com]
• 15. Metabolic Labeling of Glycerophospholipids via Clickable Analogs Derivatized at the Lipid Headgroup - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Labeling of Phosphatidylinositol Lipid Products in Cells via Metabolic Engineering using a Clickable myo-Inositol Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Bioorthogonal probes for imaging sterols in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Click labeling and sample preparation for microscopy [bio-protocol.org]

A Comparative Guide to the Biocompatibility of 18:0 Azidoethyl PC-Modified Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

The surface modification of nanoparticles is a critical determinant of their interaction with biological systems. This guide provides a comparative assessment of the biocompatibility of 18:0 Azidoethyl PC-modified nanoparticles, benchmarking their performance against common alternatives. The data presented herein is a synthesis of established trends in nanoparticle biocompatibility, intended to provide a framework for evaluation.

Executive Summary

Phosphocholine (PC) based modifications, such as 18:0 Azidoethyl PC, are known for their biomimetic properties, owing to the structural similarity of the PC headgroup to the outer leaflet of cell membranes.[1][2] This often translates to enhanced biocompatibility. The inclusion of an azidoethyl group provides a versatile handle for "click" chemistry, allowing for the straightforward conjugation of targeting ligands or other functionalities. This guide compares these nanoparticles with two widely used alternatives: PEGylated nanoparticles, the current industry standard for achieving "stealth" properties, and standard, unmodified nanoparticles, which serve as a baseline control.

Comparative Biocompatibility Data

The following tables summarize the expected performance of these nanoparticle formulations across key in vitro biocompatibility assays.

Table 1: In Vitro Cytotoxicity Data (MTT Assay)

Nanoparticle Formulation	Concentration	Cell Viability (%)
18:0 Azidoethyl PC-Modified	100 µg/mL	~95%
PEGylated (Alternative)	100 µg/mL	~92%
Unmodified (Control)	100 µg/mL	~70%

Data represents typical outcomes and may vary based on nanoparticle core material, cell type, and specific experimental conditions.

Table 2: Hemocompatibility Data (Hemolysis Assay)

Nanoparticle Formulation	Concentration	Hemolysis (%)
18:0 Azidoethyl PC-Modified	1 mg/mL	~2.1%
PEGylated (Alternative)	1 mg/mL	~3.5%
Unmodified (Control)	1 mg/mL	~15.0%

Hemolysis percentages below 5% are generally considered non-hemolytic.

Table 3: In Vitro Immune Response (Cytokine Secretion)

Nanoparticle Formulation	Biomarker	Concentration
18:0 Azidoethyl PC-Modified	TNF-α	~15 pg/mL
PEGylated (Alternative)	TNF-α	~25 pg/mL
Unmodified (Control)	TNF-α	~80 pg/mL

Lower TNF-α levels suggest a reduced pro-inflammatory response.

Experimental Workflow & Signaling Pathways

To understand the assessment process and the underlying biological interactions, the following diagrams illustrate a typical experimental workflow and a key signaling pathway involved in the cellular response to nanoparticles.

Caption: Experimental workflow for assessing nanoparticle biocompatibility.

The interaction of nanoparticles with cells can trigger various signaling pathways. The NF-κB pathway is a central regulator of the inflammatory response, often activated by foreign materials.

Caption: Simplified NF-κB signaling pathway in response to nanoparticles.

Detailed Experimental Protocols

1. In Vitro Cytotoxicity: MTT Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cells (e.g., HeLa, A549) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Nanoparticle Treatment: Prepare serial dilutions of the nanoparticle formulations in cell culture medium. Replace the existing medium with the nanoparticle-containing medium and incubate for 24 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100.

2. Hemocompatibility: Hemolysis Assay

This assay quantifies the extent of red blood cell (RBC) lysis caused by nanoparticles.[3][4]

• Blood Collection: Obtain fresh whole blood from healthy donors in tubes containing an anticoagulant (e.g., heparin).[5]

• RBC Preparation: Centrifuge the blood to separate the RBCs. Wash the RBC pellet three times with phosphate-buffered saline (PBS). Resuspend the RBCs in PBS to a 2% (v/v) concentration.

• Nanoparticle Incubation: Add the nanoparticle formulations to the RBC suspension at the desired final concentrations. Use PBS as a negative control and Triton X-100 (0.1%) as a positive control.[5] Incubate for 2 hours at 37°C with gentle shaking.

• Centrifugation: Centrifuge the samples to pellet the intact RBCs.

• Hemoglobin Measurement: Transfer the supernatant to a new 96-well plate and measure the absorbance of the released hemoglobin at 540 nm.[5][6]

• Calculation: Hemolysis (%) = [(Abs_sample - Abs_negative) / (Abs_positive - Abs_negative)] x 100.

3. In Vitro Immune Response: TNF-α ELISA

This assay measures the secretion of the pro-inflammatory cytokine TNF-α from immune cells.[7]

• Cell Culture: Culture macrophages (e.g., RAW 264.7 or primary human monocytes) in a 24-well plate.

• Nanoparticle Stimulation: Treat the cells with the nanoparticle formulations for 24 hours. Use lipopolysaccharide (LPS) as a positive control.

• Supernatant Collection: Collect the cell culture supernatant and centrifuge to remove any cellular debris.

• ELISA Procedure: Perform a sandwich ELISA for TNF-α according to the manufacturer's instructions. This typically involves coating a plate with a capture antibody, adding the supernatant, followed by a detection antibody, and a substrate for colorimetric detection.

• Quantification: Measure the absorbance and determine the concentration of TNF-α by comparing it to a standard curve.

Discussion

The data and protocols presented provide a foundational framework for assessing the biocompatibility of 18:0 Azidoethyl PC-modified nanoparticles. The superior performance of phosphocholine-based coatings in terms of reduced cytotoxicity, hemolysis, and immune stimulation is a consistent theme in nanoparticle research.[8] The azide (B81097) functionality offers a significant advantage for further surface engineering without compromising this inherent biocompatibility.

In contrast, while PEGylation is effective at prolonging circulation time, it can sometimes elicit an immune response, particularly upon repeated administration.[9][10] Unmodified nanoparticles typically exhibit the highest levels of toxicity and immunogenicity due to the direct exposure of the core material to the biological environment.

It is crucial to note that biocompatibility is not an intrinsic property of a material but is dependent on the specific application and biological context. Therefore, the choice of surface modification should be guided by the intended use of the nanoparticle, and a thorough in vitro and in vivo evaluation is always necessary.

References

• 1. 1,2-Dimyristoyl- sn-glycero -3-phosphocholine promotes the adhesion of nanoparticles to bio-membranes and transport in rat brain - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01737C [pubs.rsc.org]
• 2. Phosphatidylcholine (PCL) fortified nano-phytopharmaceuticals for improvement of therapeutic efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Updated Method for In Vitro Analysis of Nanoparticle Hemolytic Properties | Springer Nature Experiments [experiments.springernature.com]
• 4. Method for analysis of nanoparticle hemolytic properties in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of Hemolytic Properties of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Analysis of Pro-inflammatory Cytokine and Type II Interferon Induction by Nanoparticles | Springer Nature Experiments [experiments.springernature.com]
• 8. Interaction with Human Serum Proteins Reveals Biocompatibility of Phosphocholine-Functionalized SPIONs and Formation of Albumin-Decorated Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. blog.curapath.com [blog.curapath.com]
• 10. The Importance of Poly(ethylene glycol) Alternatives for Overcoming PEG Immunogenicity in Drug Delivery and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Bioconjugation Techniques for Liposomal Drug Delivery: Benchmarking 18:0 Azidoethyl PC

For researchers, scientists, and drug development professionals, the effective delivery of therapeutic agents to target cells is a cornerstone of modern medicine. Liposomes, as versatile nanocarriers, are at the forefront of this endeavor. A critical step in harnessing their full potential lies in the ability to attach targeting ligands, imaging agents, or other functional molecules to their surface—a process known as bioconjugation. This guide provides an objective, data-driven comparison of 18:0 Azidoethyl PC, a key component for "click chemistry," against other prevalent bioconjugation techniques, namely maleimide-thiol coupling and N-hydroxysuccinimide (NHS) ester chemistry.

This document will delve into the quantitative aspects of these methods, present detailed experimental protocols, and provide visual representations of the underlying chemical principles and workflows to empower researchers in selecting the most suitable strategy for their specific applications.

Introduction to Bioconjugation and 18:0 Azidoethyl PC

Bioconjugation is the chemical process of covalently linking two molecules, at least one of which is a biomolecule, to create a new construct with combined functionalities.[1] In the context of liposomal drug delivery, bioconjugation is employed to decorate the surface of liposomes with molecules that can enhance their therapeutic efficacy, such as antibodies for targeted delivery or polyethylene (B3416737) glycol (PEG) to increase circulation time.[2][3]

18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl) is a phospholipid analogue that incorporates an azide (B81097) (-N3) functional group.[4][5] This azide group serves as a chemical handle for "click chemistry," a set of bioorthogonal reactions known for their high efficiency, specificity, and mild reaction conditions.[6] Specifically, the azide group of 18:0 Azidoethyl PC can readily react with an alkyne-functionalized molecule in a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC) to form a stable triazole linkage.[7][8] This makes 18:0 Azidoethyl PC a valuable tool for the straightforward and robust functionalization of liposomes.[7]

Comparative Analysis of Bioconjugation Techniques

The choice of a bioconjugation strategy is a critical decision that balances reaction efficiency, specificity, the stability of the resulting bond, and the potential impact on the conjugated biomolecule. The following sections provide a comparative overview of 18:0 Azidoethyl PC-mediated click chemistry, maleimide-thiol chemistry, and NHS ester chemistry.

Quantitative Data Summary

The following table summarizes key quantitative and qualitative parameters for the three bioconjugation techniques. It is important to note that direct head-to-head comparisons of these techniques on a lipid surface are limited in the literature, and the presented data is a synthesis of information from various bioconjugation studies.

Feature	18:0 Azidoethyl PC (Click Chemistry)	Maleimide-Thiol Chemistry	NHS Ester Chemistry
Target Residue(s)	Alkyne-functionalized molecules	Thiol (Sulfhydryl) groups (e.g., Cysteine)	Primary amines (e.g., Lysine, N-terminus)
Selectivity	High (Bioorthogonal)	Generally site-specific (if free thiols are limited)	Random (targets multiple primary amines)
Typical Efficiency	>90%[9]	70-90%[9]	5-50%[9]
Reaction pH	Neutral (SPAAC) or slightly acidic to neutral (CuAAC)	6.5-7.5[9]	7.2-8.5[9]
Linkage Formed	Triazole	Thioether	Amide
Linkage Stability	Highly stable[10]	Susceptible to retro-Michael reaction and thiol exchange[11][12][13]	Highly stable[11][14]
Key Considerations	Requires introduction of an alkyne group on the molecule to be conjugated. Copper catalyst in CuAAC can be toxic to cells, while SPAAC is copper-free.[6]	The maleimide (B117702) group is prone to hydrolysis at pH > 7.5. The resulting thioether bond can be unstable in the presence of other thiols.[4][12]	The NHS ester is susceptible to hydrolysis, especially at higher pH, which competes with the desired reaction.[15][16]

Reaction Mechanisms and Workflows

To visualize the chemical transformations and experimental processes involved in each bioconjugation technique, the following diagrams are provided.

Azide-Alkyne Cycloaddition Mechanism

Maleimide-Thiol Coupling Mechanism

NHS Ester Chemistry Mechanism

A typical bioconjugation workflow

Experimental Protocols

The following sections provide detailed methodologies for the three key bioconjugation techniques discussed.

Protocol 1: Bioconjugation using 18:0 Azidoethyl PC (Click Chemistry - SPAAC)

This protocol describes the copper-free strain-promoted azide-alkyne cycloaddition (SPAAC) for conjugating a DBCO-functionalized molecule to liposomes containing 18:0 Azidoethyl PC.

Materials:

• 18:0 Azidoethyl PC

• Other lipids for liposome formulation (e.g., DSPC, Cholesterol)

• DBCO-functionalized molecule of interest

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Size-exclusion chromatography column (e.g., Sephadex G-50)

Procedure:

• Liposome Preparation:

  • Co-dissolve 18:0 Azidoethyl PC and other lipids in chloroform (B151607) at the desired molar ratio.

  • Remove the organic solvent under a stream of nitrogen gas to form a thin lipid film.

  • Place the film under high vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with PBS (pH 7.4) to form multilamellar vesicles (MLVs).

  • Extrude the MLV suspension through polycarbonate membranes of the desired pore size to form unilamellar vesicles (LUVs).

• Conjugation Reaction:

  • Add the DBCO-functionalized molecule to the liposome suspension. A 2-5 fold molar excess of the DBCO-molecule relative to the azido-lipid is a common starting point.

  • Incubate the reaction mixture at room temperature for 4-12 hours with gentle stirring.

• Purification:

  • Remove unreacted DBCO-functionalized molecule by passing the liposome suspension through a size-exclusion chromatography column equilibrated with PBS (pH 7.4).

• Characterization:

  • Determine the conjugation efficiency by a suitable analytical method (e.g., fluorescence spectroscopy if the conjugated molecule is fluorescent, or by quantifying the remaining free molecule in the column eluate).

Protocol 2: Maleimide-Liposome Bioconjugation

This protocol outlines the conjugation of a thiol-containing molecule to pre-formed maleimide-functionalized liposomes.[17][18]

Materials:

• Maleimide-functionalized lipid (e.g., DSPE-PEG-Maleimide)

• Other lipids for liposome formulation

• Thiol-containing molecule of interest

• Reaction Buffer: PBS, pH 7.0-7.5, degassed

• Reducing agent (optional, for reducing disulfide bonds): TCEP (tris(2-carboxyethyl)phosphine)

• Quenching reagent (optional): Cysteine or β-mercaptoethanol

• Size-exclusion chromatography column

Procedure:

• Liposome Preparation:

  • Prepare maleimide-functionalized liposomes as described in Protocol 1.

• Preparation of Thiol-containing Molecule:

  • If the thiol groups are in disulfide bonds, reduce them by incubating with a 10-fold molar excess of TCEP for 30-60 minutes at room temperature.[17]

• Conjugation Reaction:

  • Add the thiol-containing molecule to the maleimide-liposome suspension. A 1.5-2 fold molar excess of the thiol-molecule to the maleimide-lipid is recommended.

  • Incubate the reaction at room temperature for 2-4 hours or at 4°C overnight with gentle mixing.[17]

• Quenching (Optional):

  • Add a small molecule thiol like cysteine to quench any unreacted maleimide groups.[17]

• Purification:

  • Purify the conjugated liposomes using a size-exclusion chromatography column.

• Characterization:

  • Analyze the conjugate by SDS-PAGE to confirm the increase in molecular weight upon conjugation and quantify the efficiency.[17]

Protocol 3: NHS Ester-Liposome Bioconjugation

This protocol describes the conjugation of an amine-containing molecule to pre-formed NHS ester-functionalized liposomes.[19][20]

Materials:

• NHS ester-functionalized lipid (e.g., DSPE-PEG-NHS)

• Other lipids for liposome formulation

• Amine-containing molecule of interest

• Reaction Buffer: PBS, pH 7.4-8.5

• Quenching Buffer: Tris or glycine (B1666218) buffer

• Size-exclusion chromatography column

Procedure:

• Liposome Preparation:

  • Prepare NHS ester-functionalized liposomes as described in Protocol 1.

• Conjugation Reaction:

  • Add the amine-containing molecule to the NHS ester-liposome suspension. A 5-10 fold molar excess of the NHS ester-lipid relative to the amine-molecule is a common starting point.[21]

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring.[21]

• Quenching:

  • Add Tris or glycine buffer to a final concentration of 50-100 mM to quench any unreacted NHS ester groups.[21]

• Purification:

  • Purify the conjugated liposomes using a size-exclusion chromatography column.

• Characterization:

  • Determine the conjugation efficiency using a suitable method, such as a protein assay (e.g., BCA assay) to quantify the amount of conjugated protein.

Conclusion

The selection of a bioconjugation strategy for liposome functionalization is a critical step in the design of effective drug delivery systems. 18:0 Azidoethyl PC, through its application in click chemistry, offers a highly efficient, specific, and robust method for attaching a wide range of molecules to a lipid surface, resulting in a highly stable triazole linkage. While maleimide-thiol and NHS ester chemistries are also widely used, they present challenges related to linkage stability and reaction specificity, respectively.

For applications demanding high stability and precise control over the conjugation site, 18:0 Azidoethyl PC-mediated click chemistry presents a compelling advantage. However, the choice of the optimal technique will ultimately depend on the specific requirements of the application, including the nature of the molecule to be conjugated and the desired in vivo performance of the liposomal formulation. By understanding the quantitative differences and having access to reliable experimental protocols, researchers can confidently select and implement the most appropriate bioconjugation strategy to advance their scientific goals.

References

• 1. Bioconjugation - Wikipedia [en.wikipedia.org]
• 2. htworld.co.uk [htworld.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Phospholipid, Anionic lipid | BroadPhar | BroadPharm [broadpharm.com]
• 6. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioorthogonal strategies to image nucleic acids, phospholipids, and sterols in cells - ProQuest [proquest.com]
• 8. Increasing the efficacy of bioorthogonal click reactions for bioconjugation: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. benchchem.com [benchchem.com]
• 18. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 19. benchchem.com [benchchem.com]
• 20. encapsula.com [encapsula.com]
• 21. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 18:0 Azidoethyl PC: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of specialized chemical reagents like 18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl) is paramount for maintaining a secure and compliant laboratory environment. This document provides a comprehensive, step-by-step guide to the proper disposal procedures for this compound, emphasizing safety and adherence to institutional and regulatory standards.

Understanding the Hazards: The Azido (B1232118) Group

The primary hazard associated with 18:0 Azidoethyl PC stems from its azido (-N3) functional group. While the large lipid backbone of this molecule generally imparts stability, the azide (B81097) moiety requires specific handling precautions.

Key Hazards of Azide Compounds:

• Formation of Explosive Metal Azides: Azides can react with heavy metals such as lead, copper, silver, mercury, and brass to form highly shock-sensitive and explosive metal azides. This is a critical consideration for disposal, as contact with metal drainpipes, spatulas, or other equipment can pose a significant risk.[1][2][3]

• Generation of Toxic Hydrazoic Acid: In the presence of strong acids, azides can form hydrazoic acid (HN3), a highly toxic and explosive gas.[4]

• Toxicity: Azide compounds themselves are acutely toxic and can be harmful if ingested or absorbed through the skin.[5]

Due to these hazards, under no circumstances should 18:0 Azidoethyl PC or its waste be disposed of down the sink. [1][3][5][6]

Recommended Disposal Procedure: Direct Hazardous Waste Collection

For most laboratory settings, the safest and most straightforward method for disposing of 18:0 Azidoethyl PC waste is through direct collection as hazardous chemical waste. Chemical deactivation, while possible for some azide compounds, can be a hazardous process itself and is generally not recommended for this type of reagent in a standard research environment.

Here is a step-by-step protocol for the proper segregation and disposal of 18:0 Azidoethyl PC waste:

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing the appropriate PPE:

• Safety goggles

• Chemical-resistant gloves (nitrile gloves are generally sufficient)

• Laboratory coat

Step 2: Waste Segregation and Containment

Proper segregation is crucial to prevent hazardous reactions.

Waste Type	Container Type	Procedure
Solid Waste	Designated, clearly labeled hazardous waste container (non-metal).	Collect unused or expired 18:0 Azidoethyl PC powder, contaminated gloves, weigh boats, and other solid materials in a dedicated, non-metal container. Ensure the container has a secure, screw-top lid. Avoid using containers with metal caps (B75204) or liners.
Liquid Waste	Designated, clearly labeled hazardous liquid waste container (glass or polyethylene).	Collect solutions containing 18:0 Azidoethyl PC in a compatible, leak-proof container. Do not mix azide-containing waste with acidic waste. It is best practice to maintain a separate waste stream for azide compounds to prevent inadvertent mixing with incompatible chemicals. Ensure the container has a secure, screw-top lid and is stored in secondary containment to prevent spills.
Sharps Waste	Puncture-resistant sharps container.	Any needles or other sharps contaminated with 18:0 Azidoethyl PC should be disposed of in a designated sharps container.

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement and essential for safety. All waste containers must be labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "18:0 Azidoethyl PC" or "1,2-distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl"

• The primary hazards (e.g., "Toxic," "Reactive")

• The date of accumulation

• The name and contact information of the principal investigator or laboratory

Step 4: Storage

Store sealed and labeled hazardous waste containers in a designated, secure, and well-ventilated satellite accumulation area. This area should be away from general laboratory traffic and incompatible materials, particularly acids and heavy metals.

Step 5: Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and final disposal of the hazardous waste. Follow all institutional procedures for waste collection requests.

Emergency Procedures: Spill Cleanup

In the event of a spill, follow these procedures:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Don PPE: Before cleaning a small, manageable spill, ensure you are wearing appropriate PPE.

• Containment: For liquid spills, use an absorbent material to contain the spill. For solid spills, gently cover the material to prevent it from becoming airborne.

• Cleanup:

  • For solid spills: Gently sweep up the material and place it in the designated solid hazardous waste container. Avoid creating dust.

  • For liquid spills: Use absorbent pads to clean the area.

• Decontamination: Decontaminate the spill area with a suitable cleaning agent (a mild detergent solution is generally appropriate), and wipe the area clean. All cleanup materials (absorbent pads, contaminated wipes, etc.) must be disposed of as hazardous solid waste.

• Report: Report the spill to your laboratory supervisor and EHS department, following your institution's protocols.

Disposal Decision Workflow

Caption: Disposal workflow for 18:0 Azidoethyl PC waste.

By adhering to these procedures, you can ensure the safe and compliant disposal of 18:0 Azidoethyl PC, protecting yourself, your colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines and the manufacturer's Safety Data Sheet (SDS) for the most current information.

References

• 1. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 2. artscimedia.case.edu [artscimedia.case.edu]
• 3. unomaha.edu [unomaha.edu]
• 4. safety.pitt.edu [safety.pitt.edu]
• 5. Standard Operating Procedure for Sodium Azide [policies.unc.edu]
• 6. uvic.ca [uvic.ca]

Essential Safety and Logistics for Handling 18:0 Azidoethyl PC

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling, Storage, and Disposal

18:0 Azidoethyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl) is a phospholipid containing an azide (B81097) group, making it a valuable tool for "click chemistry" reactions in various research and drug development applications.[1][2] However, the presence of the azide moiety necessitates specific handling precautions to ensure laboratory safety.[3][4] This guide provides essential, immediate safety and logistical information, including operational and disposal plans.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against potential exposure and chemical hazards. The following PPE is recommended for handling 18:0 Azidoethyl PC, based on general laboratory safety standards for handling phospholipids (B1166683) and azide-containing compounds.[5][6][7]

Protection Type	Recommended PPE	Purpose	Standard
Eye/Face Protection	Safety glasses with side shields or goggles. A face shield should be worn in addition when there is a splash hazard.[6]	Protects against splashes, flying particles, and chemical vapors.[6][7]	ANSI Z87.1 marked[6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile), a fully buttoned lab coat, long pants, and closed-toe shoes.[7]	Prevents skin contact with the chemical. Lab coats protect clothing and skin from spills.[7]	EN 374 (Gloves)
Respiratory Protection	Generally not required under normal use with adequate ventilation. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.	Protects against inhalation of dust or aerosols.	NIOSH approved

Safe Handling and Operational Protocol

Adherence to a strict, step-by-step protocol minimizes the risk of exposure and contamination.

• Preparation and Use : All handling of 18:0 Azidoethyl PC should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[8] Before handling, ensure all required PPE is correctly worn. When preparing solutions, avoid creating dust. If working with the powder form, carefully weigh the required amount.[4]

• Solvent and Equipment : Use non-metal spatulas (e.g., plastic or glass) to handle the compound, as metal spatulas can form shock-sensitive metal azides.[3] Avoid using halogenated solvents like dichloromethane (B109758) and chloroform, which can form explosive di- and tri-azidomethane.[3]

• Storage : 18:0 Azidoethyl PC should be stored at -20°C in a tightly sealed container, protected from light.[9][10] It is classified as a combustible solid.[9] Azides should be stored separately from acids, bromine, carbon disulfide, chromyl chloride, dimethyl sulfate, and heavy metals and their salts.[3]

Spill Management

In the event of a spill, follow these procedures:

• Small Spills : For small powder spills, carefully sweep up the material and place it in a sealed container for disposal. Avoid generating dust. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.[8]

• Large Spills : For large spills, evacuate the area and contact your institution's environmental health and safety department.

• Cleaning : Thoroughly clean the spill area with an appropriate solvent and then wash with soap and water. Dispose of all contaminated materials as hazardous waste.[8]

Disposal Plan

Proper disposal of 18:0 Azidoethyl PC and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection : Azide-containing waste should be collected in a separate, designated waste container.[8][11] Do not mix azide waste with acidic wastes, as this can generate highly toxic and explosive hydrazoic acid.[3]

• Contaminated Materials : All materials that have come into contact with 18:0 Azidoethyl PC, including gloves, lab coats, absorbent materials, and empty containers, should be considered contaminated. These items must be collected in a designated, sealed hazardous waste container.

• Waste Labeling : Clearly label all waste containers with the contents ("Hazardous Waste: 18:0 Azidoethyl PC") and the associated hazards.

• Disposal Route : Arrange for pickup by a licensed hazardous waste disposal service. Do not pour azide-containing solutions down the drain, as this can lead to the formation of explosive metal azides in the plumbing.[11][12]

Experimental Workflow

The following diagram illustrates the logical flow of operations for the safe handling and disposal of 18:0 Azidoethyl PC.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Synthesis and convenient functionalization of azide-labeled diacylglycerol analogues for modular access to biologically active lipid probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. benchchem.com [benchchem.com]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 8. artscimedia.case.edu [artscimedia.case.edu]
• 9. 18:0 azidoethyl PC, Avanti, 2342574-09-6, 870130P, Sigma-Aldrich [sigmaaldrich.com]
• 10. avantiresearch.com [avantiresearch.com]
• 11. chemistry.unm.edu [chemistry.unm.edu]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]